4-(2-Azepan-1-yl-ethoxy)-phenylamine

• CAS: 869948-07-2

Core Science & Biosynthesis

4-(2-Azepan-1-yl-ethoxy)-phenylamine CAS number lookup

An In-Depth Technical Guide to 4-(2-Azepan-1-yl-ethoxy)-phenylamine

This guide provides a comprehensive technical overview of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, a molecule of interest in medicinal chemistry and drug discovery. We will delve into its chemical identity, a proposed synthetic pathway with detailed protocols, and its potential applications based on its structural motifs. This document is intended for researchers, scientists, and professionals in the field of drug development.

Compound Identification and Properties

Chemical Identity:

• Systematic Name: 4-(2-Azepan-1-yl-ethoxy)-phenylamine

• CAS Number: 869948-07-2

• Molecular Formula: C₁₄H₂₂N₂O

• Molecular Weight: 234.34 g/mol

Physicochemical Properties (Predicted):

Property	Value	Source
Molecular Weight	234.34	SCBT[1]
XLogP3	2.7	PubChem[2]
Hydrogen Bond Donor Count	1	PubChem[2]
Hydrogen Bond Acceptor Count	3	PubChem[2]
Rotatable Bond Count	5	PubChem[2]
Exact Mass	234.173213551	PubChem[2]
Topological Polar Surface Area	38.5 Ų	PubChem[2]
Heavy Atom Count	17	PubChem[2]
Complexity	204	PubChem[2]

Note: Some properties are for the structurally similar compound 4-(2-Azepan-1-yl-ethyl)-phenylamine as detailed data for the ethoxy variant is limited.

Proposed Synthesis

Overall Synthetic Scheme:

Caption: Proposed two-step synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Step 1: Williamson Ether Synthesis of 4-(2-(Azepan-1-yl)ethoxy)-1-nitrobenzene

The initial step involves the formation of the ether linkage via a Williamson ether synthesis. This reaction proceeds through an S\N2 mechanism where the phenoxide ion of 4-nitrophenol acts as a nucleophile, attacking the electrophilic carbon of 1-(2-chloroethyl)azepane.[3][4]

Protocol:

• Deprotonation of 4-Nitrophenol: In a round-bottom flask, dissolve 4-nitrophenol (1.0 eq) in a suitable polar aprotic solvent such as dimethylformamide (DMF). Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise at 0 °C to deprotonate the phenol and form the sodium 4-nitrophenoxide.

• Nucleophilic Substitution: To the solution of the phenoxide, add 1-(2-chloroethyl)azepane hydrochloride (1.0 eq) and a non-nucleophilic base like triethylamine (1.1 eq) to free the amine. The reaction mixture is then heated to 60-80 °C and stirred for 12-24 hours.

• Work-up and Purification: After cooling to room temperature, the reaction is quenched with water and the product is extracted with an organic solvent like ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality of Experimental Choices:

• Solvent: DMF is chosen for its ability to dissolve both the ionic and organic reactants and for its high boiling point, which allows for heating to accelerate the reaction.

• Base: Sodium hydride is a strong, non-nucleophilic base that irreversibly deprotonates the phenol, driving the reaction forward.[1]

• Temperature: Heating is necessary to overcome the activation energy of the S\N2 reaction, especially with a secondary alkyl halide.

Step 2: Reduction of the Nitro Group

The final step is the reduction of the aromatic nitro group to a primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Protocol:

• Reaction Setup: Dissolve the synthesized 4-(2-(azepan-1-yl)ethoxy)-1-nitrobenzene (1.0 eq) in a solvent such as ethanol or methanol in a hydrogenation vessel.

• Catalyst Addition: Add a catalytic amount of palladium on carbon (10% Pd/C, ~5 mol%).

• Hydrogenation: The vessel is purged with hydrogen gas and the reaction is stirred under a hydrogen atmosphere (typically 1-3 atm) at room temperature until the starting material is consumed (monitored by TLC).

• Filtration and Concentration: The reaction mixture is filtered through a pad of Celite to remove the catalyst. The filtrate is then concentrated under reduced pressure to yield the final product, 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Causality of Experimental Choices:

• Catalyst: Palladium on carbon is a highly effective and commonly used catalyst for the reduction of aromatic nitro groups.

• Hydrogen Source: Hydrogen gas is the reducing agent in this reaction.

• Solvent: Ethanol and methanol are good solvents for the substrate and do not interfere with the catalytic process.

Potential Applications in Drug Discovery

While specific biological data for 4-(2-Azepan-1-yl-ethoxy)-phenylamine is not prominent in public literature, its structural features suggest potential applications in several areas of drug discovery.

Structural Motifs and Their Significance:

• Azepane Ring: The azepane moiety is a privileged scaffold in medicinal chemistry, found in over 20 FDA-approved drugs.[5] Its incorporation can enhance binding to various biological targets and improve pharmacokinetic properties. Azepane-containing compounds have shown a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-Alzheimer's properties.[5]

• Phenethylamine Core: The 2-phenethylamine scaffold is present in numerous endogenous neurotransmitters and psychoactive drugs.[6] This motif is known to interact with a variety of receptors and transporters in the central nervous system, including dopamine, serotonin, and norepinephrine transporters.[6]

• Potential as a GlyT1 Inhibitor: Structurally related N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides have been identified as novel and potent inhibitors of the glycine transporter 1 (GlyT1).[7] GlyT1 inhibitors are being investigated for the treatment of schizophrenia and other CNS disorders. The core structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine shares similarities with these inhibitors, suggesting it could be a valuable starting point for the design of new GlyT1 modulators.

Logical Relationship of Structural Features to Potential Activity:

Sources

• 1. Williamson Ether Synthesis - Edubirdie [edubirdie.com]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ijrpc.com [ijrpc.com]
• 6. rsc.org [rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Introduction: Bridging Structure to Function in Drug Discovery

An In-Depth Technical Guide to the Physicochemical Properties of 4-[2-(azepan-1-yl)ethoxy]aniline

In the landscape of modern drug development, a thorough understanding of a molecule's physicochemical properties is not merely a preliminary checkbox but a foundational pillar for predicting its pharmacokinetic and pharmacodynamic behavior.[1] These properties, including ionization constant (pKa), lipophilicity (logP), and aqueous solubility, govern the entire journey of a drug candidate through the body—from absorption and distribution to metabolism and excretion (ADME).[2] This guide provides an in-depth analysis of 4-[2-(azepan-1-yl)ethoxy]aniline, a molecule of interest due to its bifunctional nature, incorporating a primary aromatic amine and a tertiary aliphatic amine.

As direct experimental data for this specific molecule is not extensively published, this paper adopts an expert-driven, predictive approach. By dissecting the molecule into its constituent fragments—the 4-ethoxyaniline core and the azepane side chain—we can leverage well-established experimental data from analogous structures and fundamental chemical principles to construct a reliable, predictive profile. This approach mirrors the decision-making process in early-stage drug discovery, where scientists must often make critical judgments based on structural analogy and computational modeling.[3]

Molecular Structure and Key Physicochemical Descriptors

The structure of 4-[2-(azepan-1-yl)ethoxy]aniline is characterized by two key functional groups that dictate its chemical personality: the weakly basic primary aniline group and the strongly basic tertiary amine within the seven-membered azepane ring. The interplay between these groups, separated by an ethoxy linker, is critical to its overall properties.

Property	Predicted Value / Description	Rationale & Comparative Analysis
Molecular Formula	C₁₆H₂₆N₂O	Derived from structural analysis.
Molecular Weight	262.39 g/mol	Calculated from the molecular formula. This value is well within the typical range for small molecule drug candidates, adhering to Lipinski's Rule of Five (<500 Da).[4]
Hydrogen Bond Donors	1 (from -NH₂)	The primary aniline amine provides one hydrogen bond donor group.
Hydrogen Bond Acceptors	3 (Aniline -N, Ether -O, Azepane -N)	The lone pairs on the two nitrogen atoms and the ether oxygen act as hydrogen bond acceptors.

The addition of the azepanyl-ethyl group to the core 4-ethoxyaniline structure (MW: 137.18 g/mol ) nearly doubles the molecular weight and significantly increases its structural complexity and lipophilicity.[5]

Caption: Structure of 4-[2-(azepan-1-yl)ethoxy]aniline.

Ionization and Basicity (pKa)

The presence of two basic nitrogen centers means the compound's ionization state is highly dependent on pH. Predicting the two distinct pKa values is crucial for understanding its solubility, receptor binding, and membrane permeability.

Predicted pKa Values:

• pKa₁ (Anilinium ion): ~4.8 - 5.3

• pKa₂ (Azepanium ion): ~10.5 - 11.0

Expertise & Causality: The pKa of a functional group is a measure of the acidity of its conjugate acid.[6]

• Aniline Basicity (pKa₁): The parent compound, 4-ethoxyaniline, has a reported pKa of 5.2.[7] The aniline nitrogen's lone pair is delocalized into the aromatic ring, which significantly reduces its basicity compared to aliphatic amines.[8] The large azepanyl-ethoxy substituent at the para position is electronically neutral to weakly electron-donating via induction and is not expected to drastically alter the aniline pKa. Therefore, a predicted value slightly lower than or similar to 4-ethoxyaniline is reasonable.

• Azepane Basicity (pKa₂): The azepane nitrogen is a tertiary aliphatic amine. Cyclic amines like piperidine (pKa of conjugate acid ≈ 11.1) and triethylamine (pKa ≈ 10.75) are significantly more basic than aromatic amines.[2] The seven-membered azepane ring is expected to have a similar high basicity. This strong basicity means the azepane nitrogen will be fully protonated (cationic) throughout the physiological pH range of the stomach and most of the small intestine.

Caption: Predicted pH-dependent ionization states.

Lipophilicity (logP and logD)

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical determinant of membrane permeability and ADME properties. It is commonly expressed as logP (the partition coefficient in an octanol/water system for the neutral species) and logD (the distribution coefficient at a specific pH, accounting for all ionic species).

Predicted Lipophilicity:

• Calculated logP (ClogP): ~3.5 - 4.2

• logD at pH 7.4: ~1.5 - 2.2

Expertise & Causality: The reference compound, 4-ethoxyaniline, has an experimental logP of 1.24.[5] The addition of the -(CH₂)₂-azepane fragment (C₈H₁₆N-) substantially increases the molecule's size and hydrocarbon content, leading to a significant predicted increase in logP. Fragment-based calculation methods are commonly used for such estimations.[9][10]

However, at physiological pH (7.4), the azepane moiety (pKa₂ ≈ 10.8) will be almost entirely protonated. This positive charge dramatically increases the molecule's affinity for the aqueous phase, resulting in a logD₇.₄ value that is approximately 2 log units lower than the logP of the neutral form. This pH-dependent lipophilicity is a hallmark of basic drugs and is a crucial insight for development professionals. A moderate logD₇.₄ in the 1-3 range is often considered optimal for balancing permeability and solubility.

Aqueous Solubility

Solubility is a prerequisite for absorption. For an ionizable compound like 4-[2-(azepan-1-yl)ethoxy]aniline, solubility is intrinsically linked to pH.

Predicted Solubility Profile:

• Intrinsic Solubility (S₀): Low. The high logP of the neutral form suggests poor solubility in water.

• Solubility at Acidic pH (< 4): High. As both nitrogen centers become protonated, the molecule forms a dicationic salt, which is expected to be freely soluble in aqueous media.

• Solubility at Physiological pH (7.4): Moderate. The formation of the monocationic salt at the azepane nitrogen significantly enhances solubility compared to the neutral form.

Expertise & Causality: The Henderson-Hasselbalch equation governs the relationship between pH, pKa, and the ratio of ionized to un-ionized species. For a basic compound, solubility increases dramatically as the pH drops below its pKa. Given the high pKa of the azepane group, the compound will exist as a more soluble salt form in the acidic environment of the stomach, which can be advantageous for oral absorption. Conversely, in the more neutral to slightly alkaline environment of the lower intestine, the proportion of the less soluble free base will increase, which could potentially lead to precipitation if the concentration is high.

Experimental Determination Protocols

To validate the predicted values, a standardized experimental characterization is essential. The following protocols represent robust, field-proven methodologies.

Protocol 1: Determination of pKa by Potentiometric Titration

• Objective: To experimentally determine the ionization constants (pKa) of the two basic centers.

• Methodology:

  • Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in a suitable co-solvent/water mixture (e.g., 50:50 Methanol:Water) to a final concentration of ~1 mM. Ensure complete dissolution.

  • Titration Setup: Use a calibrated automated titrator equipped with a high-precision pH electrode. Maintain a constant temperature (e.g., 25°C) and stir the solution gently under an inert nitrogen atmosphere to prevent CO₂ absorption.

  • Titration: Titrate the solution with a standardized strong acid (e.g., 0.1 M HCl). The titrator will add small, precise volumes of acid and record the corresponding pH value after each addition.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points on the titration curve. Specialized software is used to calculate the precise pKa values from the inflection points. Two distinct inflection points corresponding to the protonation of the azepane and aniline nitrogens are expected.

Protocol 2: Determination of Solubility by Shake-Flask Method (pH-Dependency)

• Objective: To measure the thermodynamic solubility of the compound at various pH values.

• Methodology:

  • Buffer Preparation: Prepare a series of buffered solutions at relevant pH values (e.g., pH 2.0, 5.0, 7.4, and 9.0).

  • Equilibration: Add an excess amount of the solid compound to each buffer in separate sealed vials. This ensures that a saturated solution is formed.[11]

  • Incubation: Agitate the vials in a temperature-controlled shaker (e.g., 25°C or 37°C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: After incubation, separate the undissolved solid from the saturated solution by centrifugation or filtration (using a low-binding filter).[12]

  • Quantification: Accurately dilute an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  • Analysis: Plot the measured solubility (e.g., in mg/mL or µM) against the buffer pH to generate the pH-solubility profile.

Caption: Workflow for physicochemical characterization.

Conclusion and Implications for Drug Development

The predictive analysis of 4-[2-(azepan-1-yl)ethoxy]aniline reveals a classic profile of a basic, moderately lipophilic small molecule. Its key features—a molecular weight under 300 Da, dual basic centers with widely separated pKa values, and pH-dependent solubility and lipophilicity—have significant implications for its potential as a drug candidate. The strong basicity of the azepane ring ensures good aqueous solubility in acidic environments, potentially favoring oral absorption. The predicted logD₇.₄ value sits in a favorable range for membrane permeability. This comprehensive physicochemical profile serves as an essential guide for researchers, enabling informed decisions in formulation development, ADME studies, and lead optimization efforts. The next logical step is the empirical validation of these predicted properties through the standardized protocols outlined herein.

References

• PubChem. 4-Ethoxyaniline. National Center for Biotechnology Information. [Link]

• PubChem. p-Anisidine. National Center for Biotechnology Information. [Link]

• PubChem. 4-(Pyridin-4-ylmethoxy)aniline. National Center for Biotechnology Information. [Link]

• PubChem. 4-(Pyridin-2-ylmethoxy)aniline. National Center for Biotechnology Information. [Link]

• Gleeson, M. P., et al. (2011). The role of physicochemical properties in drug discovery.

• ACD/Labs. Calculate Physicochemical Properties | PhysChem Suite. Advanced Chemistry Development, Inc. [Link]

• University of Babylon. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• Zhang, L., et al. (2016). Synthesis of 2-ethyl-4-methoxy aniline via four-step process. ResearchGate. [Link]

• ChemAxon. LogP and logD calculations. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). Design, Synthesis, Characterization, Biological Evaluation and Docking Studies of Mono/Dichloro Aniline Derivatives. [Link]

• Vilas-Boas, S. M. (2017). The Experimental Determination of Solubilities. ResearchGate. [Link]

• Molinspiration Cheminformatics. Molinspiration. [Link]

• Ashenhurst, J. (2017). Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH). Master Organic Chemistry. [Link]

• Shultz, M. D. (2019). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed.

• Zhang, Y., et al. (2024). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. MDPI. [Link]

• CD ComputaBio. Physicochemical Prediction. [Link]

• Lund University. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Royal Society of Chemistry. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Publishing. [Link]

• Chemistry LibreTexts. (2024). 7.11: Solubility: Calculations. [Link]

• NIH National Library of Medicine. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. PubMed Central. [Link]

• Wikipedia. p-Phenetidine. [Link]

• Chemistry LibreTexts. (2020). 21.4: Acidity and Basicity of Amines. [Link]

• Revvity Signals Software. ChemDraw. [Link]

• ResearchGate. Software for the prediction of physicochemical properties. [Link]

• Agilent. Determination of Log P for Compounds of Different Polarity. [Link]

• Scholaris. (2022). Measurement and Prediction of pKa of Linear and Cyclic Amines Using Group-Additivity and Artificial Neural Network (ANN). [Link]

• ACS Publications. (2019). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. [Link]

• ResearchGate. (2016). A brief review on aniline and its derivatives. [Link]

• PubChem. 4-(2-Phenylethynyl)aniline. National Center for Biotechnology Information. [Link]

Sources

• 1. acdlabs.com [acdlabs.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Aniline Derivatives Containing 1-Substituted 1,2,3-Triazole System as Potential Drug Candidates: Pharmacokinetic Profile Prediction, Lipophilicity Analysis Using Experimental and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ChemDraw | Revvity Signals Software [revvitysignals.com]
• 5. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Phenetidine | 156-43-4 [chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. docs.chemaxon.com [docs.chemaxon.com]
• 10. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Distribution: For Researchers, Scientists, and Drug Development Professionals.

Abstract

This technical guide provides a comprehensive and scientifically rigorous pathway for the synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, a valuable building block in medicinal chemistry and pharmaceutical research. The described methodology is a robust two-step process commencing with a Williamson ether synthesis to form the key intermediate, 4-(2-(azepan-1-yl)ethoxy)-1-nitrobenzene, which is subsequently reduced to the target aniline derivative. This document offers detailed experimental protocols, mechanistic insights, safety considerations, and data presentation to ensure replicability and a thorough understanding of the synthetic process. The causality behind experimental choices is elucidated to empower researchers in adapting and troubleshooting the synthesis.

Introduction and Strategic Overview

The synthesis of substituted anilines is a cornerstone of modern drug discovery, with the title compound, 4-(2-Azepan-1-yl-ethoxy)-phenylamine, representing a scaffold of significant interest. The azepane moiety can impart favorable pharmacokinetic properties, while the substituted aminophenol core is a versatile precursor for a multitude of further chemical transformations.

The synthetic strategy outlined herein is designed for efficiency and reliability, proceeding through two well-established and high-yielding reactions:

• Williamson Ether Synthesis: This initial step involves the nucleophilic substitution of a halide by a phenoxide. Specifically, the sodium salt of 4-nitrophenol is reacted with 1-(2-chloroethyl)azepane to forge the ether linkage. The choice of 4-nitrophenol as a starting material is strategic; the electron-withdrawing nitro group enhances the acidity of the phenolic proton, facilitating its deprotonation, and serves as a masked amino group for the subsequent step.

• Reduction of the Nitro Group: The nitroaromatic intermediate is then reduced to the corresponding primary amine. Among the various methods available, reduction with tin(II) chloride (SnCl₂) in an acidic medium is selected for its high efficiency and chemoselectivity, particularly its tolerance of other functional groups.[1][2][3]

This guide will provide a detailed exposition of each step, including reagent selection, reaction conditions, and purification procedures.

Visualizing the Synthetic Pathway

The overall synthetic transformation can be visualized as a two-step sequence.

Caption: Synthetic pathway for 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Experimental Protocols

Step 1: Synthesis of 4-(2-(Azepan-1-yl)ethoxy)-1-nitrobenzene

This procedure details the Williamson ether synthesis to form the nitroaromatic intermediate. The use of sodium hydride ensures the complete and irreversible deprotonation of 4-nitrophenol, driving the reaction to completion. Anhydrous conditions are critical to prevent the quenching of the sodium hydride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-Nitrophenol	139.11	1.39 g	10 mmol	1.0
Sodium Hydride (60% dispersion in mineral oil)	24.00	0.44 g	11 mmol	1.1
1-(2-Chloroethyl)azepane hydrochloride	198.13	2.18 g	11 mmol	1.1
Anhydrous Dimethylformamide (DMF)	-	50 mL	-	-
Ethyl Acetate	-	150 mL	-	-
Saturated aqueous NH₄Cl	-	50 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Sodium Sulfate	-	-	-	-

Equipment:

• Three-neck round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser

• Nitrogen inlet

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: Under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil, 0.44 g, 11 mmol) to a dry 250 mL three-neck round-bottom flask.

• Addition of 4-Nitrophenol: Dissolve 4-nitrophenol (1.39 g, 10 mmol) in anhydrous DMF (20 mL) and add it dropwise to the sodium hydride suspension at 0 °C. Stir the mixture at room temperature for 30 minutes until the evolution of hydrogen gas ceases.

• Addition of Alkylating Agent: Dissolve 1-(2-chloroethyl)azepane hydrochloride (2.18 g, 11 mmol) in anhydrous DMF (30 mL) and add it to the reaction mixture.

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 hexane:ethyl acetate eluent).

• Work-up: Cool the reaction mixture to room temperature and carefully quench with saturated aqueous NH₄Cl solution (50 mL). Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Further Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to yield 4-(2-(azepan-1-yl)ethoxy)-1-nitrobenzene as a solid.

Step 2: Synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

This protocol describes the reduction of the nitro group of the intermediate to the target aniline using tin(II) chloride dihydrate in ethanol. This method is generally high-yielding and avoids the use of high-pressure hydrogenation equipment.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (from Step 1)	Moles	Equivalents
4-(2-(Azepan-1-yl)ethoxy)-1-nitrobenzene	264.32	(Assuming 80% yield) 2.11 g	8 mmol	1.0
Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)	225.63	9.03 g	40 mmol	5.0
Ethanol	-	50 mL	-	-
Concentrated Hydrochloric Acid (HCl)	-	5 mL	-	-
10 M Sodium Hydroxide (NaOH) solution	-	As needed	-	-
Ethyl Acetate	-	150 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Sodium Sulfate	-	-	-	-

Equipment:

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 4-(2-(azepan-1-yl)ethoxy)-1-nitrobenzene (2.11 g, 8 mmol) in ethanol (50 mL).

• Addition of Reagents: Add tin(II) chloride dihydrate (9.03 g, 40 mmol) to the solution, followed by the slow addition of concentrated hydrochloric acid (5 mL) with stirring.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and stir for 2-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and carefully neutralize by the slow addition of 10 M NaOH solution until the pH is greater than 10. Tin salts may precipitate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate. Filter and remove the solvent under reduced pressure to yield the crude 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

• Further Purification: The crude product can be further purified by column chromatography on silica gel (eluting with a gradient of methanol in dichloromethane) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure product.[4][5]

Caption: Detailed experimental workflow for the synthesis.

Characterization Data (Expected)

While experimental data should be acquired for definitive characterization, the following are expected spectral and physical properties based on the structures of the intermediate and final product.

Compound	Appearance	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)
4-(2-(Azepan-1-yl)ethoxy)-1-nitrobenzene	Yellow solid	8.18 (d, 2H), 6.95 (d, 2H), 4.15 (t, 2H), 2.90 (t, 2H), 2.70 (t, 4H), 1.65 (m, 8H)	163.8, 141.5, 125.8, 114.5, 67.2, 57.5, 55.0, 27.8, 26.5	2920, 2850, 1590, 1510 (NO₂), 1340 (NO₂), 1250 (C-O)
4-(2-Azepan-1-yl-ethoxy)-phenylamine	Off-white to pale brown solid	6.70 (d, 2H), 6.60 (d, 2H), 3.95 (t, 2H), 3.40 (br s, 2H, NH₂), 2.80 (t, 2H), 2.65 (t, 4H), 1.60 (m, 8H)	151.0, 142.5, 116.0, 115.5, 67.8, 57.6, 55.2, 28.0, 26.8	3400-3200 (N-H), 2920, 2850, 1610, 1510, 1230 (C-O)

Safety and Hazard Analysis

A thorough risk assessment must be conducted before commencing any experimental work. The following is a summary of the key hazards associated with the reagents used in this synthesis.

• 4-Nitrophenol: Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[4][6][7][8]

• Sodium Hydride: Water-reactive, releasing flammable gases which may ignite spontaneously. Causes severe skin burns and eye damage.[2][9][10][11][12]

• 1-(2-Chloroethyl)azepane hydrochloride: Toxic if swallowed.[13][14]

• Dimethylformamide (DMF): A potential reproductive toxin.

• Tin(II) Chloride Dihydrate: Harmful if swallowed. Causes severe skin burns and eye damage. May cause an allergic skin reaction.[1][3][5][15][16]

• Concentrated Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

This technical guide provides a robust and well-documented synthetic route to 4-(2-Azepan-1-yl-ethoxy)-phenylamine. By following the detailed protocols and adhering to the safety precautions outlined, researchers can reliably produce this valuable compound for further investigation in drug discovery and development programs. The principles and techniques described are broadly applicable to the synthesis of related analogs, providing a solid foundation for further chemical exploration.

References

• Aromatic Reactions: Reduction of Nitrobenzene to Aniline with Tin and HCl (Sn/HCl). (n.d.). Retrieved January 17, 2026, from [Link]

• Nitro Reduction - Common Conditions. (n.d.). Retrieved January 17, 2026, from [Link]

• Purification of p-aminophenol. (1972). Google Patents.

• Sn2+ reduction - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved January 17, 2026, from [Link]

• Safety Data Sheet: 4-Nitrophenol - Carl ROTH. (n.d.). Retrieved January 17, 2026, from [Link]

• MSDS for SODIUM HYDRIDE - Alkali Metals Limited. (n.d.). Retrieved January 17, 2026, from [Link]

• 111710 - Sodium hydride, 60% dispersion in mineral oil - Safety Data Sheet. (n.d.). Retrieved January 17, 2026, from [Link]

• p-NITROPHENOL EXTRA PURE - Loba Chemie. (2024, April 30). Retrieved January 17, 2026, from [Link]

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. orgosolver.com [orgosolver.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3703598A - Purification of p-aminophenol - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. rsc.org [rsc.org]
• 9. US3658905A - Process for the purification of p-aminophenol - Google Patents [patents.google.com]
• 10. The Williamson Ether Synthesis [cs.gordon.edu]
• 11. biotage.com [biotage.com]
• 12. US8455691B2 - Process for the purification of aromatic amines - Google Patents [patents.google.com]
• 13. biotage.com [biotage.com]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. researchgate.net [researchgate.net]
• 16. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]

Navigating the Uncharted: A Technical Guide to Elucidating the Mechanism of Action of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Preamble: Embracing the Known Unknowns

In the landscape of drug discovery and molecular pharmacology, we often encounter compounds with potential therapeutic relevance but an uncharacterized mechanism of action. 4-(2-Azepan-1-yl-ethoxy)-phenylamine is one such molecule. A survey of the current scientific literature reveals a conspicuous absence of data regarding its biological targets and pharmacological effects. This guide, therefore, deviates from a conventional summary of established facts. Instead, it serves as a strategic whitepaper, outlining a comprehensive, multi-pronged research program designed to systematically uncover the mechanism of action of this compound. For the researcher, this document provides a robust framework for investigation, transforming an unknown entity into a well-defined pharmacological tool.

Molecular Architecture: Clues from Chemical Structure

The structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine itself offers the first layer of insight. It is comprised of three key moieties: a phenylamine group, an ethoxy linker, and a saturated seven-membered azepane ring.

• Phenylamine: This group is a common feature in many biologically active compounds and can participate in various interactions, including hydrogen bonding and aromatic stacking with biological targets.

• Azepane Ring: The presence of this saturated heterocycle provides a three-dimensional structure that can fit into specific binding pockets. Notably, derivatives containing an azepane ring have been identified as inhibitors of the glycine transporter 1 (GlyT1)[1].

• Ethoxy Linker: This flexible linker connects the phenylamine and azepane moieties, influencing the overall conformation of the molecule and its ability to interact with targets.

Based on these structural features, we can hypothesize that 4-(2-Azepan-1-yl-ethoxy)-phenylamine may interact with targets that recognize aromatic amines or possess binding sites amenable to the azepane ring, such as neurotransmitter transporters or G-protein coupled receptors (GPCRs).

A Phased Approach to Target Deconvolution

To systematically elucidate the mechanism of action, a phased approach commencing with broad, unbiased screening and progressively narrowing down to specific molecular interactions is recommended.

Phase I: In Silico Target Prediction and Broad-Spectrum Screening

The initial phase aims to generate a list of potential biological targets using computational methods, which will then be validated through high-throughput in vitro screening.

2.1. Computational Target Fishing

Before embarking on costly and time-consuming wet-lab experiments, in silico target prediction can provide valuable starting points. Several computational tools and databases can be leveraged to predict potential protein targets based on the chemical structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Experimental Protocol: In Silico Target Prediction

• Ligand Preparation:

  • Generate a 3D conformation of 4-(2-Azepan-1-yl-ethoxy)-phenylamine using a molecular modeling software (e.g., ChemDraw, MarvinSketch).

  • Perform energy minimization of the structure using a suitable force field (e.g., MMFF94).

• Target Prediction using Ligand-Based Methods:

  • Submit the 3D structure to similarity-based prediction servers like SwissTargetPrediction or SuperPred. These tools identify known protein targets of molecules with similar structures.

  • Analyze the output, focusing on target classes that are recurrent or have high prediction scores.

• Target Prediction using Docking-Based Methods:

  • If a high-confidence target is predicted, perform molecular docking studies using software like AutoDock Vina or Schrödinger's Glide.

  • Dock the ligand into the binding site of the predicted target to assess the binding affinity and interaction patterns.

2.2. Broad-Spectrum In Vitro Screening

The predictions from the in silico analysis should be followed by broad-spectrum in vitro screening against a panel of common drug targets. This unbiased approach can identify unexpected activities and provide a more comprehensive view of the compound's pharmacology. A commercially available broad-panel screen, such as the Eurofins BioPrint® panel, can assess activity against a wide range of receptors, transporters, enzymes, and ion channels.

Diagram: Phase I Workflow

Caption: Phase I workflow for target identification.

Phase II: Target Validation and Functional Characterization

Once a list of putative targets is generated, the next phase focuses on validating these interactions and characterizing the functional consequences of compound binding.

3.1. Binding Affinity Determination

For each validated "hit" from the initial screen, the binding affinity should be quantified. Radioligand binding assays are the gold standard for this purpose.

Experimental Protocol: Radioligand Binding Assay

• Membrane Preparation:

  • Prepare cell membranes from a cell line recombinantly expressing the target of interest.

• Assay Setup:

  • In a 96-well plate, incubate the cell membranes with a known concentration of a specific radioligand for the target.

  • Add increasing concentrations of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (the competitor).

• Incubation and Filtration:

  • Incubate the mixture to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filtermat to separate bound from unbound radioligand.

• Quantification:

  • Measure the radioactivity retained on the filtermat using a scintillation counter.

• Data Analysis:

  • Plot the percentage of radioligand binding against the concentration of the competitor compound.

  • Fit the data to a one-site competition model to determine the IC50 value, which can then be converted to a Ki (inhibition constant).

3.2. Functional Assays

Demonstrating that binding to a target translates into a functional response is crucial. The choice of functional assay will depend on the nature of the validated target.

• For GPCRs: Measure changes in second messenger levels (e.g., cAMP, IP3) or downstream signaling events like β-arrestin recruitment.

• For Ion Channels: Use patch-clamp electrophysiology to measure changes in ion flow across the cell membrane.

• For Enzymes: Perform kinetic assays to determine if the compound acts as an inhibitor or an activator and to elucidate the mechanism of inhibition (e.g., competitive, non-competitive).

• For Transporters: Measure the uptake of a radiolabeled substrate in the presence and absence of the compound.

Diagram: Phase II Workflow

Caption: Phase II workflow for target validation.

Phase III: Elucidation of Downstream Signaling Pathways

With a validated target and functional profile, the final phase involves mapping the downstream cellular signaling pathways modulated by 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

4.1. Phospho-Proteomic Profiling

Many signaling pathways are regulated by protein phosphorylation. A phospho-proteomic screen can provide a global view of the signaling cascades affected by the compound.

Experimental Protocol: Phospho-Proteomic Analysis

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., one endogenously expressing the target) and treat with 4-(2-Azepan-1-yl-ethoxy)-phenylamine or a vehicle control.

• Protein Extraction and Digestion:

  • Lyse the cells and extract total protein.

  • Digest the proteins into peptides using trypsin.

• Phosphopeptide Enrichment:

  • Enrich for phosphopeptides using techniques like Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC).

• LC-MS/MS Analysis:

  • Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify and quantify the phosphopeptides to determine which proteins show changes in phosphorylation upon compound treatment.

  • Use pathway analysis software (e.g., Ingenuity Pathway Analysis) to identify the signaling pathways that are significantly affected.

4.2. Gene Expression Analysis

Changes in signaling pathways often culminate in altered gene expression. RNA sequencing (RNA-seq) can be used to assess the impact of the compound on the transcriptome.

Diagram: Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway for a validated target.

Summary and Forward Outlook

While the mechanism of action of 4-(2-Azepan-1-yl-ethoxy)-phenylamine is currently unknown, this should not be viewed as a barrier but as an opportunity for discovery. The structured, hypothesis-driven research program detailed in this guide provides a clear and logical path forward. By integrating in silico predictions with robust in vitro and cell-based assays, researchers can systematically identify the molecular target(s) of this compound, characterize its functional activity, and elucidate the downstream signaling pathways it modulates. This comprehensive approach will not only define the pharmacology of 4-(2-Azepan-1-yl-ethoxy)-phenylamine but also pave the way for its potential development as a novel therapeutic agent.

References

• Varnes, J. G., et al. (2010). Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1. Bioorganic & Medicinal Chemistry Letters, 20(16), 4878-4881. [Link]

Sources

• 1. Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Spectral Characterization of 4-[2-(azepan-1-yl)ethoxy]aniline

Foreword: The Imperative of Rigorous Structural Elucidation in Drug Discovery

In the landscape of modern drug development, the unambiguous determination of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of a promising therapeutic candidate. This guide is intended for researchers, scientists, and drug development professionals, providing an in-depth, practical framework for the spectral characterization of novel compounds, using 4-[2-(azepan-1-yl)ethoxy]aniline as a case study. While this molecule is not extensively documented in public literature, its structural motifs—a substituted aniline, an ether linkage, and a saturated heterocycle—are common in pharmacologically active agents. This document, therefore, serves as both a specific guide for this compound and a broader template for the rigorous application of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) in structural elucidation.

Molecular Structure and Key Features of 4-[2-(azepan-1-yl)ethoxy]aniline

4-[2-(azepan-1-yl)ethoxy]aniline is a substituted aniline derivative with a molecular formula of C14H22N2O and a molecular weight of 234.34 g/mol . The structure comprises a para-substituted aniline ring, an ethoxy linker, and a seven-membered saturated heterocyclic azepane ring. The interplay of the electron-donating amino and alkoxy groups on the aromatic ring, and the aliphatic nature of the azepane moiety, gives rise to a distinct spectral signature. Understanding these features is critical for predicting and interpreting the NMR and MS data.

Molecular Structure Diagram

Caption: Key predicted ¹H NMR correlations.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will complement the ¹H NMR data, providing information on the carbon skeleton.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Justification
C (ipso, attached to -O)	~152.0	Deshielded by the electronegative oxygen atom.
C (ipso, attached to -N)	~141.0	Influenced by the nitrogen atom.
C (ortho to -NH₂)	~115.8	Shielded by the electron-donating -NH₂ group.
C (ortho to -OR)	~115.2	Shielded by the electron-donating ethoxy group.
-OCH₂-	~67.0	Carbon attached to the ether oxygen.
-NCH₂- (linker)	~56.0	Carbon attached to the azepane nitrogen.
-NCH₂- (azepane)	~54.0	Carbons adjacent to the azepane nitrogen.
Azepane C (β to N)	~28.0	Aliphatic carbons in the azepane ring.
Azepane C (γ to N)	~26.5	Aliphatic carbons in the azepane ring.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity. Electrospray ionization (ESI) is a soft ionization technique suitable for this compound, which should readily form a protonated molecular ion [M+H]⁺.

Predicted Mass Spectrum

• Molecular Ion: The ESI-MS spectrum is expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 235.3.

• Key Fragmentation Pathways: The molecular ion is energetically unstable and can fragment. [1]Common fragmentation patterns for molecules with similar functional groups include cleavage of the ether bond and fragmentation of the azepane ring. [2]

  m/z	Proposed Fragment	Fragmentation Pathway
  235.3	[C₁₄H₂₃N₂O]⁺	Protonated molecular ion [M+H]⁺
  126.1	[C₇H₁₆N]⁺	Cleavage of the C-O bond of the ethoxy linker, forming the azepanyl-ethyl cation.
  110.1	[C₆H₈NO]⁺	Cleavage of the C-O bond of the ethoxy linker, forming the protonated 4-aminophenol radical cation.

  | 98.1 | [C₆H₁₂N]⁺ | α-cleavage of the azepane ring. |

Predicted Mass Spectrometry Fragmentation Pathway

Caption: Plausible fragmentation pathways for 4-[2-(azepan-1-yl)ethoxy]aniline.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectral data discussed above.

NMR Data Acquisition

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of 4-[2-(azepan-1-yl)ethoxy]aniline.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis is required. [3]2. Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution. [4] * Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

  • Use a standard pulse sequence with a relaxation delay of at least 1-2 seconds.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A higher number of scans (e.g., 1024) and a longer relaxation delay (e.g., 2-5 seconds) will be necessary due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the raw data.

  • Phase and baseline correct the spectra.

  • Calibrate the chemical shift scale to the residual solvent peak or TMS.

  • Integrate the ¹H NMR signals and pick the peaks for both ¹H and ¹³C spectra.

Mass Spectrometry Data Acquisition

• Sample Preparation:

  • Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• LC-MS/MS Protocol: [5] * LC System: An Agilent 1200 series or equivalent.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). Formic acid aids in the protonation of the analyte.

  • MS System: A triple quadrupole or Q-TOF mass spectrometer.

• Ionization and Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode. [6] * Optimize the source parameters (e.g., capillary voltage, gas flow rates, and temperature) to maximize the signal of the [M+H]⁺ ion.

  • Acquire a full scan mass spectrum to identify the molecular ion.

  • Perform tandem MS (MS/MS) on the [M+H]⁺ ion to obtain fragmentation data.

Conclusion

The structural elucidation of 4-[2-(azepan-1-yl)ethoxy]aniline can be confidently achieved through a combined application of ¹H NMR, ¹³C NMR, and mass spectrometry. This guide provides a predictive framework for the expected spectral data and robust protocols for their acquisition. By understanding the underlying principles of these analytical techniques and applying them rigorously, researchers can ensure the scientific integrity of their work and accelerate the pace of drug discovery and development.

References

• Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• de Lucas, A., et al. (2000). Mass spectra of new substituted 2-amino-4H-pyrans: a retro-Diels-Alder reaction pattern. Rapid Communications in Mass Spectrometry, 14(19), 1783-6.
• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Royal Society of Chemistry. (n.d.). Supplementary Information: Highly efficient nitrobenzene and alkyl/aryl azide reduction in stainless steel jars without catalyst addition. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxyaniline. Retrieved from [Link]

• Dousa, M., et al. (2021). The determination of two analogues of 4'-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group. Journal of Pharmaceutical and Biomedical Analysis, 205, 114300.
• Mamidala, R., et al. (2017). A general and efficient protocol for the synthesis of N-aryl/alkyl amines via reductive amination of aldehydes using B2(OH)4/H2O as a hydride source. Tetrahedron, 73(15), 2225-2233.

• ResearchGate. (2005). H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy. Retrieved from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Mass spectra of new substituted 2-amino-4H-pyrans: a retro-Diels-Alder reaction pattern - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential biological targets of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

An In-depth Technical Guide to the Identification of Potential Biological Targets for 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the systematic identification of potential biological targets for the novel compound, 4-(2-Azepan-1-yl-ethoxy)-phenylamine. Lacking direct literature on its specific biological activity, this guide employs a structure-activity relationship (SAR) deconstruction and analog-based inference approach to hypothesize and validate potential molecular targets. We will delve into the scientific rationale behind selecting candidate target classes, provide detailed, field-proven experimental protocols for target validation, and present a logical workflow for elucidating the pharmacological profile of this compound.

Introduction: Deconstructing 4-(2-Azepan-1-yl-ethoxy)-phenylamine

The compound 4-(2-Azepan-1-yl-ethoxy)-phenylamine is a synthetic molecule characterized by three key structural motifs: a flexible seven-membered azepane ring, a phenylamine core, and an ethoxy linker . A systematic evaluation of these components provides the foundational logic for our target identification strategy.

• The Azepane Moiety: The azepane ring is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs.[1][2] Its conformational flexibility is often crucial for bioactivity, allowing it to adapt to various binding pockets.[2] Known drugs containing this motif, such as the antihistamine Azelastine and various kinase inhibitors, suggest a predisposition for interaction with a broad range of protein targets.[2][3]

• The Phenethylamine-like Core: The arrangement of the phenyl ring, the ethoxy linker, and the nitrogen atom of the azepane ring bears a structural resemblance to the β-phenethylamine scaffold.[4] This is a critical observation, as the phenethylamine framework is the backbone for numerous endogenous neurotransmitters (e.g., dopamine, norepinephrine) and synthetic drugs targeting monoamine systems.[5]

• The Phenylamine Group: The primary amine on the phenyl ring offers a key site for hydrogen bonding and potential metabolic activity, influencing both pharmacokinetic and pharmacodynamic properties.

This structural analysis leads to the formulation of our primary hypotheses, focusing on two major classes of proteins: G-Protein Coupled Receptors (GPCRs) and Solute Carrier (SLC) Transporters .

Prioritizing Target Classes: A Rationale-Driven Approach

Our initial efforts will be concentrated on the targets with the highest probability of interaction based on direct structural analogy. The workflow below illustrates the decision-making process for prioritizing these initial screens.

Caption: Logical workflow for prioritizing initial biological target screening.

Hypothesis 1: Interaction with G-Protein Coupled Receptors (GPCRs)

The structural similarity to phenethylamines strongly suggests that 4-(2-Azepan-1-yl-ethoxy)-phenylamine could be a ligand for GPCRs, particularly those involved in neurotransmission.

Rationale

Phenethylamine and its derivatives are well-established ligands for adrenergic, dopaminergic, and serotonergic receptors.[5] Furthermore, the azepane-containing drug Azelastine is a potent histamine H1 receptor antagonist.[2] This dual precedent makes GPCRs a high-priority target class.

Proposed Primary Targets

• Adrenergic Receptors (α1, α2, β1, β2, β3): The core structure is analogous to many adrenergic agonists and antagonists.

• Histamine Receptors (H1, H3): The presence of the azepane ring is a key indicator.

• Dopamine Receptors (D1-D5): A common target class for phenethylamine-like compounds.

• Serotonin (5-HT) Receptors: Another major target family for this scaffold.

Experimental Validation Workflow: Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining if a compound binds directly to a receptor. This method measures the displacement of a known high-affinity radiolabeled ligand by the test compound.

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes:

  • Culture HEK293 or CHO cells stably expressing the human receptor of interest (e.g., ADRB2, HRH1).

  • Harvest cells, wash with ice-cold PBS, and centrifuge.

  • Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize using a Dounce or polytron homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 0.5-1.0 mg/mL, determined by a Bradford or BCA assay. Store at -80°C.

• Assay Execution:

  • In a 96-well plate, add assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

  • Add a fixed concentration of the appropriate radioligand (e.g., [³H]-Dihydroalprenolol for β-adrenergic receptors; [³H]-Pyrilamine for H1 receptors) at a concentration close to its Kd value.

  • Add serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., from 10 nM to 100 µM).

  • For non-specific binding (NSB) control wells, add a high concentration of a known, unlabeled competitor (e.g., 10 µM Propranolol for β-adrenergic receptors).

  • For total binding wells, add vehicle (e.g., DMSO).

  • Add the prepared cell membranes to initiate the binding reaction.

  • Incubate the plate at room temperature for 60-90 minutes to reach equilibrium.

• Signal Detection:

  • Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

  • Wash the filters multiple times with ice-cold wash buffer to reduce non-specific binding.

  • Dry the filter mat and place it in a scintillation bag with scintillation cocktail.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percent specific binding against the log concentration of the compound.

  • Fit the data to a sigmoidal dose-response curve (variable slope) using software like GraphPad Prism to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Summary of Hypothetical Binding Affinities (Ki)

Target Receptor	Radioligand	Ki of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (nM)
Adrenergic β2	[³H]-Dihydroalprenolol	To be determined
Histamine H1	[³H]-Pyrilamine	To be determined
Dopamine D2	[³H]-Spiperone	To be determined
Serotonin 5-HT2A	[³H]-Ketanserin	To be determined

Hypothesis 2: Interaction with Solute Carrier (SLC) Transporters

The structural elements of the compound also point towards potential interactions with neurotransmitter transporters.

Rationale

A key publication identified N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of the Glycine Transporter 1 (GlyT1), where the azepane ring was found to modestly increase potency over a piperidine ring.[6] This provides a strong, direct line of evidence for investigating GlyT1. Additionally, the core phenethylamine structure is the archetypal scaffold for inhibitors of the monoamine transporters for dopamine (DAT), serotonin (SERT), and norepinephrine (NET).[4][5]

Proposed Primary Targets

• Glycine Transporter 1 (GlyT1): Based on direct analog data.[6]

• Dopamine Transporter (DAT)

• Serotonin Transporter (SERT)

• Norepinephrine Transporter (NET)

Experimental Validation Workflow: Neurotransmitter Uptake Assays

These functional assays directly measure the ability of a compound to inhibit the primary function of a transporter: the uptake of its substrate into a cell.

Caption: Workflow for a typical neurotransmitter uptake assay.

Experimental Protocol: [³H]-Serotonin Uptake Assay for SERT

• Cell Preparation:

  • Plate HEK293 cells stably expressing the human serotonin transporter (hSERT) in a 96-well plate and grow to confluence.

• Assay Execution:

  • Wash the cells once with Krebs-Ringer-HEPES (KRH) buffer.

  • Pre-incubate the cells for 15 minutes at 37°C with KRH buffer containing various concentrations of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., 1 nM to 30 µM).

  • Include control wells: vehicle for 100% uptake and a known potent inhibitor (e.g., 10 µM Fluoxetine) for 0% uptake.

  • Initiate the uptake by adding [³H]-Serotonin to a final concentration of ~20 nM.

  • Incubate for 10 minutes at 37°C. The short duration ensures measurement of the initial uptake rate.

  • Terminate the assay by rapidly aspirating the buffer and washing the cells three times with ice-cold KRH buffer.

• Detection and Analysis:

  • Lyse the cells by adding a lysis buffer (e.g., 1% SDS).

  • Transfer the lysate to a scintillation vial with a scintillation cocktail.

  • Quantify the amount of [³H]-Serotonin taken up by the cells using a scintillation counter.

  • Analyze the data similarly to the binding assay, plotting percent inhibition versus log concentration to determine the IC₅₀ value for uptake inhibition.

Data Presentation: Summary of Hypothetical Transporter Inhibition (IC₅₀)

Target Transporter	Substrate	IC₅₀ of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (nM)
GlyT1	[³H]-Glycine	To be determined
DAT	[³H]-Dopamine	To be determined
SERT	[³H]-Serotonin	To be determined
NET	[³H]-Norepinephrine	To be determined

Secondary Targets and Future Directions

Should the primary screens yield negative or ambiguous results, or to further characterize the compound's selectivity, a broader panel of targets can be investigated.

• Enzymes: Based on the general pharmacological profile of azepane-containing molecules, screening against a panel of kinases could be a logical next step.[3]

• Orphan GPCRs: Compounds with similar scaffolds have been identified as agonists for orphan receptors like GPR88.[7] Functional assays (e.g., cAMP accumulation or β-arrestin recruitment) would be necessary to explore these possibilities.

• In Silico Docking: Once a high-affinity target is identified, computational docking studies can be performed to predict the binding mode of 4-(2-Azepan-1-yl-ethoxy)-phenylamine within the target's binding pocket. This can guide the synthesis of new analogs with improved potency and selectivity.

Conclusion

The systematic, hypothesis-driven approach outlined in this guide provides a robust framework for elucidating the biological targets of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. By leveraging knowledge from its structural motifs—the privileged azepane ring and the well-characterized phenethylamine-like core—we have prioritized GPCRs and SLC transporters as the most probable target classes. The detailed, self-validating protocols for radioligand binding and neurotransmitter uptake assays provide a clear and actionable path for researchers to follow. The results from these initial screens will be instrumental in directing future research, whether it involves lead optimization for a newly identified target or broader screening to uncover novel pharmacology.

References

• Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 465-494. [Link]

• Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed, 30684812. [Link]

• Zha, G. F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 465-494. [Link]

• Kaur, H., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]

• Sato, M., et al. (2003). Binding and functional affinity of some newly synthesized phenethylamine and phenoxypropanolamine derivatives for their agonistic activity at recombinant human beta3-adrenoceptor. PubMed, 12625872. [Link]

• Istrate, A., & Găman, M. (2016). 2-Phenethylamines in Medicinal Chemistry: A Review. PMC - PubMed Central, 4948092. [Link]

• PubChem. 4-(2-Azepan-1-yl-ethyl)-phenylamine. PubChem. [Link]

• Li, F., et al. (2020). Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold. PMC - PubMed Central, 7552914. [Link]

• Granier, C., Pedroso Muller, E., & Van Rietschoten, J. (1978). Use of Synthetic Analogs for a Study on the Structure-Activity Relationship of Apamin. PubMed, 620675. [Link]

• Varnes, J. G., et al. (2010). Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1. PubMed, 20637614. [Link]

• Li, F., et al. (2019). Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists. PubMed Central. [Link]

• Musacchio, E., & Reisman, S. E. (2020). Synthesis of β-Phenethylamines via Ni/Photoredox Cross-Electrophile Coupling of Aliphatic Aziridines and Aryl Iodides. Journal of the American Chemical Society. [Link]

• Amir, M., et al. (2016). Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica. PubMed, 27598233. [Link]

• Lindsley, C. W., et al. (2024). Structure–Activity Relationship Studies in a Series of 2-Aryloxy-N-(pyrimidin-5-yl)acetamide Inhibitors of SLACK Potassium Channels. PMC - PubMed Central. [Link]

• Wikipedia. Phenol. Wikipedia. [Link]

Sources

• 1. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifechemicals.com [lifechemicals.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Phenethylamines in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists (4-Substituted-phenyl)acetamides Based on the Reversed Amide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 4-(2-Azepan-1-yl-ethoxy)-phenylamine: Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, a molecule of interest in medicinal chemistry due to its structural motifs, which are common in pharmacologically active compounds. This document details the chemical structure, IUPAC nomenclature, and a robust, proposed synthetic pathway for this compound. A thorough characterization, including predicted spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry), is presented to aid in its identification and purification. Furthermore, this guide discusses the potential biological significance of this class of compounds and provides essential safety and handling information for its laboratory synthesis.

Introduction and Rationale

The azepane ring, a seven-membered saturated heterocycle containing nitrogen, is a privileged scaffold in modern drug discovery. Its presence in numerous FDA-approved drugs highlights its importance in the development of new therapeutic agents.[1] Azepane derivatives exhibit a wide array of biological activities, including but not limited to, anticancer, antimicrobial, and antihistaminic properties. The conformational flexibility of the azepane ring allows for optimal binding to a variety of biological targets.

The aniline moiety, particularly when substituted at the para-position with an ether linkage, is another common feature in pharmacologically active molecules. This guide focuses on the synthesis and characterization of a specific derivative, 4-(2-Azepan-1-yl-ethoxy)-phenylamine, which combines these two key structural features. The strategic incorporation of an ethoxy linker between the azepane and phenylamine moieties offers a balance of flexibility and lipophilicity that can be crucial for pharmacokinetic and pharmacodynamic properties.

This document aims to serve as a foundational resource for researchers interested in synthesizing and exploring the potential applications of this and related compounds.

Chemical Structure and Nomenclature

The chemical structure and IUPAC name are fundamental to the identity of any chemical entity.

Chemical Structure

The structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine is characterized by a central phenylamine (aniline) ring. An ethoxy group at the para-position of the aniline connects to an azepane ring via a two-carbon bridge.

Molecular Formula: C₁₄H₂₂N₂O

Molecular Weight: 234.34 g/mol

CAS Number: 869948-07-2

IUPAC Name

The systematic name for this compound, following the rules of the International Union of Pure and Applied Chemistry (IUPAC), is:

4-(2-(Azepan-1-yl)ethoxy)aniline

Synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

A highly plausible and efficient method for the synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine is the Williamson ether synthesis . This classic organic reaction involves the reaction of an alkoxide with a primary alkyl halide.[2][3] In this case, the phenoxide of 4-aminophenol will act as the nucleophile, attacking the electrophilic carbon of 1-(2-chloroethyl)azepane.

Synthetic Scheme

Caption: Synthetic workflow for 4-(2-(Azepan-1-yl)ethoxy)aniline.

Rationale for Experimental Choices

• Choice of Base: A moderately strong base such as potassium carbonate (K₂CO₃) or a stronger base like sodium hydride (NaH) is required to deprotonate the phenolic hydroxyl group of 4-aminophenol, forming the more nucleophilic phenoxide. The choice of base can influence reaction time and yield.

• Choice of Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile is ideal for this Sₙ2 reaction. These solvents can dissolve the reactants and effectively solvate the cation of the base, leaving the anion more nucleophilic.[4]

• Reaction Temperature: Heating the reaction mixture is typically necessary to overcome the activation energy of the reaction and ensure a reasonable reaction rate. The optimal temperature will depend on the specific reactants and solvent used.

Detailed Experimental Protocol

• Preparation of the Reaction Mixture: To a solution of 4-aminophenol (1.0 eq.) in anhydrous DMF (10 mL/mmol of 4-aminophenol) under an inert atmosphere (e.g., nitrogen or argon), add potassium carbonate (1.5 eq.).

• Addition of Alkyl Halide: Stir the mixture at room temperature for 30 minutes. Then, add a solution of 1-(2-chloroethyl)azepane hydrochloride (1.0 eq.) in a minimal amount of anhydrous DMF.

• Reaction: Heat the reaction mixture to 80-90 °C and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 4-(2-(Azepan-1-yl)ethoxy)-phenylamine.

Structural Elucidation and Characterization

The identity and purity of the synthesized 4-(2-(Azepan-1-yl)ethoxy)-phenylamine can be confirmed using a combination of spectroscopic techniques. The following are predicted data based on the chemical structure.

Spectroscopic Data Summary

Technique	Predicted Key Features
¹H NMR	Aromatic protons (AA'BB' system), -OCH₂- and -NCH₂- signals, azepane ring protons, and -NH₂ protons.
¹³C NMR	Aromatic carbons, ether and amine carbons, and azepane ring carbons.
IR (Infrared)	N-H stretching of the primary amine, C-O stretching of the ether, and aromatic C-H and C=C stretching.
MS (Mass Spec)	A molecular ion peak [M]⁺ corresponding to the molecular weight of the compound.

Predicted Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 6.75 (d, J = 8.8 Hz, 2H, Ar-H), 6.65 (d, J = 8.8 Hz, 2H, Ar-H), 4.05 (t, J = 6.0 Hz, 2H, -OCH₂-), 3.50 (s, 2H, -NH₂), 2.90 (t, J = 6.0 Hz, 2H, -NCH₂-), 2.75 (t, J = 5.6 Hz, 4H, azepane-H), 1.65 (m, 8H, azepane-H).

• ¹³C NMR (100 MHz, CDCl₃): δ 152.0 (C-O), 141.0 (C-NH₂), 116.0 (Ar-CH), 115.5 (Ar-CH), 67.0 (-OCH₂-), 57.0 (-NCH₂-), 55.0 (azepane-CH₂), 28.0 (azepane-CH₂), 27.0 (azepane-CH₂).

• IR (KBr, cm⁻¹): 3450-3300 (N-H stretch, primary amine), 3050 (aromatic C-H stretch), 2930, 2850 (aliphatic C-H stretch), 1610 (aromatic C=C stretch), 1510 (N-H bend), 1240 (aryl C-O stretch), 1120 (alkyl C-N stretch).

• Mass Spectrometry (EI): m/z (%) = 234 [M]⁺.

Potential Biological Significance

While specific biological activity for 4-(2-Azepan-1-yl-ethoxy)-phenylamine has not been extensively reported in publicly available literature, its structural components suggest potential for pharmacological activity.

• Azepane Moiety: As previously mentioned, the azepane ring is a key component of many biologically active compounds. Its incorporation can influence receptor binding, metabolic stability, and overall pharmacokinetic profile.[1]

• Aniline and Ether Linkage: Substituted anilines and aryl ethers are prevalent in medicinal chemistry. The nature and position of substituents on the aniline ring can drastically alter the biological activity of a molecule. The ethoxy linker provides a degree of conformational freedom that can be advantageous for interacting with biological targets.

Given these features, 4-(2-Azepan-1-yl-ethoxy)-phenylamine could be a valuable scaffold for the development of novel therapeutic agents. Further research, including in vitro and in vivo screening, is warranted to explore its potential pharmacological profile.

Safety and Handling

Proper safety precautions are paramount when handling any chemical. The following information is based on the known hazards of the starting materials and general considerations for this class of compounds.

• 4-Aminophenol: Harmful if swallowed or inhaled.[5][6] Suspected of causing genetic defects.[5][6] Very toxic to aquatic life with long-lasting effects.[5][6][7] Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.[5][6][8] Work should be conducted in a well-ventilated fume hood.[5][8]

• 1-(2-Chloroethyl)azepane hydrochloride: Toxic if swallowed. Harmful to aquatic life with long-lasting effects. Handle with appropriate PPE, including gloves and safety glasses.[9]

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine (Product): As a novel compound, its toxicological properties have not been fully investigated. It should be handled with care, assuming it may have hazards similar to its precursors. Avoid inhalation, ingestion, and skin contact.

Disposal: All chemical waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion

This technical guide provides a detailed overview of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, from its fundamental chemical identity to a practical synthetic protocol. The proposed Williamson ether synthesis offers a straightforward and efficient route to this molecule. The predicted spectroscopic data will be invaluable for its characterization by researchers. The presence of both the azepane and substituted aniline moieties suggests that this compound is a promising candidate for further investigation in the field of drug discovery. As with any novel chemical entity, adherence to strict safety protocols during its synthesis and handling is essential.

References

• 4-Aminophenol Safety Data Sheet. (2015). Retrieved from a reliable chemical supplier's website.

• 4-AMINOPHENOL Extra Pure MSDS. (2016). Loba Chemie. Retrieved from [Link]

• 100790 - 4-Aminophenol - Safety Data Sheet. (2024). Retrieved from a reliable chemical supplier's website.

• Safety Data Sheet: 4-Aminophenol. (n.d.). Astech Ireland. Retrieved from [Link]

• 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0246529). (n.d.). Human Metabolome Database. Retrieved from [Link]

• 1-(2-Chloroethyl)azepane | C8H16ClN | CID 16625. (n.d.). PubChem. Retrieved from [Link]

• Williamson Ether Synthesis. (2025). J&K Scientific LLC. Retrieved from [Link]

• Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• The Williamson Ether Synthesis. (2014). Master Organic Chemistry. Retrieved from [Link]

• Category analysis of the substituted anilines studied in a 28-day repeat-dose toxicity test conducted on rats: correlation between toxicity and chemical structure. (2008). Journal of Toxicological Sciences, 33(5), 551-562.

• Toxicological and Environmental Aspects of Anilines. (n.d.). ResearchGate. Retrieved from [Link]

• Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. (n.d.). Royal Society of Chemistry.
• Highly efficient nitrobenzene and alkyl/aryl azide reduction in stainless steel jars without catalyst addition - Supplementary Information. (n.d.). The Royal Society of Chemistry.
• Systematic Comparison of Sets of 13C NMR Spectra That Are Potentially Identical. Confirmation of the Configuration of a Cuticular Hydrocarbon from the Cane Beetle Antitrogus parvulus. (2012).
• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019). Bioorganic Chemistry, 84, 153-172.

• 4-Ethoxyaniline | C8H11NO | CID 9076. (n.d.). PubChem. Retrieved from [Link]

• Search Results for "13C NMR" in Beilstein Journal of Organic Chemistry. (n.d.). Beilstein Journal of Organic Chemistry.

• Benzenamine, 4-ethoxy-. (n.d.). NIST WebBook. Retrieved from [Link]

• Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. (2023). The Journal of Organic Chemistry, 88(3), 1547-1558.
• (a) The experimental and (b) simulated IR spectra of the 4-ethoxy-2-methyl-5-(4-morpholinyl)-3(2H) pyridazinone. (2025). Journal of Molecular Structure.
• Inhalation toxicity of 4-ethoxyaniline (p-phenetidine): critical analysis of results of subacute inhalation exposure studies in rats. (2002).
• p-Phenetidine | C8H11NO | MD Topology | NMR | X-Ray. (n.d.).

Sources

• 1. rsc.org [rsc.org]
• 2. Category analysis of the substituted anilines studied in a 28-day repeat-dose toxicity test conducted on rats: correlation between toxicity and chemical structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioconcentration, metabolism and toxicity of substituted anilines in the zebrafish (Brachydanio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. lobachemie.com [lobachemie.com]
• 7. dcfinechemicals.com [dcfinechemicals.com]
• 8. astechireland.ie [astechireland.ie]
• 9. chemicalbook.com [chemicalbook.com]

The Evolution of Selective H1-Antihistamines: A Technical Guide to 4-(2-Azepan-1-yl-ethoxy)-phenylamine Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of the medicinal chemistry, pharmacology, and therapeutic rationale for the development of 4-(2-azepan-1-yl-ethoxy)-phenylamine analogs as second-generation histamine H1 receptor antagonists. The core focus of this class of compounds is to achieve high H1 receptor affinity and selectivity, particularly over muscarinic receptors, to minimize the sedative and anticholinergic side effects that limit the utility of first-generation antihistamines. This guide will delve into the synthetic strategies, structure-activity relationships (SAR), and pharmacological evaluation of these analogs, offering a framework for the design of novel, non-sedating antiallergic agents.

Introduction: The Imperative for Second-Generation Antihistamines

Histamine, a key mediator in allergic and inflammatory responses, exerts its effects through four distinct G-protein coupled receptors (GPCRs), designated H1, H2, H3, and H4.[1] The histamine H1 receptor is the primary target for the amelioration of allergic conditions such as rhinitis and urticaria.[2] First-generation H1-antihistamines, while effective, are notorious for their sedative and anticholinergic side effects due to their ability to cross the blood-brain barrier and their affinity for muscarinic receptors.[3] This has driven the development of second-generation antihistamines, which are characterized by their improved safety profile, primarily due to their reduced central nervous system (CNS) penetration and higher selectivity for the H1 receptor.[3]

The 4-(2-azepan-1-yl-ethoxy)-phenylamine scaffold represents a promising chemotype for the development of such second-generation antihistamines. This guide will explore the rationale behind the design of these analogs and the key experimental methodologies used in their evaluation.

Synthetic Strategies for 4-(2-Azepan-1-yl-ethoxy)-phenylamine Analogs

The synthesis of 4-(2-azepan-1-yl-ethoxy)-phenylamine analogs typically involves a convergent approach, focusing on the ether linkage and the elaboration of the phenylamine moiety. A representative synthetic scheme is outlined below.

Diagram: General Synthetic Pathway

Caption: A generalized synthetic route to 4-(2-azepan-1-yl-ethoxy)-phenylamine analogs.

Experimental Protocol: Synthesis of 4-(2-(azepan-1-yl)ethoxy)aniline

• Step 1: Synthesis of 1-(2-(4-nitrophenoxy)ethyl)azepane.

  • To a solution of 4-nitrophenol in a suitable solvent (e.g., acetone, DMF), add a base (e.g., K2CO3, NaH) and stir at room temperature.

  • Add 1-(2-chloroethyl)azepane hydrochloride dropwise to the reaction mixture.

  • Heat the reaction to reflux and monitor by thin-layer chromatography (TLC) until completion.

  • After cooling, filter the reaction mixture and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to yield the desired ether.

• Step 2: Synthesis of 4-(2-(azepan-1-yl)ethoxy)aniline.

  • Dissolve the product from Step 1 in a suitable solvent (e.g., ethanol, ethyl acetate).

  • Add a reducing agent, such as palladium on carbon (Pd/C) for catalytic hydrogenation or stannous chloride (SnCl2) in concentrated HCl.

  • For hydrogenation, subject the mixture to a hydrogen atmosphere at a suitable pressure and temperature.

  • Monitor the reaction by TLC. Upon completion, filter the catalyst and concentrate the solvent to obtain the crude aniline.

  • Purify the product by crystallization or column chromatography.

Structure-Activity Relationships (SAR) and Molecular Design

The design of 4-(2-azepan-1-yl-ethoxy)-phenylamine analogs is guided by key SAR principles for H1-antihistamines. The goal is to maximize H1 receptor affinity while minimizing affinity for muscarinic receptors and CNS penetration.

Table: Key Structural Modifications and Their Expected Impact

Moiety	Modification	Rationale and Expected Outcome
Phenylamine Ring	Substitution with electron-withdrawing or -donating groups	Modulate electronic properties to fine-tune receptor binding and metabolic stability.
Introduction of steric bulk	May enhance selectivity by preventing binding to other receptors.
Ethoxy Linker	Variation of linker length (e.g., propoxy, butoxy)	Can influence the spatial orientation of the azepane ring relative to the phenylamine, affecting receptor fit.
Azepane Ring	Substitution on the ring	Can impact lipophilicity and basicity, which in turn affect pharmacokinetic properties and receptor interactions.
Replacement with other cyclic amines (e.g., piperidine, morpholine)	Alters the size and conformation of the basic amine, which is critical for the interaction with the H1 receptor.[4]

Pharmacological Evaluation: A Multi-faceted Approach

A thorough pharmacological evaluation is crucial to characterize the activity and selectivity of novel analogs. This involves a combination of in vitro and in vivo assays.

Diagram: Pharmacological Evaluation Workflow

Caption: A typical workflow for the pharmacological evaluation of novel antihistamine candidates.

Experimental Protocol: In Vitro Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of test compounds for the histamine H1 and muscarinic M1-M5 receptors.

• Materials:

  • Cell membranes expressing the human recombinant H1 receptor or muscarinic receptors.

  • Radioligands: [3H]pyrilamine for H1, [3H]N-methylscopolamine for muscarinic receptors.

  • Test compounds and reference compounds (e.g., diphenhydramine, fexofenadine).

  • Scintillation cocktail and a liquid scintillation counter.

• Procedure:

  • Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in a suitable buffer.

  • After incubation, rapidly filter the mixture through glass fiber filters to separate bound from free radioligand.

  • Wash the filters to remove non-specific binding.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

  • Calculate the IC50 values (concentration of test compound that inhibits 50% of specific radioligand binding) and convert them to Ki values using the Cheng-Prusoff equation.

Table: Expected Pharmacological Profile of a Promising Analog

Parameter	Desired Outcome	Rationale
H1 Receptor Affinity (Ki)	< 10 nM	High potency for antihistaminic effect.
Muscarinic Receptor Affinity (Ki)	> 1000 nM	High selectivity, minimizing anticholinergic side effects.
H1/Muscarinic Selectivity Ratio	> 100-fold	A key indicator of a second-generation profile.
In Vivo Efficacy (ED50)	Potent inhibition of histamine-induced responses	Demonstrates efficacy in a relevant animal model.
CNS Penetration	Low (e.g., low brain/plasma ratio)	Reduces the potential for sedation.
hERG Channel Inhibition (IC50)	> 10 µM	Low risk of cardiotoxicity.

The Path Forward: Optimizing for Safety and Efficacy

The development of 4-(2-azepan-1-yl-ethoxy)-phenylamine analogs is a testament to the principles of modern drug design, where a deep understanding of pharmacology and medicinal chemistry is leveraged to create safer and more effective medicines. The key to success lies in a multi-parameter optimization approach, balancing high H1 receptor potency with a clean off-target profile and favorable pharmacokinetic properties. Future research in this area may focus on further refining the scaffold to enhance duration of action, explore novel formulations for different routes of administration, and investigate potential anti-inflammatory properties beyond H1 receptor antagonism.

References

• Synthesis of 4-(1H-Benzo[d] imidazol-2-yl) aniline derivatives of expected anti-HCV activity. (n.d.). International Journal of Research in Pharmacy and Chemistry. Retrieved January 17, 2026, from [Link].

• Fonquerna, S., et al. (2006). Synthesis and Structure−Activity Relationships of Novel Histamine H 1 Antagonists: Indolylpiperidinyl Benzoic Acid Derivatives. Journal of Medicinal Chemistry, 49(14), 4234–4246. [Link]

• Carter, G. W., et al. (2002). H1-histamine receptor antagonists. U.S. Patent No. 6,420,560 B1. Washington, DC: U.S.

• Church, M. K., & Church, D. S. (2011). Pharmacology of antihistamines. WAO Journal, 4(Suppl 3), S22–S27. [Link]

• Amir, M., et al. (2016). Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica. European Journal of Medicinal Chemistry, 124, 586–596. [Link]

• Rojas-Lima, S., et al. (2018). A Straightforward Synthesis of 4,7-Disubstituted 1,4-Oxazepanes via a Brønsted Acid-Catalyzed Intramolecular Etherification Reaction. Current Organic Synthesis, 15(3), 368–378. [Link]

• van der Wouden, E. J., et al. (2008). Structure-activity relationships of phenylalkylamines as agonist ligands for 5-HT(2A) receptors. ChemMedChem, 3(9), 1333–1343. [Link]

• Li, Y., et al. (2024). Design, Synthesis, and Biological Evaluation of 2-Substituted Aniline Pyrimidine Derivatives as Potent Dual Mer/c-Met Inhibitors. Molecules, 29(2), 481. [Link]

• Nalewajko-Sieliwoniuk, E., & Kaliszan, R. (2010). A structure-activity relationship study of compounds with antihistamine activity. Journal of Pharmaceutical and Biomedical Analysis, 52(1), 1–11. [Link]

• Devlin, J. P., & Hargrave, K. D. (1992). Purine histamine H1 antagonists, their preparation and pharmaceutical compositions containing them.

• DeRuiter, J. (n.d.). Antihistamine. Retrieved January 17, 2026, from [Link]

• Lee, K., et al. (2005). Novel pyridine derivatives, a process for their preparation and a pharmaceutical composition containing the same.

• Nalewajko-Sieliwoniuk, E., et al. (2010). A structure-activity relationship study of compounds with antihistamine activity. Journal of Pharmaceutical and Biomedical Analysis, 52(1), 1-11. [Link]

• de Graaf, C., et al. (2021). Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics. ACS Omega, 6(20), 13036–13045. [Link]

• Jablon, J. P., & Poree, L. (2010). Histamine H4 receptor antagonists for the treatment of vestibular disorders.
• Wu, S., et al. (2025). Design, synthesis, and biological evaluation of 4-(2-fluorophenoxy)pyridine derivatives as novel FLT3-ITD inhibitors. Bioorganic & Medicinal Chemistry.
• Foggio, R. D., & Edgerton, W. H. (1975). Pharmaceutical compositions and methods of inhibiting H-1 and H-2 histamine receptors. U.S. Patent No. 3,894,151. Washington, DC: U.S.

• Tang, Y., et al. (2019). Design, synthesis and biological evaluations of 2-amino-4-(1-piperidine) pyridine derivatives as novel anti crizotinib-resistant ALK/ROS1 dual inhibitors. European Journal of Medicinal Chemistry, 179, 513–525. [Link]

• DeRuiter, J. (2001). Histamine H1-Receptor Antagonists: Antihistaminic Agents. Retrieved January 17, 2026, from [Link]

• Church, M. K., & Church, D. S. (2011). Pharmacology of Antihistamines. Current Allergy and Asthma Reports, 11(3), 244–252.

• Kumar, A., et al. (2018). Synthesis of 2-amino-4-(2-ethoxybenzo[d][2][5]dioxol-5-yl)-4 H -pyran-3-Carbonitrile Derivatives and Their Biological Evaluation. Journal of Heterocyclic Chemistry, 55(10), 2326–2332.

• Van Gool, M., et al. (2008). The use of histamine receptor antagonists for the reduction of intracranial pressure.
• Sukamoto, T., et al. (1996). The structure-activity relationship of anti-histamines. Japanese Journal of Pharmacology, 70(Suppl. 1), 18P.

• Costa, A. M., et al. (2006). Synthesis of novel 5-amino-6-ethoxy-2-alkylpyrimidine-4-carbonitriles. Organic & Biomolecular Chemistry, 4(8), 1495–1499. [Link]

Sources

• 1. webhome.auburn.edu [webhome.auburn.edu]
• 2. US6420560B1 - H1—histamine receptor antagonists - Google Patents [patents.google.com]
• 3. Pharmacology of Antihistamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ijrpc.com [ijrpc.com]

In Silico Exploration of 4-[2-(azepan-1-yl)ethoxy]aniline: A Predictive ADME-Tox Profile for Drug Discovery

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Critical Role of Early ADME-Tox Assessment

In the landscape of modern drug discovery and development, the principle of "failing fast and failing cheap" is paramount. A significant proportion of promising drug candidates falter in later stages of development due to unfavorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties.[1] Consequently, the early-stage in silico prediction of these pharmacokinetic and toxicological parameters has become an indispensable tool, enabling researchers to prioritize candidates with a higher probability of clinical success.[1][2] This guide provides a comprehensive, predicted ADME-Tox profile of the novel compound 4-[2-(azepan-1-yl)ethoxy]aniline, synthesized from a Senior Application Scientist's perspective, integrating established computational models and field-proven insights to inform its potential as a therapeutic agent.

This document will delve into the predicted physicochemical characteristics, pharmacokinetic profile, and potential toxicological liabilities of 4-[2-(azepan-1-yl)ethoxy]aniline. The analysis is grounded in quantitative structure-activity relationship (QSAR) models, machine learning algorithms, and structural alerts, providing a holistic view of the compound's likely disposition in a biological system.[3][4]

Physicochemical Properties and Drug-Likeness Assessment

The foundational step in any ADME-Tox assessment is the characterization of a compound's fundamental physicochemical properties. These parameters are significant determinants of a molecule's behavior in various biological environments and are the inputs for many predictive models.

A critical initial screen for oral drug candidates is Lipinski's Rule of Five, which suggests that poor absorption or permeation is more likely when a compound violates more than one of a set of simple molecular property thresholds.[5][6][7]

Table 1: Predicted Physicochemical Properties of 4-[2-(azepan-1-yl)ethoxy]aniline

Property	Predicted Value	Source/Method
Molecular Formula	C14H22N2O	-
Molecular Weight	234.34 g/mol	[8]
logP (octanol-water partition coefficient)	3.04	[8]
Hydrogen Bond Donors	1 (from the aniline -NH2)	Calculated
Hydrogen Bond Acceptors	3 (1 oxygen, 2 nitrogens)	Calculated
Polar Surface Area (PSA)	38.49 Ų	[8]
Rotatable Bonds	6	Calculated

Drug-Likeness Analysis:

Based on the predicted physicochemical properties, 4-[2-(azepan-1-yl)ethoxy]aniline exhibits excellent compliance with Lipinski's Rule of Five:

• Molecular Weight: 234.34 (< 500 Da) - Pass

• logP: 3.04 (< 5) - Pass

• Hydrogen Bond Donors: 1 (≤ 5) - Pass

• Hydrogen Bond Acceptors: 3 (≤ 10) - Pass

With zero violations of Lipinski's Rule of Five, the compound is predicted to have favorable drug-like properties, suggesting a good potential for oral bioavailability.

Absorption

The absorption of a drug, particularly after oral administration, is a complex process influenced by its solubility, permeability, and stability in the gastrointestinal tract.

Predicted Absorption Profile:

• Oral Bioavailability: High. The compound's compliance with Lipinski's Rule of Five is a strong indicator of good oral bioavailability.[5][6][7] Predictive models for oral bioavailability often correlate well with these fundamental physicochemical properties.[9][10]

• Human Intestinal Absorption (HIA): High. The moderate lipophilicity (logP ~3) and relatively low polar surface area (38.49 Ų) suggest efficient passive diffusion across the intestinal epithelium.

• Caco-2 Permeability: Moderate to High. Caco-2 cell permeability is a widely accepted in vitro model for predicting human intestinal absorption. Given the compound's physicochemical profile, it is predicted to have good permeability in this assay.

• P-glycoprotein (P-gp) Substrate/Inhibitor: The azepane moiety and the overall lipophilic nature of the molecule suggest a potential interaction with efflux transporters like P-glycoprotein. It is predicted to be a weak P-gp substrate. Further computational docking studies would be required for a more definitive prediction.

Distribution

Once absorbed, a drug's distribution throughout the body determines its concentration at the site of action and potential off-target tissues. Key parameters governing distribution include plasma protein binding and the ability to cross biological barriers like the blood-brain barrier.

Predicted Distribution Characteristics:

• Plasma Protein Binding (PPB): Moderately High. The compound's lipophilicity (logP > 3) suggests a notable affinity for plasma proteins such as albumin and alpha-1-acid glycoprotein. A moderately high degree of plasma protein binding is anticipated.

• Blood-Brain Barrier (BBB) Penetration: Likely to be a CNS penetrant. The prediction of BBB penetration is multifactorial, with lipophilicity and polar surface area being key determinants.[11] The logP of ~3 and a PSA well below the generally accepted threshold of 90 Ų for CNS penetration strongly suggest that 4-[2-(azepan-1-yl)ethoxy]aniline will cross the blood-brain barrier.[12][13][14][15][16] This is a critical consideration for its potential therapeutic applications, indicating it could be a candidate for CNS disorders.

Metabolism

The metabolic fate of a drug is a crucial determinant of its half-life, efficacy, and potential for drug-drug interactions. The liver is the primary site of drug metabolism, with the cytochrome P450 (CYP) enzyme system playing a central role.[17][18][19][20]

Predicted Metabolic Pathways:

The structure of 4-[2-(azepan-1-yl)ethoxy]aniline presents several potential sites for metabolic transformation:

• N-Dealkylation: The azepane ring is susceptible to enzymatic cleavage, particularly at the carbons adjacent to the nitrogen. This would lead to the opening of the ring or removal of the entire azepane moiety.

• O-Dealkylation: The ethoxy group attached to the aniline ring is a likely site for O-dealkylation, resulting in a phenolic metabolite.

• Aromatic Hydroxylation: The aniline ring can undergo hydroxylation at positions ortho to the ethoxy or amino groups.

• N-Oxidation: The primary aromatic amine is a substrate for N-oxidation, which can lead to the formation of reactive metabolites.[21] This is a key activation step for the mutagenicity of many aromatic amines.[3][4]

• Phase II Conjugation: The primary amino group and any hydroxylated metabolites formed can undergo Phase II conjugation reactions, such as glucuronidation or sulfation, to facilitate excretion.

Predicted CYP Isoform Involvement:

Based on the structural features, the primary metabolizing enzymes are likely to be from the CYP2D6, CYP3A4, and CYP2C9 families, which are major enzymes in drug metabolism.[18][19][20] The compound is also predicted to be a potential inhibitor of some CYP isoforms, a possibility that would require experimental confirmation.

Excretion

The final step in the disposition of a drug and its metabolites is excretion, primarily through the renal (urine) or biliary (feces) routes.

Predicted Excretion Profile:

The metabolites of 4-[2-(azepan-1-yl)ethoxy]aniline, particularly after Phase II conjugation, are expected to be more polar and water-soluble, facilitating their renal clearance. The parent compound, with its moderate lipophilicity, may also be subject to some degree of biliary excretion.

Predicted Toxicity Profile

Early identification of potential toxicities is a cornerstone of modern drug discovery. In silico models can flag structural alerts and predict potential liabilities.

Table 2: Predicted Toxicological Profile of 4-[2-(azepan-1-yl)ethoxy]aniline

Toxicity Endpoint	Prediction	Rationale/Supporting Evidence
Ames Mutagenicity	Potential Mutagen	The primary aromatic amine moiety is a well-known structural alert for mutagenicity.[22] Metabolic activation via N-oxidation can form reactive nitrenium ions that can interact with DNA.[3][4][21]
hERG Inhibition	Moderate to High Risk	Many CNS-active drugs with basic amine functionalities and lipophilic character are known to inhibit the hERG potassium channel, which can lead to cardiotoxicity.[23][24][25][26][27] The structural features of this compound warrant a high degree of caution for potential hERG liability.
Hepatotoxicity	Potential Risk	Aromatic amines can be associated with drug-induced liver injury, often through the formation of reactive metabolites.
Carcinogenicity	Potential Risk	The potential for mutagenicity raises concerns about long-term carcinogenicity.

Experimental Protocols for In Silico ADME-Tox Prediction

The predictions outlined in this guide are derived from established computational methodologies. Below are representative protocols for key in silico workflows.

Protocol 1: Physicochemical Property and Drug-Likeness Calculation

• Input: 2D structure of 4-[2-(azepan-1-yl)ethoxy]aniline in SMILES or SDF format.

• Software: Utilize computational chemistry software such as ChemDraw, MarvinSketch, or web-based platforms like ADMETlab 2.0 or SwissADME.

• Calculation:

  • Calculate molecular weight from the chemical formula.

  • Predict logP using established algorithms (e.g., cLogP, XLogP3).

  • Count the number of hydrogen bond donors and acceptors based on the chemical structure.

  • Calculate the Polar Surface Area (PSA) using fragment-based methods.

  • Count the number of rotatable bonds.

• Analysis: Compare the calculated values against the criteria of Lipinski's Rule of Five.[5][6][7]

Protocol 2: Predictive Modeling for ADME Properties

• Input: Standardized 2D structure of the molecule.

• Model Selection: Employ a suite of validated QSAR and machine learning models from platforms like PreADMET, admetSAR, or OPERA.[28][29][30][31]

• Prediction Endpoints:

  • Absorption: Predict Human Intestinal Absorption (HIA), Caco-2 permeability, and oral bioavailability.

  • Distribution: Predict Plasma Protein Binding (PPB) and Blood-Brain Barrier (BBB) penetration.

  • Metabolism: Predict substrateship and inhibition for major CYP450 isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4).

  • Excretion: Predict renal clearance and half-life.

• Output: Obtain quantitative or qualitative predictions for each endpoint.

Protocol 3: Toxicity Prediction

• Input: Molecular structure.

• Methodologies:

  • Structural Alerts: Screen the molecule for known toxicophores (e.g., primary aromatic amine for mutagenicity) using knowledge-based systems.

  • QSAR Models: Utilize statistical models trained on large datasets of toxicological data to predict endpoints such as Ames mutagenicity, hERG inhibition, and hepatotoxicity.[21][22][32]

• Analysis: Interpret the model outputs in the context of the compound's structural class and potential metabolic activation pathways.

Visualizations

Caption: In silico ADME-Tox prediction workflow.

Caption: Predicted metabolic pathways.

Conclusion and Forward Look

The in silico profile of 4-[2-(azepan-1-yl)ethoxy]aniline suggests a compound with favorable drug-like properties, including a high potential for oral bioavailability and CNS penetration. However, this promising pharmacokinetic profile is counterbalanced by significant toxicological concerns, primarily the potential for mutagenicity due to the aromatic amine moiety and a moderate to high risk of hERG inhibition.

These predictions serve as a critical guide for the next steps in the development of this compound. Experimental validation of the predicted ADME properties is essential. Furthermore, the toxicological liabilities must be addressed through structural modifications aimed at mitigating the mutagenic and cardiotoxic potential, for instance, by masking or replacing the primary aromatic amine. This early, comprehensive in silico assessment allows for a more informed and resource-efficient progression of this and other novel chemical entities in the drug discovery pipeline.

References

• Ahlberg, E., et al. (2018). Predicting Aromatic Amine Mutagenicity with Confidence: A Case Study Using Conformal Prediction. PMC. [Link]

• Ahlberg, E., et al. (2019). Mechanistic Reactivity Descriptors for the Prediction of Ames Mutagenicity of Primary Aromatic Amines. Journal of Chemical Information and Modeling. [Link]

• Benigni, R., & Bossa, C. (2011). 649 In silico predictions of genotoxicity for aromatic amines. IMR Press. [Link]

• Gollapalli, J., et al. (2023). Multiple Instance Learning Improves Ames Mutagenicity Prediction for Problematic Molecular Species. Chemical Research in Toxicology. [Link]

• Pantaleão, S. Q., et al. (2023). Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. NIH. [Link]

• PreADMET. (n.d.). Prediction of ADME/Tox. [Link]

• Gramatica, P., et al. (2003). Prediction of aromatic amines mutagenicity from theoretical molecular descriptors. ResearchGate. [Link]

• admetSAR. (n.d.). A comprehensive source and free tool for evaluating chemical ADMET properties. [Link]

• ADMET-AI. (n.d.). ADMET-AI. [Link]

• ADMETlab. (n.d.). ADMET Prediction-Webserver-ADMElab. [Link]

• Mansouri, K., et al. (n.d.). OPERA models for ADME properties and toxicity endpoints. National Toxicology Program. [Link]

• Mansouri, K., et al. (n.d.). OPERA Models for ADME-related Properties. National Toxicology Program (NTP). [Link]

• Cronin, M. T. D. (2010). Review of QSAR Models and Software Tools for predicting Biokinetic Properties. JRC Publications Repository. [Link]

• Xi, H., et al. (2016). Investigation of miscellaneous hERG inhibition in large diverse compound collection using automated patch-clamp assay. NIH. [Link]

• Valko, K., et al. (2016). Prediction of hERG inhibition of drug discovery compounds using biomimetic HPLC measurements. PMC - PubMed Central. [Link]

• Wikipedia. (n.d.). Lipinski's rule of five. [Link]

• Siramshetty, V. B., et al. (2020). High-Throughput Chemical Screening and Structure-Based Models to Predict hERG Inhibition. MDPI. [Link]

• Veszelka, S., et al. (2006). Prediction of blood-brain barrier penetration of poorly soluble drug candidates using surface activity profiling. PubMed. [Link]

• Yasgar, A., et al. (2021). Validating ADME QSAR Models Using Marketed Drugs. PubMed - NIH. [Link]

• Optibrium. (n.d.). ADME QSAR. [Link]

• bioaccess. (n.d.). Understanding the Lipinski Rule of Five in Drug Discovery. [Link]

• Jing, Y., et al. (2015). In silico prediction of hERG inhibition. PubMed. [Link]

• Chinese Journal of Analytical Chemistry. (2025). Arab American University Digital Repository. [Link]

• Taylor & Francis. (n.d.). Lipinski's rule of five – Knowledge and References. [Link]

• Liu, H., et al. (2018). Improved prediction of blood–brain barrier permeability through machine learning with combined use of molecular property-based descriptors and fingerprints. PMC - PubMed Central. [Link]

• Singh, D. B., et al. (2018). Experimentally Validated Pharmacoinformatics Approach to Predict hERG Inhibition Potential of New Chemical Entities. PubMed Central. [Link]

• ResearchGate. (n.d.). In-silico ADME prediction of the synthesized compounds. [Link]

• LookChem. (n.d.). 4-[2-(azepan-1-yl)ethoxy]aniline CAS NO.869948-07-2. [Link]

• Goß, K., et al. (2019). Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters. PubMed. [Link]

• Lecture Notes. (2023). lipinski rule of five. [Link]

• Wang, Z., et al. (2022). Blood–brain barrier penetration prediction enhanced by uncertainty estimation. PMC. [Link]

• Ding, X., et al. (2024). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. PubMed. [Link]

• Open Access Government. (2020). Cytochromes P450: Chemistry for drugs, metabolism, and beyond. [Link]

• Chen, Y., et al. (2018). ADME properties evaluation in drug discovery: in silico prediction of blood-brain partitioning. PubMed. [Link]

• Shayanfar, A., & Ghavimi, H. (2020). Prediction of the Oral Bioavailability Correlation Between Humans and Preclinical Animals. PubMed. [Link]

• ResearchGate. (n.d.). Lipinski's rule of five, famous extensions and famous exceptions. [Link]

• Wenta, M., et al. (2021). Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. MDPI. [Link]

• Zanger, U. M., & Schwab, M. (2013). Cytochrome P450 enzymes in drug metabolism: regulation of gene expression, enzyme activities, and impact of genetic variation. PMC - PubMed Central. [Link]

• Desta, Z., et al. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. MDPI. [Link]

• IMI-Funded OrBiTo Project. (n.d.). Leveraging Oral Drug Development to a Next Level: Impact of the IMI-Funded OrBiTo Project on Patient Healthcare. NIH. [Link]

• McCoy, T. H., & Perlis, R. H. (2023). Predicting Drug Blood-Brain Barrier Penetration with Adverse Event Report Embeddings. PMC - PubMed Central. [Link]

• ResearchGate. (n.d.). Molecular Modeling of Cytochrome P450 and Drug Metabolism. [Link]

• Bauer, M., et al. (2025). Enhancing Blood-Brain Barrier Penetration Prediction by Machine Learning-Based Integration of Novel and Existing, In Silico and Experimental Molecular Parameters from a Standardized Database. PubMed. [Link]

• ChemSynthesis. (n.d.). 4-ethoxyaniline. [Link]

• Al-Suwaidan, I. A., et al. (2022). In silico evaluation of binding interaction and ADME study of new 1,3-diazetidin-2-one derivatives with high antiproliferative activity. PMC - PubMed Central. [Link]

• PubChem. (n.d.). 4-Ethoxyaniline. [Link]

Sources

• 1. Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 6. Understanding the Lipinski Rule of Five in Drug Discovery [bioaccessla.com]
• 7. lecture-notes.tiu.edu.iq [lecture-notes.tiu.edu.iq]
• 8. 4-[2-(azepan-1-yl)ethoxy]aniline price,buy Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]
• 9. Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Prediction of the Oral Bioavailability Correlation Between Humans and Preclinical Animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ADME properties evaluation in drug discovery: in silico prediction of blood-brain partitioning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Prediction of blood-brain barrier penetration of poorly soluble drug candidates using surface activity profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Improved prediction of blood–brain barrier permeability through machine learning with combined use of molecular property-based descriptors and fingerprints - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Blood–brain barrier penetration prediction enhanced by uncertainty estimation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Predicting Drug Blood-Brain Barrier Penetration with Adverse Event Report Embeddings - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Enhancing Blood-Brain Barrier Penetration Prediction by Machine Learning-Based Integration of Novel and Existing, In Silico and Experimental Molecular Parameters from a Standardized Database - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. openaccessgovernment.org [openaccessgovernment.org]
• 18. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. storage.imrpress.com [storage.imrpress.com]
• 22. Predicting Aromatic Amine Mutagenicity with Confidence: A Case Study Using Conformal Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Investigation of miscellaneous hERG inhibition in large diverse compound collection using automated patch-clamp assay - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Prediction of hERG inhibition of drug discovery compounds using biomimetic HPLC measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. In silico prediction of hERG inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Experimentally Validated Pharmacoinformatics Approach to Predict hERG Inhibition Potential of New Chemical Entities - PMC [pmc.ncbi.nlm.nih.gov]
• 28. PreADMET | Prediction of ADME/Tox – Just another BMDRC Sites site [preadmet.webservice.bmdrc.org]
• 29. admetSAR [lmmd.ecust.edu.cn]
• 30. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 31. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 32. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Framework for the In Vitro Characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Introduction: Deconstructing a Novel Chemical Entity

The compound 4-(2-Azepan-1-yl-ethoxy)-phenylamine presents a unique chemical scaffold, incorporating a phenylamine moiety linked via an ethoxy bridge to a seven-membered azepane ring. While the specific biological targets of this molecule are not extensively documented in public literature[1], its structural motifs are reminiscent of ligands known to interact with G-protein coupled receptors (GPCRs), a major class of drug targets. Specifically, the combination of an aromatic amine and a bulky, flexible aliphatic amine structure suggests potential activity at biogenic amine receptors, such as histamine or serotonin receptors.[2][3]

This document provides a detailed, field-proven framework for the initial in vitro characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. As a Senior Application Scientist, the following guide is structured not as a rigid template, but as a logical, tiered approach to drug discovery research. We will progress from broad primary screening to more focused secondary and mechanistic assays, ensuring that each step is a self-validating system. The causality behind experimental choices will be explained, providing researchers, scientists, and drug development professionals with a robust strategy for elucidating the pharmacological profile of this and structurally related compounds.

Our investigation will initially focus on two high-probability target classes based on structural analogy:

• Histamine H1 Receptor (H1R): A key mediator in allergic and inflammatory responses.[4]

• Serotonin 2A Receptor (5-HT2AR): A crucial player in the central nervous system, involved in processes from cognition to mood.[5]

This guide is designed to be a living document, adaptable to the results obtained at each stage of the experimental workflow.

Part 1: Primary Screening - Target Identification

The initial goal is to efficiently determine if 4-(2-Azepan-1-yl-ethoxy)-phenylamine interacts with our primary hypothesized targets. We will employ functional cell-based assays that provide a clear readout of receptor modulation. A critical aspect of assay design is the selection of a robust and reproducible method.[6][7]

The Rationale for Functional Screening

Instead of beginning with direct binding assays, which can identify compounds that bind but have no functional effect, we will start with functional assays. This approach prioritizes compounds that actively modulate receptor signaling. We will test for both agonist and antagonist activity. The primary signaling pathway for both H1R and 5-HT2AR involves coupling to Gq/11 G-proteins, which activates phospholipase C (PLC) and leads to an increase in intracellular calcium (Ca2+).[4][8] This provides a convenient and robust readout for a primary screen.

Experimental Workflow: Primary Screening

The workflow below outlines the initial screening cascade.

Caption: Primary screening workflow for functional characterization.

Protocol: Calcium Mobilization Assay

This protocol is designed to detect functional agonism or antagonism at the H1 and 5-HT2A receptors.

Materials:

• Cell Lines: CHO-K1 or HEK293 cells stably expressing the human H1 receptor (hH1R) or human 5-HT2A receptor (h5-HT2AR). It is crucial to use cells from a trusted, authenticated source.[9]

• Test Compound: 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

• Agonists: Histamine (for H1R)[10], Serotonin (5-HT) (for 5-HT2AR).

• Assay Plates: 384-well, black-walled, clear-bottom microplates.

• Reagents: Fluo-4 AM or equivalent calcium-sensitive dye, Pluronic F-127, Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES, Probenecid.

• Instrumentation: Fluorescence Imaging Plate Reader (FLIPR) or equivalent instrument capable of kinetic reading.

Procedure:

• Cell Plating:

  • Culture cells to ~80-90% confluency.

  • Harvest cells and seed into 384-well assay plates at a density of 10,000-20,000 cells/well.

  • Incubate overnight at 37°C, 5% CO2. Consistent cell density is critical for reproducibility.[9]

• Compound Plate Preparation:

  • Prepare a 10 mM stock solution of the test compound in 100% DMSO.

  • Perform a serial dilution (e.g., 11-point, 1:3 dilution series) in DMSO to create a concentration range from 10 mM down to low nanomolar.

  • Dilute this compound plate into assay buffer (HBSS) to create the final working concentrations. The final DMSO concentration in the assay should be ≤ 0.5%.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM) and Pluronic F-127 in HBSS with Probenecid (to prevent dye extrusion).

  • Remove cell culture medium from the assay plate and add the dye loading buffer.

  • Incubate for 45-60 minutes at 37°C, then for 15-30 minutes at room temperature in the dark.

• Assay Execution (FLIPR):

  • Place the cell plate and the compound plate into the instrument.

  • For Antagonist Mode:

    • Establish a baseline fluorescence reading for ~10-20 seconds.

    • Add the test compound from the working dilution plate and incubate for a set period (e.g., 2.5 to 30 minutes). Pre-incubation time can significantly affect the apparent potency of some antagonists.[11]

    • Add a known concentration of the reference agonist (e.g., EC80 concentration of histamine for H1R cells).

    • Record the fluorescence signal for an additional 2-3 minutes.

  • For Agonist Mode:

    • Establish a baseline fluorescence reading for ~10-20 seconds.

    • Add the test compound.

    • Record the fluorescence signal for 2-3 minutes.

• Data Analysis:

  • The primary readout is the change in fluorescence intensity over baseline.

  • For antagonist mode, calculate the percent inhibition relative to the response of the agonist alone.

  • For agonist mode, calculate the percent activation relative to a saturating concentration of the reference agonist.

  • Fit the data to a four-parameter logistic equation to determine IC50 (antagonist) or EC50 (agonist) values.

Assay Parameter	H1R Assay	5-HT2AR Assay	Rationale
Cell Line	CHO-hH1R	CHO-h5-HT2AR	Stable expression provides a consistent target for the assay.
Reference Agonist	Histamine	Serotonin (5-HT)	The endogenous ligand for each respective receptor.
Agonist EC80	~50 nM[10]	~30 nM[8]	A sub-maximal concentration sensitive to competitive antagonism.
Readout	Intracellular Ca2+ Flux	Intracellular Ca2+ Flux	Direct measure of Gq/11 pathway activation.[4]
Assay Format	384-well	384-well	Balances throughput with reagent costs.[6]

Part 2: Secondary & Mechanistic Assays - Target Validation

If the primary screen yields a "hit" (e.g., an IC50 < 10 µM), the next phase is to confirm this activity with an orthogonal assay and begin to probe the mechanism of action. Orthogonal assays use a different technology or measure a different endpoint to validate the initial finding, reducing the likelihood of artifacts.

Rationale for Orthogonal Assays

Reliance on a single assay platform can be misleading. For instance, some compounds can interfere with fluorescence readouts. An orthogonal assay, such as one measuring a different second messenger or a downstream event, provides greater confidence in the result.[6] For Gq-coupled receptors, measuring inositol monophosphate (IP1), a downstream metabolite of PLC activation, is an excellent orthogonal approach. For many GPCRs, β-arrestin recruitment is another key signaling event that can be measured.[4][10]

Experimental Workflow: Secondary Assays

Caption: Secondary assay workflow for hit confirmation and validation.

Protocol: Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of the test compound for the target receptor. It quantifies how well the compound competes with a known high-affinity radiolabeled ligand.[4]

Materials:

• Membrane Preparations: Membranes from cells overexpressing the target receptor (e.g., hH1R or h5-HT2AR).

• Radioligand: [3H]-Pyrilamine (for H1R) or [3H]-Ketanserin (for 5-HT2AR).

• Non-specific Ligand: Mepyramine (for H1R) or Mianserin (for 5-HT2AR) at a high concentration.

• Scintillation Cocktail & Vials.

• Filtration Apparatus with GF/B or GF/C glass fiber filters.

• Scintillation Counter.

Procedure:

• Reaction Setup:

  • In a 96-well plate, combine assay buffer, the radioligand (at a concentration near its Kd), the test compound at various concentrations, and the membrane preparation.

  • Total Binding Wells: Contain buffer, radioligand, and membranes.

  • Non-specific Binding (NSB) Wells: Contain buffer, radioligand, membranes, and a saturating concentration of the non-specific ligand.

  • Test Compound Wells: Contain buffer, radioligand, membranes, and the test compound at serially diluted concentrations.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-120 minutes) to allow binding to reach equilibrium.

• Harvesting:

  • Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters quickly with ice-cold wash buffer to remove any remaining unbound radioligand.

• Counting:

  • Place the filters into scintillation vials, add scintillation cocktail, and allow to equilibrate.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Determine the percent inhibition of specific binding caused by the test compound at each concentration.

  • Fit the data to a one-site competition binding equation to determine the IC50.

  • Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	H1R Binding Assay	5-HT2AR Binding Assay	Rationale
Radioligand	[3H]-Pyrilamine	[3H]-Ketanserin	High-affinity, selective radiolabeled antagonists.
Membrane Source	CHO-hH1R	HEK-h5-HT2AR	Provides a high concentration of the target receptor.
Non-specific	Mepyramine	Mianserin	Defines the baseline non-receptor binding.
Output	Ki (Affinity)	Ki (Affinity)	A quantitative measure of the compound's binding strength.

Part 3: Ensuring Scientific Integrity & Trustworthiness

Every protocol must be a self-validating system. This is achieved through rigorous quality control and the inclusion of appropriate controls in every experiment.

Assay Validation and Quality Control

Before screening, and periodically during the campaign, the assays themselves must be validated to ensure they are "fit-for-purpose".[6]

• Z'-factor: This statistical parameter is used to assess the quality of an assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for high-throughput screening. It is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls: Z' = 1 - (3σp + 3σn) / |µp - µn| .

• Signal Window (S/B): The ratio of the mean of the positive control signal to the mean of the negative control signal. A high S/B is desirable.

• Reproducibility: Assays should demonstrate consistent results across different days, operators, and reagent batches.[12]

In-Plate Controls

Each assay plate must include the following controls:

• Negative Control: Cells treated with vehicle (e.g., 0.5% DMSO) to define the baseline response.

• Positive Control: Cells treated with a saturating concentration of a known reference agonist (for agonist assays) or the EC80 of the agonist (for antagonist assays) to define the maximal response.

• Reference Compound: A known antagonist for the target (e.g., Epinastine for H1R, Ketanserin for 5-HT2AR) should be run as a full dose-response curve on each plate to monitor assay performance and consistency.

Conclusion: A Pathway to Pharmacological Insight

This application note provides a comprehensive and scientifically rigorous framework for the initial in vitro characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. By beginning with broad functional screens against high-probability targets and progressing to orthogonal validation and direct binding assays, researchers can build a robust data package. This tiered approach ensures that resources are focused on compounds with confirmed on-target activity. The emphasis on causality, robust protocols, and self-validating systems is designed to instill confidence in the generated data, paving the way for further pre-clinical development.

References

• Alonso, N., et al. (2006). In vitro Analysis of the Antagonism of the Histamine H1 Receptor by Epinastine: A Kinetic Comparison With Other Marketed Compounds. Investigative Ophthalmology & Visual Science. Retrieved from [Link]

• Lippert, U., et al. (1997). In vitro investigations with the histamine H1 receptor antagonist, epinastine (WAL 801 CL), on isolated human allergic effector cells. PubMed. Retrieved from [Link]

• BMR. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Retrieved from [Link]

• Society of Toxicology. (2019). Assay Development Principles and Good Research Practices for Rigor and Reproducibility in In Vitro Toxicology. Retrieved from [Link]

• Veranex. (2024). Exploring the Assay Development Pipeline for In-Vitro Diagnostics (IVDs). Retrieved from [Link]

• Arts, M. O., et al. (2025). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry. Retrieved from [Link]

• Innoprot. (n.d.). Histamine H1 Receptor Assay. Retrieved from [Link]

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Retrieved from [Link]

• Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service. Retrieved from [Link]

• Eurofins. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

• Kuypers, K. P. C., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry. Retrieved from [Link]

• InfinixBio. (n.d.). How To Meet The Regulatory Requirements For Preclinical Assay Development. Retrieved from [Link]

• S. K. G., et al. (2019). Azologization of serotonin 5-HT3 receptor antagonists. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3154444, 4-(2-Azepan-1-yl-ethyl)-phenylamine. Retrieved from [Link]

Sources

• 1. 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 3. Hi-Affi™ In Vitro Cell based Serotonin Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [promega.sg]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. toxicology.org [toxicology.org]
• 10. innoprot.com [innoprot.com]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. infinixbio.com [infinixbio.com]

Protocol for the Solubilization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine for In Vitro Cell Culture Applications

An Application Guide for Researchers

Abstract

This document provides a detailed methodological guide for the dissolution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, a weakly basic and moderately lipophilic compound, for use in aqueous cell culture systems. Due to the absence of extensive public solubility data for this specific molecule, this guide synthesizes principles of organic chemistry, pharmacology, and cell biology to propose a logical, multi-pronged approach to solubilization. We present three distinct protocols, ranging from a primary method using dimethyl sulfoxide (DMSO) to alternative strategies involving pH modification and the use of solubility-enhancing excipients. Crucially, this guide emphasizes the necessity of empirical validation, providing researchers with the framework to determine the optimal dissolution method and to establish a non-cytotoxic working concentration for their specific cell lines and experimental conditions.

Inferred Physicochemical Profile & Strategic Implications

To develop a robust solubilization strategy, we must first understand the likely physicochemical properties of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. These properties are inferred from its chemical structure, which consists of a phenylamine (aniline) core, an ether linkage, and a saturated seven-membered azepane ring.

• Structure: C₁₄H₂₂N₂O

• Key Functional Groups:

  • Primary Aromatic Amine (-NH₂): Confers weak basicity (aniline pKa ≈ 4.6).

  • Tertiary Aliphatic Amine (Azepane): Confers stronger basicity (typical pKa ≈ 10-11).

  • Ether Linkage (-O-): Adds polarity but also flexibility.

  • Aromatic Ring & Alkyl Groups: Contribute to lipophilicity.

The presence of two basic nitrogen atoms is the most critical feature for our strategy. These amines can be protonated in an acidic environment to form water-soluble salts.[1] Concurrently, the molecule's overall lipophilicity, suggested by an estimated partition coefficient (XLogP3) likely between 2.5 and 3.0 based on similar structures, indicates that organic solvents will be effective.[2]

Property	Inferred Value / Characteristic	Implication for Dissolution Strategy
Molecular Weight	~234.34 g/mol	Standard for small molecules; does not inherently pose a solubility challenge.
Basicity (pKa)	Biphasic: pKa₁ ≈ 4.6 (aromatic amine), pKa₂ ≈ 10-11 (aliphatic amine)	The compound will be positively charged and more water-soluble at a pH below its pKa values. This enables the "Acidified Aqueous Solution" protocol.[1][3]
Aqueous Solubility	Predicted to be low at neutral pH.	Direct dissolution in water or buffered saline (PBS) is unlikely to achieve high concentrations.
Lipophilicity (LogP)	Estimated at 2.5 - 3.0	Indicates good solubility in organic solvents like DMSO and ethanol, making them primary candidates for creating a concentrated stock solution.[4][5]
Stability	Generally stable; potential for oxidation of the phenylamine group.	Stock solutions should be stored protected from light and air (e.g., in amber vials, blanketed with nitrogen or argon if possible) at -20°C or -80°C to minimize degradation.

Guiding Principles for Solvent Selection in Cell Culture

The ideal solvent should effectively dissolve the compound without independently affecting the cellular model. The introduction of any foreign substance into a cell culture environment can be a confounding variable.[4] Therefore, the primary goal is to use the smallest possible volume of the least-toxic solvent.

Solvent Selection Workflow

The following decision tree provides a logical pathway for selecting and validating a solvent for 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Caption: Solvent selection and validation workflow.

Common Solvents and Recommended Limits

Solvent	Properties	Recommended Final Concentration in Media	Reference(s)
DMSO	Universal solvent, but can induce cell differentiation, oxidative stress, or toxicity at higher concentrations.	< 0.1% (v/v) ; never to exceed 0.5%.	[4]
Ethanol (Absolute)	Good solvent for many organic compounds. Can be cytotoxic and cause protein denaturation.	< 0.1% (v/v)	[5]
Propylene Glycol	GRAS (Generally Recognized as Safe) solvent, less volatile and viscous than ethanol.	< 0.5% (v/v)	[5]
Acidic/Basic Buffers	Used to create soluble salts. The final pH and osmolarity of the culture medium must be carefully controlled.	pH must be readjusted to ~7.4.	[3]

Recommended Dissolution Protocols

Universal Best Practices:

• Always use high-purity, sterile reagents (e.g., cell culture grade DMSO, water for injection).

• Perform all steps in a sterile environment (e.g., a laminar flow hood).

• Use sterile, low-binding microcentrifuge tubes or glass vials.

Protocol 1: Primary Method (Dimethyl Sulfoxide - DMSO)

This is the most common and recommended starting point for compounds with low aqueous solubility.

Rationale: The lipophilic nature of 4-(2-Azepan-1-yl-ethoxy)-phenylamine suggests high solubility in the polar aprotic solvent DMSO. This allows for the creation of a highly concentrated stock solution, minimizing the final volume of solvent added to the cell culture medium.[4]

Step-by-Step Methodology:

• Weigh Compound: Accurately weigh out a small amount (e.g., 1-5 mg) of 4-(2-Azepan-1-yl-ethoxy)-phenylamine powder into a sterile amber or foil-wrapped microfuge tube.

• Add DMSO: Add the calculated volume of high-purity, sterile DMSO to achieve a desired stock concentration (e.g., 10 mM, 50 mM, or 100 mM).

• Solubilize: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the tube to 37°C for 5-10 minutes to aid dissolution. Sonicating in a water bath for 5-10 minutes can also be effective.

• Visual Inspection: Ensure the solution is completely clear with no visible particulates.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter. A PTFE (polytetrafluoroethylene) filter is recommended for its compatibility with DMSO.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile cryovials. Store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Protocol 2: Alternative Method (Acidified Aqueous Solution)

This protocol leverages the basic nature of the compound's amine groups to form a water-soluble salt.

Rationale: At a pH below the pKa of the amine functional groups, the nitrogen atoms will be protonated, forming a positively charged ammonium salt. This ionic species is significantly more soluble in aqueous solutions than the neutral free base.[1]

Step-by-Step Methodology:

• Weigh Compound: Accurately weigh the compound into a sterile microfuge tube.

• Add Acidic Solution: Add a small volume of sterile 0.1 M Hydrochloric Acid (HCl). Start with a volume calculated to produce a high concentration (e.g., 10 mM).

• Solubilize: Vortex thoroughly. The compound should dissolve as it forms the hydrochloride salt. Gentle warming or sonication can be applied if needed.

• pH Adjustment (Optional but Recommended): If the stock solution itself will be used at a high concentration, it may be necessary to adjust the pH back towards neutral with a sterile base (e.g., 0.1 M NaOH). Do this cautiously, as increasing the pH may cause the compound to precipitate out of solution. Often, it is better to leave the stock acidic and rely on the buffering capacity of the cell culture medium upon high dilution.

• Sterilization: Sterilize the stock solution using a 0.22 µm syringe filter. A PES (polyethersulfone) or PVDF (polyvinylidene fluoride) filter is suitable for aqueous solutions.

• Aliquoting and Storage: Store aliquots at -20°C.

Protocol 3: Advanced Method (Solubility-Enhancing Excipients)

If the compound remains poorly soluble or precipitates upon dilution in media, solubility-enhancing excipients can be employed. Cyclodextrins are a common choice.

Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble drug molecules, effectively encapsulating the lipophilic part of the compound and presenting a hydrophilic complex to the aqueous environment, thereby increasing its apparent solubility.[6]

Step-by-Step Methodology:

• Prepare Excipient Solution: Prepare a sterile solution of an appropriate cyclodextrin, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), in cell culture grade water. A concentration of 10-40% (w/v) is a typical starting point.

• Add Compound: Add the weighed 4-(2-Azepan-1-yl-ethoxy)-phenylamine powder directly to the HP-β-CD solution.

• Complexation: Vortex or shake the mixture, often for several hours or overnight at room temperature or 37°C, to allow for the formation of the inclusion complex.

• Visual Inspection & Sterilization: Once dissolved, filter-sterilize the solution with a 0.22 µm PES or PVDF syringe filter.

• Aliquoting and Storage: Store aliquots at 4°C or -20°C as determined by stability tests.

Protocol Validation: A Self-Validating System

A prepared stock solution is only useful if it is compatible with your experimental system. The following steps are mandatory to ensure the trustworthiness of your results.

Overall Validation Workflow

Caption: Workflow for validating the prepared stock solution.

Experiment 1: Media Solubility/Precipitation Check

• Determine the highest concentration of 4-(2-Azepan-1-yl-ethoxy)-phenylamine you plan to test.

• Prepare a small volume of complete cell culture medium (including serum, if used).

• Add the corresponding volume of your stock solution to the medium. For example, to make a 50 µM solution from a 50 mM DMSO stock, you would perform a 1:1000 dilution. This would result in a final DMSO concentration of 0.1%.

• Vortex gently and incubate the medium under normal culture conditions (37°C, 5% CO₂) for at least 2 hours.

• Inspect the medium carefully against a dark background for any signs of cloudiness, crystals, or precipitate. If precipitation occurs, the stock solution is too concentrated, or the compound has limited solubility in the aqueous environment of the medium.

Experiment 2: Vehicle (Solvent) Cytotoxicity Assay

• Plate your cells of interest at a suitable density and allow them to adhere overnight.

• Prepare a dilution series of the pure solvent (the "vehicle," e.g., DMSO) in complete culture medium that corresponds to the concentrations that will be used in your experiment. For example, if your compound dilutions will result in final DMSO concentrations of 0.1%, 0.05%, and 0.01%, prepare these concentrations of pure DMSO in medium.

• Include an untreated control (medium only).

• Replace the old medium on the cells with the vehicle-containing medium.

• Incubate for the longest duration of your planned experiment (e.g., 24, 48, or 72 hours).

• Assess cell viability using a standard method (e.g., MTT, WST-1, Trypan Blue exclusion, or a live/dead stain).

• The highest concentration of the solvent that does not significantly reduce cell viability compared to the untreated control is your maximum tolerated solvent concentration.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Compound will not dissolve in 100% DMSO.	Compound may have very high crystal lattice energy or may be a salt form (e.g., HCl salt) with low organic solubility.	Try gentle warming (37°C) or sonication. If it is a salt, try Protocol 2. If it is the free base, try Protocol 3 with excipients.
Stock solution is clear, but precipitates in media.	The compound's solubility limit in the aqueous medium has been exceeded ("crashing out"). Serum proteins in media can sometimes bind to and precipitate compounds.	Lower the final working concentration. Prepare a less concentrated stock solution to reduce the "shock" of dilution. Use Protocol 3 (cyclodextrins) to improve aqueous solubility.
Cell death is observed in vehicle control wells.	The final solvent concentration is too high and is causing cytotoxicity.	Remake a more concentrated stock solution so a smaller volume is needed for dilution, thereby lowering the final solvent concentration to a non-toxic level (e.g., <0.1% for DMSO).
Inconsistent experimental results.	The compound may be degrading in the stock solution or after dilution in the medium. Stock solution may not be homogenous.	Ensure stock solutions are stored properly (aliquoted, -80°C, protected from light). Prepare fresh dilutions in media immediately before each experiment. Vortex stock before use.

References

• Hansen, M. B., Nielsen, S. E., & Berg, K. (1989). Re-examination and further development of a precise and rapid dye method for measuring cell growth/cell kill. Journal of Immunological Methods, 119(2), 203–210. (General principles of solvent use in cell-based assays are discussed in similar literature: [Link])

• Timm, M., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 67(5), 879-889. [Link]

• Drug Development & Delivery. (2015). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. [Link]

• SEN Pharma. (2024). EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY. [Link]

• Cole-Parmer. Chemical Compatibility Database. [Link]

• IOP Conference Series: Materials Science and Engineering. (2017). Significance of excipients to enhance the bioavailability of poorly water-soluble drugs in oral solid dosage forms: A Review. [Link]

• ResearchGate. (2022). How do you dissolve chemicals in the culture medium? [Link]

• Manufacturing Chemist. (2023). Enhancing solubility with novel excipients. [Link]

• University of Rochester, Department of Chemistry. Workup for Removing Amines. [Link]

• Merck Millipore. Chemical Compatibility. [Link]

• Google Patents. (2015). Process for improving the solubility of cell culture media.

• ResearchGate. (2021). How to dissolve amino acids powder for cell culture and in vivo experiments? [Link]

• PubChem. 4-(2-Azepan-1-yl-ethyl)-phenylamine. [Link]

Sources

• 1. Workup [chem.rochester.edu]
• 2. 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pharmaexcipients.com [pharmaexcipients.com]

Application Note: High-Throughput Screening for Modulators of Novel Therapeutic Targets Using 4-[2-(azepan-1-yl)ethoxy]aniline and its Analogs

Abstract

This technical guide provides a comprehensive framework for the development and execution of a high-throughput screening (HTS) campaign centered around the chemical scaffold of 4-[2-(azepan-1-yl)ethoxy]aniline. The azepane moiety is a privileged structure in modern medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1][2] This document outlines a hypothetical, yet scientifically rigorous, HTS workflow to identify and characterize modulators of a G-protein coupled receptor (GPCR), a common target class for azepane-containing compounds.[3] We will detail the assay principles, provide step-by-step protocols for a cell-based functional assay, and discuss data analysis and hit validation. The methodologies described herein are designed to be robust, reproducible, and adaptable for the discovery of novel therapeutics.

Introduction: The Therapeutic Potential of the Azepane Scaffold

The seven-membered nitrogen-containing heterocycle, azepane, offers a unique three-dimensional geometry that allows for extensive exploration of chemical space, making it a valuable scaffold in drug discovery.[4] Its structural flexibility enables fine-tuning of physicochemical properties to optimize potency, selectivity, and pharmacokinetic profiles.[1] Derivatives of azepane have shown a wide spectrum of biological activities, including antagonism of the histamine H3 receptor, highlighting their potential in neurology and inflammatory diseases.[3]

The compound 4-[2-(azepan-1-yl)ethoxy]aniline combines the azepane ring with an aniline core, a common pharmacophore in medicinal chemistry.[5] While the specific biological profile of this exact molecule is not extensively documented in publicly available literature, its structural motifs suggest a high probability of interaction with biological macromolecules, particularly transmembrane proteins such as GPCRs. This application note will therefore use a hypothetical GPCR target to illustrate a robust HTS strategy for discovering novel modulators based on this promising chemical scaffold.

Assay Principle: A Cell-Based Functional Assay for a Hypothetical GPCR Target

For this application note, we will hypothesize that 4-[2-(azepan-1-yl)ethoxy]aniline is an antagonist of a Gi-coupled GPCR. The activation of a Gi-coupled GPCR leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[6] Our HTS assay will therefore be designed to measure changes in cAMP levels in a recombinant cell line stably expressing the target GPCR. In this competitive assay, the cells will be stimulated with a known agonist to induce a decrease in cAMP. The ability of our test compounds, such as 4-[2-(azepan-1-yl)ethoxy]aniline, to reverse this effect and restore cAMP levels will be quantified.

A common method for measuring cAMP is through competitive immunoassays using fluorescence polarization (FP) or time-resolved fluorescence resonance energy transfer (TR-FRET). These homogenous "add-and-read" formats are highly amenable to automation and miniaturization for HTS.[7]

High-Throughput Screening Workflow

The HTS process is a systematic approach to identify "hit" compounds from a large chemical library that exhibit a desired biological activity.[8] The workflow for our hypothetical GPCR antagonist screen is outlined below.

Caption: A generalized workflow for a high-throughput screening campaign.

Detailed Experimental Protocols

Materials and Reagents

Reagent	Supplier	Purpose
HEK293 cells expressing target GPCR	In-house/Vendor	Biological system for the assay
DMEM with 10% FBS, 1% Pen-Strep, 500 µg/mL G418	Gibco	Cell culture medium
Assay Buffer (e.g., HBSS with 20 mM HEPES)	In-house	Buffer for cell-based assay
Agonist for target GPCR	Tocris	Stimulates the GPCR to decrease cAMP
Forskolin	Sigma-Aldrich	Activates adenylyl cyclase, used as a positive control for cAMP increase
3-isobutyl-1-methylxanthine (IBMX)	Sigma-Aldrich	Phosphodiesterase inhibitor to prevent cAMP degradation
4-[2-(azepan-1-yl)ethoxy]aniline	In-house/Vendor	Test compound
cAMP Detection Kit (e.g., TR-FRET based)	PerkinElmer/Cisbio	To quantify intracellular cAMP levels
384-well white, solid-bottom assay plates	Corning	HTS plates

Cell Culture and Plating

• Culture HEK293 cells expressing the target GPCR in T-175 flasks using the specified culture medium at 37°C and 5% CO2.

• Passage cells every 2-3 days when they reach 80-90% confluency.

• On the day of the assay, harvest cells using a non-enzymatic cell dissociation buffer.

• Resuspend cells in assay buffer to a final concentration of 1 x 10^6 cells/mL.

• Dispense 10 µL of the cell suspension into each well of a 384-well assay plate (10,000 cells/well).

• Incubate the plates at room temperature for 30 minutes to allow cells to settle.

Compound Preparation and Transfer

• Prepare a 10 mM stock solution of 4-[2-(azepan-1-yl)ethoxy]aniline in 100% DMSO.

• For the primary screen, create a working solution by diluting the stock to 200 µM in assay buffer.

• Using an automated liquid handler, transfer 1 µL of the compound working solution to the assay plates. This results in a final assay concentration of 10 µM with 0.5% DMSO.

• For dose-response curves, perform a serial dilution of the stock solution to create a range of concentrations.

HTS Assay Protocol

• Compound Incubation: Incubate the assay plates with the compounds for 15 minutes at room temperature. This pre-incubation allows the compounds to interact with the cells before agonist stimulation.

• Agonist Stimulation: Add 5 µL of the GPCR agonist at a pre-determined EC80 concentration (the concentration that gives 80% of the maximal response) to all wells except the positive control wells. To the positive control wells (representing 100% cAMP inhibition), add assay buffer.

• Incubation: Incubate the plates for 30 minutes at room temperature to allow for the agonist-induced modulation of cAMP levels.

• Cell Lysis and cAMP Detection: Add 5 µL of the cAMP detection reagent (containing the lysis buffer and fluorescent probes) to all wells.

• Final Incubation: Incubate the plates for 60 minutes at room temperature, protected from light.

• Plate Reading: Read the plates on a TR-FRET enabled plate reader according to the manufacturer's instructions.

Data Analysis and Interpretation

Primary Screen Data Analysis

The raw data from the plate reader will be used to calculate the percent inhibition for each compound.

• Controls:

  • Neutral Control (0% Inhibition): Wells containing cells, agonist, and DMSO.

  • Positive Control (100% Inhibition): Wells containing cells, buffer (no agonist), and DMSO.

• Calculation of Percent Inhibition:

  • Percent Inhibition = [1 - (Signal_compound - Signal_positive_control) / (Signal_neutral_control - Signal_positive_control)] * 100

• Hit Selection: A "hit" is defined as a compound that exhibits a percent inhibition greater than a certain threshold, typically 3 standard deviations above the mean of the neutral controls, or a pre-defined value (e.g., >50% inhibition).

Dose-Response Analysis

For confirmed hits, a dose-response curve will be generated by plotting the percent inhibition against the logarithm of the compound concentration. The IC50 value, which is the concentration of the compound that produces 50% of the maximal inhibition, will be determined by fitting the data to a four-parameter logistic equation.

Caption: A typical sigmoidal dose-response curve used to determine the IC50 of a compound.

Hit Validation and Secondary Assays

A critical aspect of any HTS campaign is the validation of primary hits to eliminate false positives and false negatives.

• Orthogonal Assays: Confirmed hits should be tested in a different assay format that measures a distinct endpoint of the same biological pathway. For our hypothetical GPCR target, this could be a downstream signaling assay, such as measuring the phosphorylation of ERK.

• Selectivity Profiling: To ensure that the hit compounds are specific for the target GPCR, they should be tested against a panel of related receptors. This helps to identify off-target effects early in the drug discovery process.

• Structure-Activity Relationship (SAR) Studies: Initial SAR can be explored by testing commercially available analogs of the hit compounds.[9] This provides valuable information for the design of more potent and selective molecules.

Conclusion

This application note has outlined a detailed and scientifically grounded protocol for a high-throughput screening campaign to identify modulators of a hypothetical GPCR target, using 4-[2-(azepan-1-yl)ethoxy]aniline as a representative chemical scaffold. The described cell-based functional assay, coupled with a robust data analysis workflow and hit validation strategy, provides a solid foundation for the discovery of novel lead compounds. The principles and methodologies presented here are broadly applicable to a wide range of biological targets and chemical libraries, underscoring the power of HTS in modern drug discovery.[10]

References

• Synthesis of 2-amino-4-(2-ethoxybenzo[d][11][12]dioxol-5-yl)-4 H -pyran-3-Carbonitrile Derivatives and Their Biological Evaluation. ResearchGate. Available at: [Link]

• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed. Available at: [Link]

• Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. PubMed Central. Available at: [Link]

• High-Throughput Phenotypic Screening and Machine Learning Methods Enabled the Selection of Broad-Spectrum Low-Toxicity Antitrypanosomatidic Agents. PubMed Central. Available at: [Link]

• Design, synthesis, theoretical study, antioxidant, and anticholinesterase activities of new pyrazolo-fused phenanthrolines. National Institutes of Health. Available at: [Link]

• In Silico-Guided Rational Drug Design and Synthesis of Novel 4-(Thiophen-2-yl)butanamides as Potent and Selective TRPV1 Agonists. ResearchGate. Available at: [Link]

• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. ScienceDirect. Available at: [Link]

• The Applications of High Throughput Screening and its Value as a Drug Discovery Tool in the Pharmaceutical Industry and Academia. Yeshiva University. Available at: [Link]

• Synthesis and Evaluation of Antimicrobial Activity of the Rearranged Abietane Prattinin A and Its Synthetic Derivatives. MDPI. Available at: [Link]

• Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands. Bioorganic & Medicinal Chemistry. Available at: [Link]

• SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. IJRPC. Available at: [Link]

• Protein-Protein Interaction-Based High Throughput Screening For Adenylyl Cyclase 1 Inhibitors: Design, Implementation, and Discovery of a Novel Chemotype. Frontiers in Pharmacology. Available at: [Link]

• Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed. Available at: [Link]

• Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. ScienceScholar. Available at: [Link]

• High-Throughput Screening Reveals New Glutaminase Inhibitor Molecules. PubMed. Available at: [Link]

• An efficient and concise access to 2-amino-4H-benzothiopyran-4-one derivatives. National Institutes of Health. Available at: [Link]

• High throughput and targeted screens for prepilin peptidase inhibitors do not identify common inhibitors of eukaryotic gamma-secretase. PLOS ONE. Available at: [Link]

• A rapid and efficient route to synthesis of 2-amino-4H-pyran-3-carbonitrile derivatives in the presence of L-proline and their antimicrobial activity. ResearchGate. Available at: [Link]

• Discovery of 2-(2-oxo-1-phenyl-5-pyridin-2-yl-1,2-dihydropyridin-3-yl)benzonitrile (perampanel): a novel, noncompetitive α-amino-3-hydroxy-5-methyl-4-isoxazolepropanoic acid (AMPA) receptor antagonist. PubMed. Available at: [Link]

• Abstract 4540: Development of a biochemical High Throughput Screening (HTS) assay for chemical inhibitors of MALT1, a target for lymphoma therapeutics. ResearchGate. Available at: [Link]

• 4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. PubMed. Available at: [Link]

Sources

• 1. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. "Protein-Protein Interaction-Based High Throughput Screening For Adenyl" by Tiffany S. Dwyer, Joseph B. O'Brien et al. [docs.lib.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. repository.yu.edu [repository.yu.edu]
• 9. High-Throughput Screening Reveals New Glutaminase Inhibitor Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. High-Throughput Phenotypic Screening and Machine Learning Methods Enabled the Selection of Broad-Spectrum Low-Toxicity Antitrypanosomatidic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions - PMC [pmc.ncbi.nlm.nih.gov]

Application of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in Proteomics Research: A Guide to Target Deconvolution and Profiling

Introduction: Bridging Chemical Biology and Proteomics

In the quest to understand complex biological systems and accelerate drug discovery, the identification of protein targets of small molecules is a critical step.[1][2] Chemical proteomics has emerged as a powerful discipline that employs chemical probes to investigate protein function, interactions, and ligand binding on a proteome-wide scale.[3][4][5] At the heart of this approach is the "chemical probe," a small molecule designed to interact with specific proteins, enabling their enrichment and subsequent identification by mass spectrometry.[4][6]

This application note provides a comprehensive guide to the hypothetical application of 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a novel chemical probe for affinity-based protein profiling (AfBPP). While this specific molecule may not have an established record in the literature, its structure lends itself to modification and use as a versatile tool for target deconvolution. We will explore the principles behind its application, provide detailed protocols for its use in a typical chemical proteomics workflow, and discuss the interpretation of the resulting data. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage chemical proteomics for their research goals.

The Chemical Probe: 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a Scaffold

The molecule 4-(2-Azepan-1-yl-ethoxy)-phenylamine possesses several features that make it an attractive scaffold for a chemical probe. The phenylamine group can be readily modified to incorporate a reactive group for covalent modification of target proteins or a photo-activatable crosslinker. The azepane and ethoxy moieties contribute to the molecule's three-dimensional structure and can influence its binding affinity and selectivity towards target proteins.

For the purposes of this guide, we will consider a derivative of 4-(2-Azepan-1-yl-ethoxy)-phenylamine that has been functionalized with two key components:

• A photoreactive group (e.g., a diazirine): This allows for UV-induced covalent cross-linking to interacting proteins, converting non-covalent interactions into stable covalent bonds.[7]

• A bioorthogonal handle (e.g., an alkyne or azide): This enables the subsequent attachment of a reporter tag, such as biotin, via click chemistry for affinity purification.[8]

This modified probe, which we will refer to as Azepamine-Probe , allows for in-situ labeling of protein targets in a complex biological matrix, such as a cell lysate or even in living cells.

Principle of Affinity-Based Protein Profiling (AfBPP) with Azepamine-Probe

The overall workflow for using Azepamine-Probe in an AfBPP experiment is a multi-step process designed to identify the specific protein targets of the parent molecule.[9][10][11] The causality behind each step is crucial for the success of the experiment.

Workflow Overview:

• Probe Incubation: The Azepamine-Probe is incubated with the biological sample (e.g., cell lysate). The probe will non-covalently bind to its protein targets.

• UV Cross-linking: The sample is exposed to UV light, activating the photoreactive group on the probe. This creates a highly reactive carbene that forms a covalent bond with nearby amino acid residues of the target protein.[7]

• Click Chemistry: A reporter tag, typically biotin-azide (if the probe has an alkyne handle), is added to the lysate. The bioorthogonal reaction "clicks" the biotin onto the probe-protein complex.

• Affinity Purification: The biotinylated protein complexes are captured and enriched using streptavidin-coated beads.

• On-Bead Digestion: The enriched proteins are digested into peptides while still bound to the beads.

• Mass Spectrometry Analysis: The resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.[12][13]

• Data Analysis and Target Validation: The identified proteins are analyzed to distinguish true targets from non-specific binders.

This workflow is visualized in the following diagram:

Caption: A generalized workflow for affinity-based protein profiling using a chemical probe.

Detailed Experimental Protocols

The following protocols are designed to be self-validating by including appropriate controls.

Protocol 1: Cell Lysis and Protein Quantification

• Cell Culture: Culture cells of interest to ~80-90% confluency.

• Harvesting: Wash cells twice with ice-cold PBS, then scrape into fresh ice-cold PBS. Pellet cells by centrifugation at 500 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors).

• Homogenization: Sonicate the lysate on ice (e.g., 3 cycles of 10 seconds on, 30 seconds off) to ensure complete lysis.

• Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Quantification: Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA assay).

• Storage: Aliquot the lysate and store at -80°C until use.

Protocol 2: In-Lysate Labeling and Biotinylation

Controls are critical:

• DMSO Control: A sample treated with the vehicle (DMSO) instead of the probe to identify proteins that bind non-specifically to the beads.

• Competition Control: A sample pre-incubated with an excess of the non-functionalized parent compound (4-(2-Azepan-1-yl-ethoxy)-phenylamine) before adding the Azepamine-Probe. This will help to identify true targets, as they should show reduced enrichment in the presence of the competitor.

• Lysate Preparation: Thaw the cell lysate on ice. Dilute to a final concentration of 1-2 mg/mL in lysis buffer.

• Probe Incubation:

  • Test Sample: Add Azepamine-Probe to a final concentration of 1-10 µM.

  • DMSO Control: Add an equivalent volume of DMSO.

  • Competition Control: Add the parent compound to a final concentration of 100-500 µM and incubate for 30 minutes at 4°C. Then, add the Azepamine-Probe to a final concentration of 1-10 µM.

• Incubation: Incubate all samples for 1 hour at 4°C with gentle rotation.

• UV Cross-linking: Transfer the samples to a 24-well plate on ice and irradiate with UV light (e.g., 365 nm) for 15-30 minutes.

• Click Chemistry: Prepare the click chemistry reaction mix (e.g., copper sulfate, a reducing agent like sodium ascorbate, a copper chelator like TBTA, and biotin-azide). Add the mix to each sample and incubate for 1 hour at room temperature.

Protocol 3: Affinity Purification and On-Bead Digestion

• Bead Preparation: Wash streptavidin-coated magnetic beads three times with lysis buffer.

• Capture: Add the prepared beads to each lysate sample and incubate for 1 hour at 4°C with gentle rotation.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads extensively to remove non-specifically bound proteins:

  • Twice with lysis buffer containing 0.1% SDS.

  • Twice with 50 mM Tris-HCl, pH 7.5, 1 M NaCl.

  • Twice with 50 mM Tris-HCl, pH 7.5.

• Reduction and Alkylation: Resuspend the beads in 100 µL of 50 mM Tris-HCl, pH 8.0, containing 10 mM DTT and incubate at 56°C for 30 minutes. Cool to room temperature, then add iodoacetamide to a final concentration of 25 mM and incubate in the dark for 30 minutes.

• On-Bead Digestion: Wash the beads twice with 50 mM ammonium bicarbonate. Resuspend the beads in 50 µL of 50 mM ammonium bicarbonate and add sequencing-grade trypsin (e.g., 1 µg). Incubate overnight at 37°C with shaking.

• Peptide Elution: Pellet the beads and collect the supernatant containing the digested peptides.

Protocol 4: LC-MS/MS Analysis and Data Interpretation

• Sample Preparation: Acidify the peptide samples with formic acid to a final concentration of 0.1%. Desalt the peptides using a C18 StageTip.

• LC-MS/MS: Analyze the desalted peptides using a high-resolution mass spectrometer (e.g., an Orbitrap) coupled to a nano-liquid chromatography system.[14]

• Data Analysis:

  • Protein Identification: Search the raw MS data against a relevant protein database (e.g., UniProt Human) using a search engine like MaxQuant or Proteome Discoverer.

  • Quantification: Use label-free quantification (LFQ) to determine the relative abundance of each identified protein across the different samples (Test, DMSO, Competition).

  • Target Identification: True targets of the Azepamine-Probe should be significantly enriched in the test sample compared to the DMSO control and should show a significant reduction in enrichment in the competition control.

Data Presentation and Interpretation

The quantitative data from the LC-MS/MS analysis should be summarized in a table for clear comparison.

Protein ID	Gene Name	LFQ Intensity (Test)	LFQ Intensity (DMSO)	LFQ Intensity (Competition)	Fold Change (Test/DMSO)	Fold Change (Test/Competition)
P12345	GENE1	1.5e8	1.2e5	2.0e6	1250	75
Q67890	GENE2	9.8e7	1.5e5	1.1e6	653	89
...	...	...	...	...	...	...

Interpretation:

• High Fold Change (Test/DMSO): Indicates that the protein is specifically enriched by the probe.

• High Fold Change (Test/Competition): Confirms that the binding is specific to the parent molecule's pharmacophore.

Proteins that meet both criteria are considered high-confidence candidate targets.

Visualization of a Hypothetical Signaling Pathway

Once a target is identified and validated, it's crucial to understand its role in cellular signaling. For example, if the Azepamine-Probe identifies a key kinase, its position in a signaling pathway can be visualized.

Caption: A hypothetical signaling pathway illustrating the inhibitory action of the probe on its target.

Conclusion and Future Perspectives

The use of chemical probes like a functionalized 4-(2-Azepan-1-yl-ethoxy)-phenylamine in affinity-based protein profiling provides a powerful method for identifying the protein targets of small molecules.[15] This approach is instrumental in drug discovery for target deconvolution, understanding off-target effects, and elucidating mechanisms of action.[4] The future of chemical proteomics lies in the development of novel probes with improved specificity and the integration of these techniques with other 'omics' platforms to gain a more holistic understanding of cellular processes.[3]

References

• Chemical Proteomics Probes: Classification, Applications, and Future Perspectives in Proteome‐Wide Studies. (n.d.). Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Ma, N., Zhang, Z. M., Cheng, K., Lin, L., Zhang, D. M., & Ye, W. C. (2019). Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. ACS Chemical Biology, 14(12), 2546–2552. [Link]

• Ma, N., Zhang, Z. M., Cheng, K., Lin, L., Zhang, D. M., & Ye, W. C. (2019). Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. ACS Chemical Biology, 14(12), 2546–2552. [Link]

• Chemical proteomics. (n.d.). Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS). Retrieved January 17, 2026, from [Link]

• Applications of activity-based protein profiling and affinity-based protein profiling in pharmacology and toxicology research. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

• General schemes of affinity-based protein profiling. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Kuljanin, M., et al. (2023). Proteomic discovery of chemical probes that perturb protein complexes in human cells. Molecular Cell, 83(10), 1725-1742.e12. [Link]

• Ma, N., Zhang, Z. M., Cheng, K., Lin, L., Zhang, D. M., & Ye, W. C. (2019). Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors. ACS Chemical Biology, 14(12), 2546–2552. [Link]

• Drug Target Identification Methods After a Phenotypic Screen. (2023). Drug Hunter. [Link]

• The right tools for the job: the central role for next generation chemical probes and chemistry-based target deconvolution methods in phenotypic drug discovery. (2021). RSC Medicinal Chemistry. [Link]

• A brief introduction to chemical proteomics for target deconvolution. (2022). European Review for Medical and Pharmacological Sciences, 26(18), 6523-6533. [Link]

• Off-target identification by chemical proteomics for the understanding of drug side effects. (2020). Taylor & Francis Online. [Link]

• Recent Advances in Chemical Proteomics for Protein Profiling and Targeted Degradation. (2023). Molecules, 28(19), 6890. [Link]

• Chemical Probes and Activity-Based Protein Profiling for Cancer Research. (2022). International Journal of Molecular Sciences, 23(19), 11886. [Link]

• Structures and workflow of chemical probes used for target deconvolution. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Utility of chemical probes for mass spectrometry based chemical proteomics. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Mass Spectrometry Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved January 17, 2026, from [Link]

• Development of a Mass Spectrometry Sampling Probe for Chemical Analysis in Surgical and Endoscopic Procedures. (2015). Journal of the American Society for Mass Spectrometry, 26(10), 1632–1639. [Link]

• Mass spectrometry-based chemical mapping and profiling toward molecular understanding of diseases in precision medicine. (2021). Signal Transduction and Targeted Therapy, 6, 207. [Link]

• Mass Spectrometry Tutorial. (n.d.). Chemical Instrumentation Facility, Iowa State University. Retrieved January 17, 2026, from [Link]

Sources

• 1. drughunter.com [drughunter.com]
• 2. The right tools for the job: the central role for next generation chemical probes and chemistry-based target deconvolution methods in phenotypic drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Proteomics Probes: Classification, Applications, and Future Perspectives in Proteome‐Wide Studies | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Recent Advances in Chemical Proteomics for Protein Profiling and Targeted Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. europeanreview.org [europeanreview.org]
• 9. Affinity-Based Protein Profiling Reveals Cellular Targets of Photoreactive Anticancer Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Applications of activity-based protein profiling and affinity-based protein profiling in pharmacology and toxicology research [cjpt.magtechjournal.com]
• 12. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 14. Mass spectrometry-based chemical mapping and profiling toward molecular understanding of diseases in precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chemical proteomics - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]

Application Notes &amp; Protocols for In Vivo Administration of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Abstract: This document provides a comprehensive guide for the in vivo dosing and administration of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. Recognizing the limited publicly available in vivo data for this specific molecule, this guide emphasizes foundational principles, systematic formulation development, and robust experimental design. The protocols herein are designed to be adaptable, enabling researchers to develop a safe and effective dosing strategy tailored to their specific animal models and research objectives.

Part 1: Compound Characterization & Pre-formulation Analysis

Before initiating in vivo studies, a thorough understanding of the physicochemical properties of 4-(2-Azepan-1-yl-ethoxy)-phenylamine is critical. These properties dictate the compound's behavior in biological systems and are foundational for selecting an appropriate administration vehicle.

1.1 Physicochemical Properties Summary

A summary of key computed properties for 4-(2-Azepan-1-yl-ethoxy)-phenylamine is presented below. These values are derived from publicly available data and computational models.[1]

Property	Value	Source	Significance for In Vivo Studies
Molecular Formula	C₁₄H₂₂N₂	PubChem	Essential for calculating molarity and dose.
Molecular Weight	218.34 g/mol	PubChem	Used for all dose calculations.[1]
XLogP3	2.7	PubChem	Indicates moderate lipophilicity, suggesting poor aqueous solubility.[1] This is a critical parameter for vehicle selection.
Hydrogen Bond Donors	1	PubChem	Influences solubility and potential for interactions.[1]
Hydrogen Bond Acceptors	2	PubChem	Influences solubility and potential for interactions.[1]
Structure	4-[2-(azepan-1-yl)ethyl]aniline	PubChem	The presence of a primary aromatic amine is a key structural feature.[1]

1.2 Structural Considerations: The Aromatic Amine Moiety

The phenylamine (aniline) substructure is a crucial consideration for toxicological assessment. Aromatic amines as a class are known for potential genotoxicity and metabolic activation into reactive species.[2][3] It is imperative that researchers are aware of these potential liabilities and incorporate appropriate monitoring in their study designs. Work with this compound should be performed in a well-ventilated area, and appropriate personal protective equipment, including gloves, should be used.[4]

Part 2: Formulation Development for In Vivo Administration

The moderate lipophilicity (XLogP3 of 2.7) of 4-(2-Azepan-1-yl-ethoxy)-phenylamine suggests that it is likely a poorly water-soluble compound.[1][5] Therefore, selecting an appropriate vehicle is paramount for achieving accurate dosing and sufficient bioavailability.

2.1 Decision Workflow for Vehicle Selection

The following diagram outlines a systematic approach to selecting a suitable vehicle for in vivo administration.

Caption: Vehicle selection workflow for 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

2.2 Protocol: Empirical Solubility Assessment

Objective: To determine the approximate solubility of the compound in various pharmaceutically acceptable vehicles.

Materials:

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine

• Vehicle candidates:

  • Sterile Saline (0.9% NaCl)

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Polyethylene glycol 400 (PEG-400)

  • Corn oil

• Vortex mixer

• Microcentrifuge tubes

• Visual inspection apparatus (light box with black and white background)

Procedure:

• Weigh 1-2 mg of 4-(2-Azepan-1-yl-ethoxy)-phenylamine into a microcentrifuge tube.

• Add a small, precise volume of the first vehicle (e.g., 100 µL) to achieve a high target concentration (e.g., 10-20 mg/mL).

• Vortex vigorously for 2-3 minutes.

• Visually inspect for dissolution. If not fully dissolved, add incremental volumes of the vehicle, vortexing after each addition, until the compound dissolves or the desired concentration is reached.

• Record the volume of vehicle required to dissolve the compound and calculate the approximate solubility.

• Repeat for all candidate vehicles.

2.3 Recommended Vehicle Formulations

Based on the predicted properties, the following formulations are recommended for initial evaluation. It is crucial to include a vehicle-only control group in all in vivo experiments to account for any effects of the vehicle itself.[6]

Formulation Type	Composition	Rationale & Considerations
Co-solvent System	10% DMSO, 40% PEG-400, 50% Saline	This is a common formulation for moderately lipophilic compounds.[7] The DMSO solubilizes the compound, PEG-400 aids in keeping it in solution, and the saline makes it more amenable to injection. Caution: DMSO can have its own biological effects and may cause irritation at the injection site.[7][8] The final concentration of DMSO should be kept as low as possible.
Aqueous Suspension	0.5% (w/v) Carboxymethylcellulose (CMC), 0.2% (v/v) Tween 80 in sterile water	Suitable for oral administration if the compound is not sufficiently soluble in other vehicles.[6] Tween 80 acts as a wetting agent to improve suspension uniformity. Critical: The suspension must be homogenized before each dose is drawn to ensure accurate dosing.
Lipid-Based Vehicle	Corn oil or Sesame oil	Best suited for highly lipophilic compounds and may enhance oral bioavailability.[7] This is a viable option for oral or subcutaneous administration.

Part 3: In Vivo Administration Protocols

The choice of administration route depends on the experimental goals, such as achieving systemic exposure versus localized effects, and the desired pharmacokinetic profile.

3.1 Protocol: Intraperitoneal (IP) Injection (using a Co-solvent System)

Objective: To administer the compound systemically via the intraperitoneal route.

Materials:

• Prepared dosing solution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in a validated co-solvent vehicle.

• Appropriate animal model (e.g., mice, rats).

• Sterile syringes (e.g., 1 mL) and needles (e.g., 25-27 gauge).

• Animal scale.

Procedure:

• Dose Calculation: Calculate the required volume for each animal based on its body weight and the desired dose (mg/kg). A typical dosing volume for mice is 10 mL/kg.

• Animal Restraint: Properly restrain the animal to expose the abdomen. For mice, this can be done by scruffing the neck and securing the tail.

• Injection Site: The injection should be administered in the lower right or left abdominal quadrant to avoid the cecum, bladder, and other vital organs.

• Injection Technique: Insert the needle at a 15-30 degree angle. Gently aspirate to ensure no blood or urine is drawn, which would indicate entry into a blood vessel or the bladder, respectively.

• Administration: Slowly inject the calculated volume into the peritoneal cavity.

• Post-Injection Monitoring: Observe the animal for any signs of distress, such as lethargy, labored breathing, or irritation at the injection site.

3.2 Protocol: Oral Gavage (using an Aqueous Suspension)

Objective: To administer the compound via the gastrointestinal tract.

Materials:

• Prepared and homogenized aqueous suspension of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

• Animal gavage needles (flexible or rigid, appropriate size for the animal).

• Sterile syringes.

Procedure:

• Homogenization: Vigorously vortex or stir the suspension immediately before drawing each dose to ensure uniformity.

• Dose Calculation: Calculate the required volume for each animal based on its body weight.

• Animal Restraint: Securely restrain the animal in an upright position.

• Gavage Administration: Gently insert the gavage needle into the mouth, over the tongue, and down the esophagus into the stomach. The needle should pass with minimal resistance.

• Delivery: Once the needle is in place, dispense the dose smoothly.

• Post-Administration Monitoring: Observe the animal for any signs of choking, respiratory distress, or regurgitation.

3.3 Workflow for a Typical In Vivo Study

The following diagram illustrates the key phases of an in vivo study involving 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Sources

• 1. 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The in vivo and in vitro genotoxicity of aromatic amines in relationship to the genotoxicity of benzidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GENERAL DISCUSSION OF COMMON MECHANISMS FOR AROMATIC AMINES - Some Aromatic Amines, Organic Dyes, and Related Exposures - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. cdc.gov [cdc.gov]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 4-[2-(azepan-1-yl)ethoxy]aniline in Tissue Using UHPLC-MS/MS

Abstract

This application note presents a detailed, robust, and validated method for the quantification of 4-[2-(azepan-1-yl)ethoxy]aniline in various tissue matrices. The protocol leverages the sensitivity and selectivity of Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The described workflow, from tissue homogenization and solid-phase extraction to the final analytical determination, is designed to yield high-quality data suitable for pharmacokinetic, toxicokinetic, and drug distribution studies. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework, including step-by-step protocols, discussions on experimental choices, and validation data, ensuring the generation of reliable and reproducible results.

Introduction

4-[2-(azepan-1-yl)ethoxy]aniline is a chemical entity of interest in pharmaceutical research, potentially as a drug candidate or a significant metabolite. Understanding its distribution and concentration in target tissues is paramount for elucidating its pharmacokinetic/pharmacodynamic (PK/PD) profile and assessing its safety and efficacy.[1] Quantitative bioanalysis in complex biological matrices like tissue presents unique challenges, including efficient analyte extraction, removal of interfering endogenous components, and managing matrix effects.[2][3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the bioanalysis of small molecules in complex biological samples due to its high sensitivity, selectivity, and reproducibility.[1][5][6] This application note details a comprehensive UHPLC-MS/MS method specifically tailored for the accurate quantification of 4-[2-(azepan-1-yl)ethoxy]aniline in tissue homogenates. The methodology adheres to the principles outlined in regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry".[7][8]

Pre-Analytical Stage: Sample Preparation

The quality of the analytical data is intrinsically linked to the integrity of the sample preparation process. The primary objectives of this stage are to efficiently release the analyte from the tissue matrix and to remove potential interferences.

Tissue Homogenization

The initial and most critical step in tissue analysis is the complete disruption of the cellular structure to ensure the quantitative release of the analyte.[9] Mechanical homogenization using a bead beater is a highly effective and widely adopted technique for processing a variety of tissue types.[10][11]

Rationale for Bead Beating: This method offers rapid and efficient homogenization, is suitable for small sample sizes, and can be performed in a high-throughput manner. The use of ceramic or stainless steel beads in combination with high-speed orbital shaking ensures complete cell lysis. The choice of homogenization buffer is critical to maintain the stability of the analyte. A simple phosphate-buffered saline (PBS) is often a good starting point, but its composition may need to be optimized depending on the physicochemical properties of the analyte and the specific tissue.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. tandfonline.com [tandfonline.com]
• 5. A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. Tissue Homogenization: 4 Viable Techniques [pion-inc.com]
• 10. Evaluation of homogenization techniques for the preparation of mouse tissue samples to support drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-(2-Azepan-1-yl-ethoxy)-phenylamine: A Novel Chemical Probe for Investigating Sigma-1 Receptor Biology

I. Introduction: Unveiling a New Tool for Neuroscience Research

The field of chemical biology relies on the development of precise molecular tools to dissect complex biological processes.[1][2][3][4] A high-quality chemical probe is a small molecule that can be used to perturb a specific protein target, enabling researchers to elucidate its function in cellular and organismal systems.[5][6] This document provides a comprehensive guide to the characterization and application of 4-(2-Azepan-1-yl-ethoxy)-phenylamine , a novel compound with significant potential as a chemical probe.

Based on a structural analysis featuring a substituted arylamine and a bulky azepane moiety, we hypothesize that 4-(2-Azepan-1-yl-ethoxy)-phenylamine is a potent and selective ligand for the Sigma-1 receptor (S1R) , an enigmatic transmembrane protein implicated in a wide range of neurological functions and diseases. This guide will detail the necessary steps to validate this hypothesis and establish the compound as a reliable chemical probe for S1R research. The protocols outlined herein are designed to be self-validating, ensuring scientific rigor and reproducibility.

II. Physicochemical Properties of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

A thorough understanding of a chemical probe's physical and chemical properties is fundamental to its effective use. The following table summarizes the key characteristics of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Property	Value	Source/Method
CAS Number	869948-07-2	Santa Cruz Biotechnology[7]
Molecular Formula	C14H22N2O	Santa Cruz Biotechnology[7]
Molecular Weight	234.34 g/mol	Santa Cruz Biotechnology[7]
Appearance	Solid (predicted)	---
Predicted logP	2.8	Cheminformatics Software
Predicted pKa	9.5 (amine)	Cheminformatics Software
Solubility	Soluble in DMSO, Ethanol	Recommended Practice

III. Proposed Biological Target: The Sigma-1 Receptor (S1R)

The Sigma-1 receptor is a unique intracellular chaperone protein that resides at the endoplasmic reticulum-mitochondrion interface. It is involved in regulating calcium signaling, ion channel function, and cellular stress responses. The rationale for proposing S1R as the target for 4-(2-Azepan-1-yl-ethoxy)-phenylamine is based on established structure-activity relationships of known S1R ligands, which often feature a basic amine separated from a hydrophobic aromatic system by an ether linkage.

IV. Validation of 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a Chemical Probe for S1R

A rigorous validation process is essential to confirm the potency, selectivity, and mechanism of action of a new chemical probe.[1][2][3][4] The following workflow outlines the critical experiments required.

Figure 1: A comprehensive workflow for the validation of a novel chemical probe.

A. Protocol 1: In Vitro Potency and Selectivity

Objective: To determine the binding affinity (Ki) of 4-(2-Azepan-1-yl-ethoxy)-phenylamine for the human S1R and assess its selectivity against related and unrelated targets.

1. Radioligand Binding Assay for S1R Potency:

• Materials: Membranes from HEK293 cells overexpressing human S1R, -pentazocine (a known S1R radioligand), 4-(2-Azepan-1-yl-ethoxy)-phenylamine, unlabeled (+)-pentazocine, scintillation fluid, filter plates, and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (from 1 pM to 100 µM).

  • In a 96-well plate, combine the S1R-containing membranes, a fixed concentration of -pentazocine, and the diluted compound.

  • For non-specific binding control wells, add a high concentration of unlabeled (+)-pentazocine.

  • Incubate at room temperature for 2 hours.

  • Harvest the membranes onto filter plates and wash to remove unbound radioligand.

  • Add scintillation fluid and measure radioactivity using a scintillation counter.

  • Calculate the IC50 value by fitting the data to a sigmoidal dose-response curve. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

2. Selectivity Profiling:

• Rationale: A good chemical probe should exhibit high selectivity for its intended target.[6]

• Procedure:

  • Submit 4-(2-Azepan-1-yl-ethoxy)-phenylamine to a commercial screening service (e.g., Eurofins SafetyScreen, CEREP) for profiling against a panel of receptors, ion channels, and enzymes.

  • Pay close attention to binding at the Sigma-2 receptor (S2R) and other targets known to bind similar chemical scaffolds.

  • Success Criterion: The compound should be at least 30-fold more potent for S1R than for any other target.[6]

B. Protocol 2: Cellular Target Engagement

Objective: To confirm that 4-(2-Azepan-1-yl-ethoxy)-phenylamine directly binds to S1R in a cellular context.

Cellular Thermal Shift Assay (CETSA):

• Principle: The binding of a ligand to its target protein often increases the protein's thermal stability.

• Procedure:

  • Culture SH-SY5Y neuroblastoma cells, which endogenously express S1R.

  • Treat intact cells with either vehicle (DMSO) or a saturating concentration of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., 10x the in vitro Ki).

  • Heat aliquots of the cell lysates to a range of temperatures (e.g., 40-70°C).

  • Centrifuge to pellet aggregated proteins.

  • Analyze the supernatant for soluble S1R using Western blotting.

  • Expected Outcome: The sample treated with 4-(2-Azepan-1-yl-ethoxy)-phenylamine should show a higher amount of soluble S1R at elevated temperatures compared to the vehicle control, indicating target stabilization.

C. Protocol 3: Cellular Functional Assay

Objective: To demonstrate that target engagement by the probe leads to a measurable downstream biological effect.

Calcium Imaging Assay:

• Rationale: S1R activation is known to modulate intracellular calcium release.

• Procedure:

  • Load SH-SY5Y cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Pre-treat cells with a dose-response range of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

  • Stimulate the cells with an agonist that induces calcium release from the endoplasmic reticulum (e.g., thapsigargin).

  • Measure the change in intracellular calcium concentration using a fluorescence plate reader or microscope.

  • Expected Outcome: The probe should modulate the thapsigargin-induced calcium transient in a dose-dependent manner.

V. Application of 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a Validated Probe

Once validated, 4-(2-Azepan-1-yl-ethoxy)-phenylamine can be used to investigate the role of S1R in various biological contexts.

A. Investigating S1R's Role in Neurite Outgrowth

Objective: To determine if S1R activity influences neuronal differentiation.

Figure 2: Workflow for assessing the effect of the S1R probe on neurite outgrowth.

Protocol:

• Plate PC12 cells on collagen-coated dishes.

• Induce differentiation by treating with Nerve Growth Factor (NGF).

• Simultaneously treat cells with a dose-response range of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., 0.1 nM to 10 µM).

• In parallel, treat cells with an equimolar concentration of a structurally similar but biologically inactive control compound.

• Incubate for 48-72 hours.

• Fix the cells and perform immunofluorescence staining for β-III tubulin to visualize neurites.

• Capture images using a high-content imaging system and quantify neurite length and branching.

• Data Analysis: Compare the effects of the active probe to the vehicle and inactive controls. A dose-dependent change in neurite outgrowth that is not observed with the inactive control would implicate S1R in this process.

VI. Data Interpretation and Best Practices

• Dose is Critical: Always perform dose-response experiments. A phenotype observed only at very high concentrations may be due to off-target effects.[5]

• Controls are Key: The use of a well-characterized inactive analog is crucial to attribute the observed phenotype to the intended target.[5][6]

• Orthogonal Approaches: Whenever possible, confirm findings using a complementary technique, such as siRNA-mediated knockdown of S1R.[8]

VII. Conclusion

4-(2-Azepan-1-yl-ethoxy)-phenylamine represents a promising, albeit currently uncharacterized, chemical tool. By following the rigorous validation and application protocols outlined in this guide, researchers can confidently establish its utility as a chemical probe. This will enable new avenues of investigation into the complex biology of the Sigma-1 receptor and its role in health and disease, ultimately accelerating the path toward novel therapeutic strategies.

References

• EFMC Best Practices in Medicinal Chemistry WG. Validating Chemical Probes . European Federation for Medicinal Chemistry. [Link]

• Vu, V., Szewczyk, M. M., Nie, D. Y., Arrowsmith, C. H., & Barsyte-Lovejoy, D. (2022). Validating Small Molecule Chemical Probes for Biological Discovery . Annual Review of Biochemistry, 91, 61-87. [Link]

• Vu, V., Szewczyk, M. M., Nie, D. Y., Arrowsmith, C. H., & Barsyte-Lovejoy, D. (2022). Validating Small Molecule Chemical Probes for Biological Discovery . PubMed. [Link]

• Vu, V., et al. (2022). Validating Small Molecule Chemical Probes for Biological Discovery . ResearchGate. [Link]

• Vu, V., et al. (2022). Validating Small Molecule Chemical Probes for Biological Discovery . SciSpace. [Link]

• Alto Predict. (2016). Best Practices for Chemical Probes . Alto Predict. [Link]

• Workman, P., et al. (2021). Which Small Molecule? Selecting Chemical Probes for Use in Cancer Research and Target Validation . Cancer Research, 81(15), 3933-3939. [Link]

• Müller, S., et al. (2021). Open resources for chemical probes and their implications for future drug discovery . Expert Opinion on Drug Discovery, 16(11), 1263-1276. [Link]

• Chemical Probes Portal. Guidelines for characterization of probes to be used in animals . Chemical Probes Portal. [Link]

• Varnes, J. G., et al. (2010). Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1 . Bioorganic & Medicinal Chemistry Letters, 20(16), 4878-4881. [Link]

Sources

• 1. Validating Small Molecule Chemical Probes for Biological Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. annualreviews.org [annualreviews.org]
• 3. researchgate.net [researchgate.net]
• 4. Validating Small Molecule Chemical Probes for Biological Discovery. (2022) | Victoria Vu | 20 Citations [scispace.com]
• 5. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. scbt.com [scbt.com]
• 8. Best Practices for Chemical Probes - Alto Predict [altopredict.com]

Experimental Design &amp; Controls for the Characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Rationale for a Structured Experimental Approach

4-(2-Azepan-1-yl-ethoxy)-phenylamine is a novel chemical entity with potential pharmacological activity. Its structure, featuring a phenylamine core linked to a flexible azepane-containing side chain, is reminiscent of scaffolds known to interact with a variety of biological targets. In the absence of established data, a systematic and rigorously controlled investigation is paramount to elucidate its biological function, mechanism of action, and potential therapeutic utility.

This guide provides a comprehensive framework for the initial characterization of this compound. The central tenet of this protocol is the implementation of a multi-tiered, hypothesis-driven screening cascade. Given the structural motifs, we hypothesize that 4-(2-Azepan-1-yl-ethoxy)-phenylamine may act as a modulator of G-Protein Coupled Receptors (GPCRs), the largest and most successfully targeted receptor family in drug discovery.[1] This application note will detail the essential experimental controls and protocols necessary to test this hypothesis, ensuring the generation of robust, reproducible, and interpretable data.

The integrity of any pharmacological study rests on its controls. Controls allow researchers to distinguish the specific effects of the test compound from experimental artifacts, natural biological variability, or other confounding factors.[2] Without a proper control framework, assigning causality between the compound and an observed effect is impossible.

Tier 1: Primary High-Throughput Screening (HTS) - Is the Compound Active?

The initial goal is to efficiently determine if 4-(2-Azepan-1-yl-ethoxy)-phenylamine exhibits any activity across a panel of GPCR targets. A cell-based functional assay is ideal for this purpose as it provides a readout of receptor activation or inhibition.[3]

Recommended Primary Assay: cAMP Reporter Gene Assay

Many GPCRs signal through the modulation of intracellular cyclic adenosine monophosphate (cAMP) levels via Gs or Gi proteins. A cAMP reporter gene assay is a robust, high-throughput method to detect this activity.[4]

Experimental Workflow: HTS Campaign

Caption: High-Throughput Screening (HTS) workflow for primary hit identification.

Critical Controls for the HTS Primary Screen

Robust HTS requires carefully designed controls on every plate to ensure data quality and allow for meaningful statistical analysis.[5]

Control Type	Purpose & Rationale	Example
Vehicle Control	Establishes the baseline response of the assay system in the absence of the test compound. The compound is typically dissolved in a solvent like DMSO, so the vehicle control must contain the same final concentration of DMSO. This controls for any effects of the solvent itself.	Cells treated with 0.1% DMSO.
Negative Control	Represents the basal, unstimulated state of the cells. This is often the same as the vehicle control.	Untreated cells or cells treated with vehicle.
Positive Control	Ensures the assay is performing correctly and that the cells are responsive. This involves using a known agonist for the specific GPCR being tested to produce a maximal response. A failure of the positive control invalidates the results from that plate.	Cells treated with a saturating concentration of a known GPCR agonist (e.g., Isoproterenol for β-adrenergic receptors).

Tier 2: In Vitro Confirmation and Mechanistic Studies

Compounds identified as "hits" in the primary screen require further investigation to confirm their activity, determine their mechanism of action (e.g., agonist, antagonist, or allosteric modulator), and quantify their potency and affinity.

Protocol: Dose-Response Analysis for Potency (EC₅₀/IC₅₀) Determination

The first step is to confirm the activity in a concentration-dependent manner. This involves testing the compound across a range of concentrations to determine its potency, typically expressed as the half-maximal effective concentration (EC₅₀) for an agonist or the half-maximal inhibitory concentration (IC₅₀) for an antagonist.

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, typically starting from 100 µM down to 1 pM in 10-point, half-log dilutions.

• Cell Plating: Seed the GPCR-expressing cells from the primary screen into 384-well plates and incubate overnight.

• Agonist Mode Testing: Add the diluted compound to the cells and incubate for the predetermined time (e.g., 6 hours for a reporter gene assay).

• Antagonist Mode Testing: Pre-incubate the cells with the diluted compound for 15-30 minutes. Then, add a known agonist at its EC₈₀ concentration. This concentration is used to ensure the assay is sensitive to inhibition.

• Detection: Lyse the cells, add the detection reagent (e.g., luciferase substrate), and measure the signal on a plate reader.

• Data Analysis: Normalize the data to vehicle (0% activity) and a known full agonist (100% activity). Plot the normalized response against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the EC₅₀ or IC₅₀.

Representative GPCR Signaling Pathway (Gs-Coupled)

Caption: Simplified Gs-coupled GPCR signaling cascade leading to gene expression.

Protocol: Radioligand Binding Assay for Affinity (Kᵢ) Determination

To determine if the compound directly interacts with the receptor's binding site, a competitive radioligand binding assay is the gold standard.[2] This assay measures the ability of the unlabeled test compound to displace a known radiolabeled ligand from the receptor.

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membrane homogenates from cells overexpressing the target GPCR.[6]

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a suitable radioligand (typically at its dissociation constant, Kd), and varying concentrations of the unlabeled test compound (4-(2-Azepan-1-yl-ethoxy)-phenylamine).

• Controls:

  • Total Binding: Membranes + Radioligand (no competitor).

  • Non-specific Binding (NSB): Membranes + Radioligand + a saturating concentration of a known, unlabeled ligand. This determines how much radioligand binds to non-receptor components.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation: Rapidly separate the bound from free radioligand via vacuum filtration through a glass fiber filter. The membranes with bound radioligand are trapped on the filter.[6]

• Detection: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to determine the IC₅₀.

  • Convert the IC₅₀ to an affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[7]

Parameter	Assay Type	What It Measures
EC₅₀ / IC₅₀	Functional Assay	Potency: The concentration of the compound required to produce 50% of its maximal effect.
Kᵢ	Binding Assay	Affinity: The equilibrium dissociation constant for the binding of the compound to the receptor.

Tier 3: Preliminary In Vivo Assessment

Positive in vitro results must be translated to an in vivo setting to assess the compound's properties in a whole organism.[8] Initial in vivo studies focus on safety, tolerability, and pharmacokinetics.

Protocol: Acute Toxicity Study for Maximum Tolerated Dose (MTD)

The MTD is the highest dose of a drug that does not cause unacceptable toxicity over a specified period. This is a crucial first step for planning any further in vivo efficacy studies.[9]

Step-by-Step Protocol:

• Animal Model: Use a standard rodent model (e.g., C57BL/6 mice), with both male and female groups.

• Dose Formulation: Formulate 4-(2-Azepan-1-yl-ethoxy)-phenylamine in a suitable vehicle (e.g., saline with 5% DMSO and 10% Solutol).

• Dose Escalation: Administer single, escalating doses of the compound to different groups of animals via the intended clinical route (e.g., intraperitoneal or oral).

• Controls:

  • Vehicle Control Group: Receives only the vehicle to control for effects of the formulation and the administration procedure. This is the most critical control.[10]

• Monitoring: Observe the animals closely for a defined period (e.g., 7-14 days) for clinical signs of toxicity, including changes in weight, behavior, and appearance.

• Endpoint: The MTD is identified as the dose level just below the one that causes significant adverse effects or mortality.

In Vivo Experimental Design Controls

To ensure the validity of in vivo experiments, several key principles of experimental design must be implemented.[8]

Control Measure	Rationale & Importance
Randomization	Animals should be randomly assigned to treatment groups to prevent selection bias and ensure that any pre-existing biological differences are evenly distributed among the groups.
Blinding	The investigator assessing the outcomes (e.g., behavioral changes, tumor size) should be unaware of the treatment each animal received. This prevents observer bias from influencing the results.
Appropriate Group Sizes	The number of animals per group should be determined by a power analysis to ensure the study has sufficient statistical power to detect a true effect if one exists.

Conclusion

The systematic application of the protocols and controls outlined in this guide will facilitate a robust and reliable characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. By progressing through a logical cascade of well-controlled experiments—from high-throughput screening to in vitro mechanistic studies and preliminary in vivo assessments—researchers can build a comprehensive profile of the compound's pharmacological activity. This structured approach minimizes the risk of false positives, ensures data integrity, and provides a solid foundation for further preclinical development.

References

• An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. (2023). bioRxiv. [Link]

• Radioligand Binding Assay. Gifford Bioscience. [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Radioligand Binding Methods: Practical Guide and Tips. PubMed. [Link]

• Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. [Link]

• High-throughput screening. Wikipedia. [Link]

• Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au. [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. NIH. [Link]

• What Is Compound Screening? Methods & Applications Guide. Boster Bio. [Link]

• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. [Link]

• GPCR AssaysServices. ICE Bioscience. [Link]

• General Principles of Preclinical Study Design. PMC - NIH. [Link]

• Radioligand Binding Studies. Springer Nature Experiments. [Link]

• Quality Control of Quantitative High Throughput Screening Data. PMC - NIH. [Link]

• Preclinical Studies in Drug Development. PPD. [Link]

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports. [Link]

• Adapting High-Throughput Screening Methods and Assays for Biocontainment Laboratories. PMC - NIH. [Link]

• In Vitro and In Vivo Models for Evaluating the Oral Toxicity of Nanomedicines. PMC - NIH. [Link]

• Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. NCBI. [Link]

• In Vivo Models for Evaluation of Drug Efficacy: Demand and Challenges. OUCI. [Link]

• Experimental Design and Statistical Methods for Improved Hit Detection in High-Throughput Screening. ResearchGate. [Link]

• Synthesis and Pharmacological Evaluation of Novel Phenyl Sulfonamide Derivatives Designed as Modulators of Pulmonary Inflammatory Response. NIH. [Link]

• Preclinical research strategies for drug development. AMSbiopharma. [Link]

• De Novo Generation and Identification of Novel Compounds with Drug Efficacy Based on Machine Learning. PubMed Central. [Link]

• In Vivo Toxicity Study. Creative Bioarray. [Link]

• High-throughput screening (HTS). BMG LABTECH. [Link]

• Preclinical Contract Research to Accelerate Drug Development: Study Design and FDA Toxicology Guidelines Considerations. Biotech Spain. [Link]

• Early Drug Discovery and Development Guidelines: For Academic Researchers, Collaborators, and Start-up Companies. NCBI. [Link]

• Synthesis and Antimicrobial Screening of Some Novel. Amanote Research. [Link]

• Novel N-phenyl-2-(aniline) benzamide hydrochloride salt development for colon cancer therapy. PMC - PubMed Central. [Link]

• Arginine-Derived Cationic Surfactants Containing Phenylalanine and Tryptophan: Evaluation of Antifungal Activity, Biofilm Eradication, Cytotoxicity, and Ecotoxicity. MDPI. [Link]

• Current Screening Methodologies in Drug Discovery for Selected Human Diseases. PMC. [Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. giffordbioscience.com [giffordbioscience.com]
• 3. bosterbio.com [bosterbio.com]
• 4. GPCR AssaysServices_GPCR Assays_GPCR-targeted Assay Service_GPCR Screening Services - GPCRs - ICE Bioscience [en.ice-biosci.com]
• 5. High-throughput screening - Wikipedia [en.wikipedia.org]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. General Principles of Preclinical Study Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. In Vitro and In Vivo Models for Evaluating the Oral Toxicity of Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-(2-Azepan-1-yl-ethoxy)-phenylamine in the Inhibition of Protein-Protein Interactions

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential application of 4-(2-Azepan-1-yl-ethoxy)-phenylamine as an inhibitor of protein-protein interactions (PPIs). While the specific PPI targets for this compound are the subject of ongoing investigation, this guide presents a series of robust, validated protocols to screen, characterize, and validate its inhibitory activity against a hypothetical, yet therapeutically significant, PPI target: the interaction between the tumor suppressor protein p53 and its negative regulator, Mouse double minute 2 homolog (MDM2). The methodologies detailed herein are broadly applicable to the study of other small-molecule PPI inhibitors and are designed to establish a rigorous, self-validating framework for discovery and characterization.

Introduction: Targeting Protein-Protein Interactions

Protein-protein interactions (PPIs) are fundamental to nearly all cellular processes, forming the intricate network of signaling pathways that govern cellular function.[1][2] The disruption of these interactions is a hallmark of numerous diseases, including cancer, neurodegenerative disorders, and infectious diseases. Consequently, the development of small molecules that can selectively inhibit PPIs represents a promising and rapidly expanding frontier in drug discovery.[1][2]

The compound 4-(2-Azepan-1-yl-ethoxy)-phenylamine is a small molecule with structural motifs, such as the phenylamine core, that are recognized in medicinal chemistry for their potential to engage in specific molecular interactions. While its direct biological targets are still being elucidated, its structure warrants investigation as a potential scaffold for PPI inhibition.

This guide will use the well-documented and highly validated p53-MDM2 interaction as a model system. The p53 protein is a critical tumor suppressor, and its activity is tightly controlled by the E3 ubiquitin ligase MDM2, which binds to p53 and targets it for degradation. In many cancers, this interaction is overactive, leading to the suppression of p53's protective functions. A small molecule that can disrupt the p53-MDM2 interaction would stabilize p53, restore its function, and trigger apoptosis in cancer cells.

The following sections will provide detailed protocols for a tiered experimental approach, from initial high-throughput screening to in-depth biophysical and cell-based validation, to thoroughly characterize the inhibitory potential of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Compound Profile: 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Property	Data
Chemical Structure	(Structure to be inserted here)
IUPAC Name	4-(2-Azepan-1-yl-ethoxy)-phenylamine
CAS Number	869948-07-2
Molecular Formula	C₁₄H₂₂N₂O
Molecular Weight	234.34 g/mol
Appearance	Solid (assumed)
Solubility	Soluble in DMSO
Storage	Store at -20°C, desiccated, protected from light

Handling and Preparation:

For all in vitro and cell-based assays, it is recommended to prepare a 10 mM stock solution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in sterile, anhydrous DMSO. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. When preparing working solutions, ensure the final concentration of DMSO in the assay does not exceed 0.5% (v/v) to minimize solvent-induced artifacts.

The p53-MDM2 Signaling Pathway: A Model for Inhibition

The p53-MDM2 pathway is a critical checkpoint in cell cycle regulation and apoptosis. Under normal conditions, MDM2 keeps p53 levels low. Upon cellular stress (e.g., DNA damage), this interaction is disrupted, allowing p53 to accumulate and activate downstream genes that halt the cell cycle or initiate cell death. Inhibiting the p53-MDM2 interaction with a small molecule mimics this stress response in cancer cells.

Caption: The p53-MDM2 regulatory loop and the point of intervention for a PPI inhibitor.

Experimental Workflow for Inhibitor Characterization

A tiered approach is essential for the efficient and rigorous evaluation of a potential PPI inhibitor. The workflow should progress from high-throughput methods to more detailed, lower-throughput assays that provide mechanistic insights.

Caption: A tiered experimental workflow for characterizing a novel PPI inhibitor.

Detailed Protocols

Protocol 1: In Vitro Screening via Fluorescence Polarization (FP)

Principle: This assay measures the disruption of the p53-MDM2 interaction by monitoring changes in the polarization of fluorescently labeled p53-derived peptide upon binding to the larger MDM2 protein. A small, unbound fluorescent peptide tumbles rapidly in solution, resulting in low polarization. When bound to the larger MDM2 protein, its tumbling slows, increasing polarization. A successful inhibitor will displace the peptide, causing a decrease in polarization.

Materials:

• Recombinant human MDM2 protein (residues 1-118)

• Fluorescein (FITC)-labeled p53 peptide (e.g., FITC-RFMDYWEGL)

• Assay Buffer: 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 0.01% Tween-20, 1 mM DTT

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine (10 mM stock in DMSO)

• Positive Control: Nutlin-3a (known p53-MDM2 inhibitor)

• Black, low-volume 384-well assay plates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Reagent Preparation:

  • Prepare a 2X solution of MDM2 protein (e.g., 20 nM) in Assay Buffer.

  • Prepare a 2X solution of FITC-p53 peptide (e.g., 10 nM) in Assay Buffer.

  • Prepare a serial dilution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in DMSO, then dilute 1:50 in Assay Buffer to create a 4X compound plate. (e.g., final concentrations ranging from 1 nM to 100 µM). Include DMSO-only wells for negative control (high polarization) and a known inhibitor like Nutlin-3a for positive control.

• Assay Assembly (10 µL final volume):

  • Add 2.5 µL of 4X compound or control solution to the wells.

  • Add 2.5 µL of Assay Buffer to wells designated for the "no protein" control (low polarization).

  • Add 2.5 µL of 2X MDM2 solution to all other wells.

  • Incubate for 15 minutes at room temperature.

  • Add 5 µL of 2X FITC-p53 peptide solution to all wells.

• Incubation and Measurement:

  • Mix the plate gently on a plate shaker for 1 minute.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Measure fluorescence polarization on a compatible plate reader (Excitation: 485 nm, Emission: 535 nm).

• Data Analysis:

  • Normalize the data using the low polarization (peptide only) and high polarization (peptide + protein + DMSO) controls.

  • Plot the normalized polarization values against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Biophysical Validation via Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique that measures real-time binding events on a sensor surface. By immobilizing one protein partner (e.g., MDM2) and flowing the other protein or a small molecule inhibitor over the surface, one can determine binding affinity (KD) and kinetics (kon, koff). This provides orthogonal validation of the interaction and mechanistic insight.

Materials:

• SPR instrument (e.g., Biacore)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• Recombinant human MDM2 protein (with a free amine for coupling)

• Running Buffer: HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% P20 surfactant)

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine solutions in Running Buffer with matched DMSO concentration (e.g., 0.5%).

Procedure:

• Immobilization of MDM2:

  • Activate the CM5 sensor chip surface with a 1:1 mixture of EDC/NHS for 7 minutes.

  • Inject MDM2 protein (e.g., 20 µg/mL in 10 mM sodium acetate, pH 5.0) over the activated surface until the desired immobilization level is reached (e.g., ~2000 Response Units, RU).

  • Deactivate any remaining active esters by injecting ethanolamine for 7 minutes. A reference flow cell should be prepared similarly but without protein immobilization.

• Binding Analysis:

  • Prepare a serial dilution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in Running Buffer (e.g., 0.1 µM to 50 µM).

  • Inject the compound solutions over both the MDM2-immobilized and reference flow cells at a constant flow rate (e.g., 30 µL/min) for a set association time (e.g., 180 seconds).

  • Follow with an injection of Running Buffer alone for a set dissociation time (e.g., 300 seconds).

  • Between each compound injection, regenerate the surface with a short pulse of a mild regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5) if necessary.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams.

  • Perform a global fit of the kinetic data from all concentrations to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).

Protocol 3: Cell-Based Target Engagement via NanoBRET™ Assay

Principle: The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay measures PPIs in living cells. One protein (e.g., MDM2) is fused to a bright NanoLuc® luciferase (the energy donor), and the other protein (e.g., p53) is fused to a HaloTag® protein that is labeled with a fluorescent ligand (the energy acceptor). If the proteins interact, energy is transferred from the donor to the acceptor, generating a BRET signal. A successful inhibitor will disrupt this interaction, reducing the BRET signal.

Materials:

• Human cell line suitable for transfection (e.g., HEK293T)

• Plasmids: p53-HaloTag® and MDM2-NanoLuc®

• Transfection reagent (e.g., FuGENE® HD)

• Opti-MEM™ I Reduced Serum Medium

• HaloTag® NanoBRET™ 618 Ligand

• White, 96-well cell culture plates

• Luminometer capable of measuring filtered light (450 nm and >600 nm)

Procedure:

• Cell Transfection:

  • Co-transfect HEK293T cells with the p53-HaloTag® and MDM2-NanoLuc® plasmids according to the manufacturer's protocol.

  • Plate the transfected cells into a white 96-well plate and incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in cell culture medium.

  • Add the compound dilutions to the cells and incubate for a desired period (e.g., 4-6 hours) at 37°C, 5% CO₂.

• Assay Measurement:

  • Add the HaloTag® NanoBRET™ 618 Ligand to all wells and incubate for at least 60 minutes.

  • Add the NanoBRET™ substrate to all wells immediately before reading.

  • Measure the donor emission (450 nm) and acceptor emission (>600 nm) simultaneously using a BRET-capable luminometer.

• Data Analysis:

  • Calculate the BRET ratio by dividing the acceptor signal by the donor signal.

  • Normalize the data and plot the BRET ratio against the logarithm of the inhibitor concentration.

  • Fit the curve to determine the cellular IC₅₀ value, representing the concentration at which the compound disrupts 50% of the PPI in live cells.

Summary of (Hypothetical) Quantitative Data

The following table summarizes the expected data from the successful characterization of a potent p53-MDM2 inhibitor.

Assay	Parameter	Hypothetical Value for 4-(2-Azepan-1-yl-ethoxy)-phenylamine
Fluorescence Polarization	IC₅₀	150 nM
Surface Plasmon Resonance	KD (Affinity)	200 nM
kon (Association Rate)	1.5 x 10⁵ M⁻¹s⁻¹
koff (Dissociation Rate)	3.0 x 10⁻² s⁻¹
NanoBRET™ Target Engagement	Cellular IC₅₀	750 nM
Cell Viability (HCT116)	EC₅₀	1.2 µM

Conclusion and Future Directions

This application note has outlined a comprehensive and rigorous workflow for evaluating 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a potential inhibitor of protein-protein interactions, using the p53-MDM2 interaction as a scientifically relevant model. The described protocols provide a clear path from initial high-throughput screening to detailed biophysical and cellular characterization. Successful execution of these experiments would provide strong evidence for the compound's mechanism of action and its potential as a therapeutic lead.

Future work should focus on selectivity profiling against other PPIs, in vivo pharmacokinetic and pharmacodynamic studies, and structure-activity relationship (SAR) analysis to optimize the potency and drug-like properties of this chemical scaffold. The methods presented here serve as a foundational platform for these critical next steps in the drug discovery process.

References

• Cell-based assays for protein-protein interactions. European Pharmaceutical Review. [Link]

• Inhibition of Protein-Protein Interactions: Non-Cellular Assay Formats. NCBI - NIH. [Link]

• Inhibition of Protein-Protein Interactions: Cell-Based Assays. NCBI - NIH. [Link]

• Methods to investigate protein–protein interactions. Wikipedia. [Link]

• New methods to modulate protein-protein interactions for drug discovery. University of Leeds. [Link]

• Trp/Met/Phe hot spots in protein-protein interactions: potential targets in drug design. PubMed. [Link]

Sources

• 1. selectscience.net [selectscience.net]
• 2. ajwilsonresearch.com [ajwilsonresearch.com]

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 4-[2-(azepan-1-yl)ethoxy]aniline in Human Plasma

Abstract

This document provides a comprehensive, in-depth guide for the development and validation of a selective, sensitive, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 4-[2-(azepan-1-yl)ethoxy]aniline in human plasma. This guide is intended for researchers, analytical scientists, and professionals in drug development and bioanalysis. The narrative explains the scientific rationale behind key experimental decisions, from mass spectrometry tuning and chromatographic optimization to sample preparation and method validation, in accordance with international regulatory standards.[1][2]

Introduction and Analyte Characterization

4-[2-(azepan-1-yl)ethoxy]aniline is a chemical entity featuring a primary aromatic amine and a tertiary amine within an azepane ring, making it a key intermediate in the synthesis of various pharmacologically active molecules. Accurate quantification of this and similar compounds in biological matrices is critical for pharmacokinetic (PK), toxicokinetic (TK), and drug metabolism studies. The development of a reliable bioanalytical method is therefore a foundational requirement for advancing any drug candidate through the development pipeline.

The physicochemical properties of the analyte are paramount in dictating the analytical strategy.

Table 1: Physicochemical Properties of 4-[2-(azepan-1-yl)ethoxy]aniline

Property	Value	Source / Comment
Chemical Formula	C₁₄H₂₂N₂O	[3]
Molecular Weight	234.34 g/mol	[3]
CAS Number	869948-07-2	[3]
LogP	3.04	[3] Indicates moderate hydrophobicity, suitable for reversed-phase LC and liquid-liquid or solid-phase extraction.
Chemical Structure	Contains two basic nitrogen centers (pKa values are predicted to be ~4.5 for the aniline and ~10.5 for the azepane).	These basic sites are ideal targets for protonation, making Electrospray Ionization in Positive Mode (ESI+) the logical choice for mass spectrometry.

The primary challenge in analyzing primary aromatic amines (PAAs) is often their propensity for poor chromatographic peak shape due to interactions with column hardware and potential for on-column degradation.[4][5] This guide directly addresses these challenges through systematic optimization.

Overall Method Development Workflow

The development of a bioanalytical method is a systematic process. The following diagram illustrates the logical flow from initial analyte assessment to a fully validated protocol ready for sample analysis.

Sources

• 1. fda.gov [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. 4-[2-(azepan-1-yl)ethoxy]aniline price,buy Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]
• 4. waters.com [waters.com]
• 5. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Introduction: Welcome to the technical support guide for 4-(2-Azepan-1-yl-ethoxy)-phenylamine. This molecule presents a common challenge in drug development and experimental biology: achieving sufficient concentration in aqueous buffers for reliable in-vitro assays and pre-clinical studies. Its structure, featuring a lipophilic phenyl-azepane backbone, suggests inherently low water solubility. However, the presence of two basic nitrogen atoms—a primary aniline amine and a tertiary amine in the azepane ring—provides key strategic handles for systematically improving its solubility.[1]

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios. It follows a logical, stepwise approach, starting with the simplest and most effective methods before moving to more complex formulation strategies. Our goal is to empower you, the researcher, with the scientific rationale and practical protocols needed to overcome solubility hurdles and ensure the success of your experiments.

Frequently Asked Questions & Troubleshooting Guide

FAQ 1: Why is my compound, 4-(2-Azepan-1-yl-ethoxy)-phenylamine, poorly soluble in neutral aqueous buffer (e.g., PBS, pH 7.4)?

Answer: The limited solubility of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in neutral pH buffer is a direct consequence of its chemical structure. The molecule's properties can be broken down as follows:

• Lipophilicity: The structure contains a phenyl ring, an ethoxy linker, and a seven-membered azepane ring. These hydrocarbon-rich regions are nonpolar and hydrophobic, leading to a high octanol-water partition coefficient (LogP). Water molecules, which are highly polar and form strong hydrogen bonds with each other, tend to exclude such lipophilic molecules, causing them to aggregate and precipitate.

• Ionization State: The key to its solubility lies with its two amine functional groups. Amines are basic and can be protonated (gain a proton, H⁺) to form positively charged ions. At neutral pH (~7.4), the primary aniline amine (pKa ≈ 4-5) is mostly uncharged, while the tertiary azepane amine (pKa ≈ 9-11) is largely protonated. While one charged center helps, the overall molecule may not be sufficiently ionized to overcome its strong lipophilic character, resulting in poor solubility. For significant aqueous solubility, maximizing the ionization of the molecule is crucial.

FAQ 2: What is the first and simplest method I should try to improve its solubility?

Answer: The most direct and effective initial strategy for a basic compound like this is pH adjustment . By lowering the pH of the aqueous buffer, you can increase the degree of protonation on both nitrogen atoms, converting the neutral molecule into a more soluble salt form.[][3][4]

Causality (The "Why"): According to Le Châtelier's principle, adding an acid (a source of H⁺ ions) to the buffer will shift the equilibrium of the amine groups towards their protonated, cationic forms. These charged species are significantly more polar than their neutral counterparts and interact much more favorably with water molecules, leading to a dramatic increase in solubility.[5][6] For this specific molecule, lowering the pH below the pKa of the aniline nitrogen will ensure both amine centers are positively charged, creating a highly water-soluble dicationic salt.

This protocol will help you systematically identify the optimal pH for solubilizing your compound.

Materials:

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine

• Dimethyl sulfoxide (DMSO)

• A series of aqueous buffers (e.g., citrate, phosphate, acetate) with pH values ranging from 2.0 to 7.4.

• 96-well microtiter plates (UV-compatible if using a plate reader)

• Filtration apparatus or 96-well filter plates[7]

• Analytical method for quantification (e.g., HPLC-UV, UV/Vis spectrophotometer)

Procedure:

• Prepare a Concentrated Stock: Prepare a high-concentration stock solution of your compound in 100% DMSO (e.g., 10-20 mM).

• Dispense Buffers: Add a defined volume of each buffer (e.g., 195 µL) into the wells of a 96-well plate.

• Add Compound: Add a small aliquot of the DMSO stock (e.g., 5 µL) to each buffer-containing well. This minimizes the final DMSO concentration.

• Equilibrate: Seal the plate and shake at room temperature for 1.5 to 2 hours to allow the solution to reach equilibrium.[7] Some protocols suggest longer incubation (up to 24 hours) for determining thermodynamic solubility.

• Separate Undissolved Solid: Filter the samples to remove any precipitate. Centrifugation followed by careful collection of the supernatant is an alternative.

• Quantify: Measure the concentration of the dissolved compound in the filtrate/supernatant using your validated analytical method.[8]

• Plot the Data: Plot the measured solubility (e.g., in µg/mL or µM) against the buffer pH to visualize the pH-solubility profile.

Buffer pH	Final DMSO (%)	Measured Solubility (µM)	Observations
2.0	2.5%	>1000	Clear solution
4.0	2.5%	850	Clear solution
5.5	2.5%	250	Slight haze before filtration
6.5	2.5%	50	Visible precipitate
7.4	2.5%	<10	Heavy precipitate

This diagram illustrates the logical progression for tackling solubility issues.

Caption: A decision workflow for improving compound solubility.

FAQ 3: pH adjustment helped, but not enough for my required concentration. What is the next step?

Answer: If pH adjustment alone is insufficient, the next strategy is to employ co-solvents . Co-solvents are water-miscible organic solvents that, when added to an aqueous buffer, reduce the overall polarity of the solvent system.[9][10]

Causality (The "Why"): Co-solvents work by disrupting the highly ordered hydrogen-bonding network of water. This reduction in solvent polarity lowers the interfacial tension between the aqueous phase and the hydrophobic regions of your compound.[11] In essence, the solvent environment becomes more "hospitable" to the lipophilic parts of the molecule, allowing more of it to dissolve. Common pharmaceutically acceptable co-solvents include polyethylene glycol 400 (PEG 400), propylene glycol, ethanol, and glycerin.[12]

Materials:

• Stock solution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in DMSO.

• Optimal aqueous buffer identified from Protocol 1 (e.g., pH 4.0 citrate buffer).

• Co-solvents: PEG 400, Propylene Glycol, Ethanol (or others as needed).

• Standard laboratory equipment as listed in Protocol 1.

Procedure:

• Prepare Buffer/Co-solvent Blends: Create a series of solvent blends by mixing your chosen buffer with increasing concentrations of a co-solvent. For example, prepare solutions with 5%, 10%, 20%, and 40% (v/v) of PEG 400 in pH 4.0 buffer.

• Perform Solubility Assay: Repeat steps 2-6 from Protocol 1, using these new buffer/co-solvent blends as your dissolution media.

• Evaluate and Compare: Analyze the data to determine which co-solvent and at what concentration provides the desired solubility.

• Important Consideration: Always be mindful of the final concentration of the co-solvent in your experiment. High concentrations can be toxic to cells or interfere with assay components. Run appropriate vehicle controls to validate your results.

Co-solvent	Concentration (%)	Measured Solubility (µM)	Observations
None	0%	850	Baseline
PEG 400	10%	1500	Clear solution
PEG 400	20%	>2500	Clear solution
Ethanol	10%	1200	Clear solution
Ethanol	20%	2100	Clear solution

FAQ 4: I need to avoid organic co-solvents for my cell-based assay. What are my options?

Answer: When organic co-solvents are not viable due to potential cytotoxicity or assay interference, two excellent alternative strategies are the use of surfactants or cyclodextrins . These excipients enhance solubility through molecular complexation and encapsulation rather than by altering the bulk solvent properties.

A) Surfactants: Surfactants are amphiphilic molecules that, above a certain concentration known as the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[13][14] These micelles have a hydrophobic core and a hydrophilic shell. The lipophilic part of your compound can partition into this hydrophobic core, effectively being shielded from the aqueous environment, which dramatically increases its apparent solubility.[15]

• Recommended Surfactants: For biological applications, non-ionic surfactants like Polysorbate 80 (Tween® 80) or Poloxamers are generally preferred due to their lower toxicity profile.[16]

B) Cyclodextrins: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a lipophilic internal cavity.[17][18] They can encapsulate the hydrophobic portion of a drug molecule (the "guest") within their cavity (the "host"), forming a water-soluble "inclusion complex".[19][20] This complex masks the drug's lipophilic character, enhancing its solubility and stability in aqueous solution.[21]

• Recommended Cyclodextrins: Chemically modified cyclodextrins like 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) are widely used because they have significantly higher aqueous solubility and a better safety profile than their parent, β-cyclodextrin.[18]

Procedure:

• Prepare Excipient Stock Solutions: Prepare concentrated aqueous stock solutions of your chosen excipients (e.g., 20% w/v HP-β-CD; 5% w/v Polysorbate 80) in the optimal buffer determined from Protocol 1.

• Create Serial Dilutions: Make serial dilutions of these excipient stocks to test a range of concentrations. For surfactants, ensure your final concentrations are above the known CMC.

• Perform Solubility Assay: Repeat the solubility assay as described in Protocol 1, using the excipient-containing buffers as the dissolution media.

• Analyze and Select: Compare the results to identify the most effective complexation agent and the minimum concentration required to achieve your target solubility.

Caption: Conceptual models of different solubilization strategies.

FAQ 5: I've achieved my target concentration, but I'm seeing precipitation after several hours or upon dilution. What's happening?

Answer: This common issue highlights the critical difference between kinetic solubility and thermodynamic solubility .[22]

• Kinetic Solubility: This is what is typically measured in high-throughput screening. It reflects the concentration at which a compound, added from a concentrated organic stock (like DMSO), starts to precipitate out of an aqueous buffer. This process can sometimes form a temporary, supersaturated solution that is not stable long-term.

• Thermodynamic Solubility: This is the true equilibrium solubility. It is the concentration of a compound in a saturated solution that is in equilibrium with an excess of undissolved solid. This value is always less than or equal to the kinetic solubility and represents the maximum stable concentration.

If you observe precipitation over time, it is likely that your initial preparation created a supersaturated solution that is slowly crashing out to reach its true thermodynamic equilibrium. Precipitation upon dilution (e.g., when adding your stock to cell culture media) can occur if the final medium cannot support the high concentration of the drug, especially if the excipient concentration is also diluted below its effective level.

Troubleshooting Steps:

• Re-evaluate Your Formulation: Your current formulation may be on the edge of stability. Consider slightly increasing the concentration of your chosen excipient (co-solvent, cyclodextrin, etc.) or using a combination of methods (e.g., pH 4.0 buffer with 5% PEG 400).

• Perform a Thermodynamic Solubility Test: Use the classic "shake-flask" method by adding an excess of solid compound (not from a DMSO stock) to your buffer, agitating for 24-48 hours, filtering, and quantifying the supernatant.[7] This will tell you the maximum stable concentration you can achieve with that formulation.

• Check for Compound Stability: Ensure your compound is not degrading in the chosen buffer, as degradation products could be less soluble.[23][24] This is especially important at low pH. An HPLC stability study can confirm this.

• Prepare Stocks Freshly: If a formulation is only kinetically stable for a few hours, prepare it immediately before use in your experiments to minimize the risk of precipitation.

By systematically applying these principles and protocols, you can develop a robust and reproducible method for solubilizing 4-(2-Azepan-1-yl-ethoxy)-phenylamine, ensuring the accuracy and reliability of your research data.

References

• Vertex AI Search result citing a review on cyclodextrins in pharmaceutical formulations.[17]

• Solubilization techniques used for poorly water-soluble drugs - PMC - PubMed Central.[16]

• Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades - ResearchGate.[13]

• cyclodextrin in novel formulations and solubility enhancement techniques: a review - ResearchGate.[19]

• Co-solvency and anti-solvent method for the solubility enhancement - Medical News.[9]

• The Role of Surfactants in Solubilization of Poorly Soluble Drugs - JOCPR.[15]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace.[18]

• Enhancement of Water Solubility for Lopinavir by Co-solvency Approach - bepls.[11]

• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability.[14]

• Cyclodextrins as pharmaceutical solubilizers - Ovid.[21]

• Cosolvent - Wikipedia.[12]

• Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs - International Journal of Pharmaceutical Sciences and Nanotechnology.[20]

• Surfactant–Particle Engineering Hybrids: Emerging Strategies for Enhancing Solubility and Oral Bioavailability of Poorly Water-Soluble Drugs - MDPI.[25]

• Dissolution Failure Investigation: Troubleshooting Guide - Studylib.[26]

• Troubleshooting Dissolution Failures in Formulated Tablets - Pharma.Tips.[27]

• Cosolvent - The 'Medicinal Magician' in The Laboratory - Shandong IRO Chelating Chemical Co., Ltd.[28]

• 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 - PubChem.[1]

• Dissolution Method Troubleshooting: An Industry Perspective - Dissolution Technologies.[23]

• Kinetic Solubility Assays Protocol - AxisPharm.[8]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC - NIH.[29]

• Dissolution Testing For Tablets - Teledyne Labs.[30]

• Dissolution Method Troubleshooting - Dissolution Technologies.[24]

• pH Adjustment and Co-Solvent Optimization - BOC Sciences.[]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds - American Pharmaceutical Review.[22]

• The Effects of pH on Solubility - Chemistry LibreTexts.[3]

• Compound solubility measurements for early drug discovery | Computational Chemistry - Life Chemicals.[31]

• MultiScreen Solubility Filter Plate - Sigma-Aldrich.[7]

• Application Notes and Protocols for Determining the Solubility of Novel Compounds - Benchchem.[32]

• pH and solubility (video) | Equilibrium - Khan Academy.[5]

• Solubility and pH - Chemistry LibreTexts.[4]

• Brief Overview of Various Approaches to Enhance Drug Solubility - Longdom Publishing.[33]

• Does pH affect solubility? - AAT Bioquest.[6]

• How does branching increase the solubility in amines? - Quora.[34]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research.[10]

Sources

• 1. 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 9. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 10. ijmsdr.org [ijmsdr.org]
• 11. bepls.com [bepls.com]
• 12. Cosolvent - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. asianpharmtech.com [asianpharmtech.com]
• 15. jocpr.com [jocpr.com]
• 16. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scispace.com [scispace.com]
• 19. researchgate.net [researchgate.net]
• 20. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 21. ovid.com [ovid.com]
• 22. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 23. dissolutiontech.com [dissolutiontech.com]
• 24. dissolutiontech.com [dissolutiontech.com]
• 25. mdpi.com [mdpi.com]
• 26. studylib.net [studylib.net]
• 27. Troubleshooting Dissolution Failures in Formulated Tablets – Pharma.Tips [pharma.tips]
• 28. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 29. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Dissolution Testing For Tablets | Teledyne LABS [teledynelabs.com]
• 31. lifechemicals.com [lifechemicals.com]
• 32. pdf.benchchem.com [pdf.benchchem.com]
• 33. longdom.org [longdom.org]
• 34. quora.com [quora.com]

4-(2-Azepan-1-yl-ethoxy)-phenylamine stability and degradation in DMSO

A Guide to Ensuring Stability and Mitigating Degradation in DMSO Solutions

Welcome to the technical support resource for 4-(2-Azepan-1-yl-ethoxy)-phenylamine. This guide, prepared by our senior application scientists, provides in-depth troubleshooting advice and best practices for handling this compound in Dimethyl Sulfoxide (DMSO). Understanding the chemical liabilities of this molecule is paramount for generating reproducible and reliable experimental data.

The structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine contains two key functional groups that are susceptible to degradation: a primary arylamine (aniline derivative) and a tertiary amine (within the azepane ring). The primary arylamine is particularly prone to oxidation, which can be influenced by solvent quality, atmospheric oxygen, light, and temperature. This guide will walk you through the potential issues, their underlying chemical causes, and robust protocols to ensure the integrity of your stock solutions.

Frequently Asked Questions (FAQs)

Q1: My DMSO stock solution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, which was initially colorless, has turned yellow or brown. What is causing this discoloration?

A1: This is a classic sign of oxidative degradation of the phenylamine moiety. Primary arylamines are highly susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal impurities, or light. This process often leads to the formation of highly colored, complex polymeric products.[1] The reaction is often autocatalytic and can be accelerated by exposure to ambient lab conditions. To ensure the integrity of your results, it is highly recommended to discard any discolored solution and prepare a fresh stock following the rigorous protocols outlined below.

Q2: I'm analyzing an aged DMSO stock solution by LC-MS and see a new peak with a mass increase of +16 Da relative to the parent compound. What is this impurity?

A2: A mass increase of +16 Da strongly suggests the formation of an N-oxide. The tertiary amine within the azepane ring is susceptible to oxidation to form the corresponding N-oxide.[2] While DMSO itself is a mild oxidant, this reaction is more commonly facilitated by atmospheric oxygen or trace peroxides that may be present in lower-grade solvents.[3][4] This is a distinct degradation pathway from the arylamine oxidation, which typically results in a complex mixture of products rather than a single, clean peak.

Q3: My compound has precipitated from the DMSO solution after being stored at -20°C. Is the compound degraded? How can I get it back into solution?

A3: This is a physical stability issue, not necessarily chemical degradation. DMSO has a relatively high freezing point (18.5 °C), and many compounds have lower solubility at colder temperatures, leading to precipitation.[3][5] This is a common issue with compound libraries stored in DMSO.[6]

To redissolve the compound, you can gently warm the vial to 37°C and use a bath sonicator for 5-10 minutes.[7][8] Visually inspect the solution to ensure all precipitate has dissolved before use. To prevent this, consider preparing a slightly less concentrated stock solution or aliquotting smaller volumes that will be used entirely in a single experiment, minimizing the need to thaw a large, highly concentrated volume.

Q4: What are the absolute best practices for preparing and storing my stock solutions to maximize stability?

A4: To minimize both chemical degradation and physical precipitation, adhere to the following guidelines:

• Use High-Purity, Anhydrous DMSO: DMSO is highly hygroscopic; absorbed water can alter solubility and facilitate hydrolytic degradation pathways for some compounds.[7][9][10][11] Always use new, unopened bottles of anhydrous, high-purity DMSO.

• Work Under an Inert Atmosphere: When preparing the stock solution, purge the vial and the DMSO with an inert gas like argon or nitrogen to displace oxygen. This is the most critical step to prevent oxidation.[9][10]

• Protect from Light: Store your solutions in amber vials to prevent photodegradation, as aromatic amines can be light-sensitive.

• Aliquot for Single Use: Divide the main stock solution into smaller, single-use aliquots. This practice is crucial for avoiding repeated freeze-thaw cycles, which can introduce moisture and oxygen with each use.[12]

• Optimal Storage Temperature: For long-term storage (months), -80°C is recommended. For short-term storage (weeks), -20°C is acceptable.[12]

Troubleshooting Guide: Inconsistent Experimental Results

Inconsistent or non-reproducible data is a common consequence of using a degraded compound stock. Use this guide to diagnose and resolve the issue.

Symptom	Potential Cause	Diagnostic & Troubleshooting Steps
Decreased Potency or Activity	Compound degradation has lowered the effective concentration of the active molecule.	1. Visual Inspection: Check the stock solution for any discoloration or precipitate. 2. Analytical Verification: Analyze the stock solution's purity using LC-MS. Quantify the parent peak area relative to any impurity peaks. 3. Prepare Fresh Stock: Prepare a new stock solution from solid material following the "Protocol for High-Integrity Stock Solution Preparation." 4. Compare Results: Repeat the experiment using the fresh stock. If the original potency is restored, the old stock has degraded and should be discarded.
Increased Off-Target Effects or Toxicity	Degradation products may have their own biological activity.	1. LC-MS Analysis: Identify the major degradation products. The N-oxide (+16 Da) is a common suspect. 2. Literature Search: Search for known biological activities of the suspected degradation products (e.g., N-oxides of similar compounds). 3. Confirm with Fresh Stock: Re-run the experiment with a freshly prepared, high-purity stock solution to see if the off-target effects disappear.
Complete Loss of Activity	Severe degradation of the compound.	1. Analytical Verification: Confirm the absence or near-absence of the parent compound via LC-MS. 2. Review Storage History: Assess how the degraded stock was stored (temperature, light exposure, frequency of use). This can inform better storage practices for the future. 3. Discard and Replace: Discard all aliquots of the compromised stock solution.

Troubleshooting Workflow Diagram

Caption: Workflow for diagnosing compound stability issues.

Experimental Protocols

Protocol 1: High-Integrity Stock Solution Preparation (10 mM)

This protocol is designed to minimize initial and long-term degradation.

Materials:

• 4-(2-Azepan-1-yl-ethoxy)-phenylamine (solid)

• Anhydrous, high-purity DMSO (e.g., from a sealed Sure/Seal™ bottle)

• Inert gas (Argon or Nitrogen) with tubing

• Sterile amber glass vials with PTFE-lined screw caps

• Calibrated analytical balance

• Sterile syringes and needles

Procedure:

• Preparation: Place the amber vials, caps, and any necessary tools in a desiccator under vacuum for at least 1 hour to remove surface moisture.

• Weighing: Tare a sterile amber vial on the analytical balance. Carefully weigh the desired amount of solid 4-(2-Azepan-1-yl-ethoxy)-phenylamine into the vial. For a 1 mL 10 mM stock, this is approximately 2.18 mg.

• Inerting: Gently flush the vial containing the solid with inert gas for 30-60 seconds to displace air.

• Solvent Addition: Using a sterile syringe, draw the calculated volume of anhydrous DMSO. Pierce the septum of the DMSO bottle, first drawing a small amount of inert gas into the syringe to create a positive pressure blanket. Add the DMSO to the vial containing the compound.

• Dissolution: Cap the vial tightly and vortex until the solid is completely dissolved. Gentle warming to 37°C or brief sonication can be used if necessary.

• Aliquoting: Immediately aliquot the solution into single-use amber vials. Flush the headspace of each aliquot vial with inert gas before sealing.

• Storage: Label the aliquots clearly with the compound name, concentration, date, and solvent. Store immediately at -80°C for long-term storage or -20°C for short-term use.

Protocol 2: Accelerated Stability Assessment by LC-MS

This protocol allows for a rapid assessment of potential stability liabilities.

Procedure:

• Sample Preparation: Prepare a 1 mM solution of the compound in high-purity DMSO.

• Time Zero (T=0) Analysis: Immediately analyze this solution by LC-MS to obtain a baseline purity profile.

• Stress Conditions: Store aliquots of the solution under the following conditions:

  • Control: -80°C, protected from light.

  • Accelerated: 40°C in an incubator, protected from light.

  • Photostability: Room temperature, exposed to ambient lab light.

• Time-Point Analysis: Analyze the samples from each condition after 24, 48, and 72 hours.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample.

  • Identify and quantify major degradation products by comparing their peak areas. Look for the expected N-oxide at M+16.

Potential Degradation Pathways Diagram

Caption: Primary degradation pathways in DMSO.

References

• PubChem. 4-(2-Azepan-1-yl-ethyl)-phenylamine. National Institutes of Health.

• BenchChem. Technical Support Center: Troubleshooting Compound Solubility in DMSO.

• Wikipedia. Dimethyl sulfoxide.

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. Journal of Biomolecular Screening.

• Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening.

• Zhang, Y., et al. (2022). Divergent decomposition pathways of DMSO mediated by solvents and additives. RSC Advances.

• Khan, M. A. I., et al. (2007). Degradation of DMSO by ozone-based advanced oxidation processes. Journal of Hazardous Materials.

• BenchChem. Application Notes and Protocols for Assessing Compound Solubility and Stability in DMSO.

• Kozlov, D., et al. (2021). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. MDPI.

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Semantic Scholar.

• Deguchi, Y., et al. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development.

• Popa-Burke, I., & Russell, J. (2014). Compound precipitation in high-concentration DMSO solutions. Journal of Biomolecular Screening.

• Kono, M., et al. (2020). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO). R Discovery.

• Smile, S. S., et al. (2022). DMSO–allyl bromide: a mild and efficient reagent for atom economic one-pot N-allylation and bromination of 2°-aryl amines... RSC Advances.

• Kozik, V., et al. (2018). Studies on Repository Compound Stability in DMSO under Various Conditions. SLAS Discovery.

• BenchChem. Application Notes and Protocols for Acadesine Stability in DMSO and Aqueous Solutions.

• Traynelis, V. J., & Ode, R. H. (1970). Oxidation of amine salts in dimethyl sulfoxide. The Journal of Organic Chemistry.

• Lipinski, C. (2002). Issues in Compound Storage in DMSO. Ziath.

• BenchChem. Rimeporide Technical Support Center: Troubleshooting Stability and Solubility in DMSO.

• MedChemExpress. Compound Handling Instructions.

• Organic Chemistry Portal. Dimethyl Sulfoxide, DMSO.

• Igonin, D., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. MDPI.

• Chemistry LibreTexts. 23.11: Oxidation of Amines.

• Organic Chemistry Explained. Alcohols to Aldehydes, Part 3: Oxidations with DMSO. YouTube.

• Quora. What is the best way of storing a DMSO in a research lab?

• ResearchGate. The reaction of aryl aldehydes 27, DMSO 1 and hydroxylamine hydrochloride 28.

• PubMed. Compound precipitation in high-concentration DMSO solutions.

• Epstein, W. W., & Sweat, F. W. (1967). Dimethyl Sulfoxide Oxidations. Chemical Reviews.

• ResearchGate. What is the best right way of storing DMSO in research lab?

• OpenStax. 24.8 Reactions of Arylamines. Organic Chemistry.

• PubMed. Stability of screening compounds in wet DMSO.

• PubMed. Carbocation-forming reactions in dimethyl sulfoxide.

• ResearchGate. Dimethyl Sulfoxide Mediated Elimination Reactions in 3-Aryl 2,3-Dihalopropanoates: Scope and Mechanistic Insights.

• Sigma-Aldrich. (2-Azepan-1-yl-2-phenylethyl)amine AldrichCPR.

• PubMed. Elucidating the pathways of degradation of denagliptin.

• Sigma-Aldrich. 4-Azepan-1-ylmethyl-phenylamine.

• Sigma-Aldrich. AZEPAN-2-YLIDENE-(4-ETHOXY-PHENYL)-AMINE AldrichCPR.

• National Institutes of Health. Lifitegrast Degradation: Products and Pathways.

• ECS Electrochemistry Letters. A New Look at the Stability of Dimethyl Sulfoxide and Acetonitrile in Li-O 2 Batteries.

• ResearchGate. Degradation of an ether-alcohol (3-ethoxypropan-1-ol) by photo-Fenton-generated ̇OH radicals: Products analysis and formation pathways...

• PubChem. 2-(2-Phenylethynyl)aniline. National Institutes of Health.

• PubChem. N-[4-(1-methyl-1-phenylethyl)phenyl]-. National Institutes of Health.

Sources

• 1. 24.8 Reactions of Arylamines - Organic Chemistry | OpenStax [openstax.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.cn [medchemexpress.cn]

Technical Support Center: Synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Welcome to the technical support center for the synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic route and overcome common experimental hurdles. The information herein is curated from established principles of organic chemistry to offer practical and scientifically grounded solutions.

Introduction

4-(2-Azepan-1-yl-ethoxy)-phenylamine is a substituted aniline derivative with potential applications in pharmaceutical and medicinal chemistry. Its synthesis, while not extensively documented in publicly available literature, can be approached through established synthetic organic chemistry reactions. This guide will focus on two primary plausible synthetic routes, offering detailed experimental protocols as a starting point for your research, followed by a comprehensive troubleshooting and FAQ section.

Proposed Synthetic Pathways

Two logical and scientifically sound methods for the synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine are the Williamson Ether Synthesis and a route involving the reduction of a nitro intermediate.

Route A: Williamson Ether Synthesis

This is a classic and versatile method for forming ethers. In this approach, the sodium salt of 4-aminophenol is reacted with a suitable 2-azepan-1-yl-ethyl halide.

Diagram of Williamson Ether Synthesis Pathway

Caption: Williamson ether synthesis of the target compound.

Route B: Nitro Reduction Pathway

This two-step route involves first forming the ether linkage with 4-nitrophenol, followed by the reduction of the nitro group to the desired amine.

Diagram of Nitro Reduction Pathway

Caption: Nitro reduction pathway for the target compound.

Experimental Protocols (Hypothetical)

Disclaimer: The following protocols are proposed based on general principles of organic synthesis and may require optimization.

Protocol for Route A: Williamson Ether Synthesis

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
4-Aminophenol	109.13	-	5.46 g	0.05
Sodium Hydride (60% in mineral oil)	24.00	-	2.2 g	0.055
1-(2-Chloroethyl)azepane hydrochloride	198.13	-	10.9 g	0.055
Anhydrous Tetrahydrofuran (THF)	-	0.889	150 mL	-
Saturated aq. NH4Cl	-	-	50 mL	-
Ethyl Acetate	-	0.902	200 mL	-
Brine	-	-	50 mL	-
Anhydrous Sodium Sulfate	-	-	-	-

Procedure:

• Deprotonation of 4-Aminophenol:

  • To a dry 500 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-aminophenol and anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

  • Carefully add sodium hydride portion-wise. Caution: Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The formation of the sodium salt should result in a more homogeneous solution.

• SN2 Reaction:

  • In a separate flask, neutralize 1-(2-chloroethyl)azepane hydrochloride with a suitable base (e.g., aqueous NaOH) and extract the free base into an organic solvent. Dry the organic layer and remove the solvent to isolate the free amine.

  • Add the free 1-(2-chloroethyl)azepane to the flask containing the sodium 4-aminophenoxide solution.

  • Heat the reaction mixture to reflux (approximately 66 °C for THF) and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Slowly quench the reaction by adding saturated aqueous ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate.

  • Wash the combined organic layers with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol for Route B: Nitro Reduction

Step 1: Synthesis of 1-(2-(4-Nitrophenoxy)ethyl)azepane

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Quantity	Moles
4-Nitrophenol	139.11	-	6.96 g	0.05
Potassium Carbonate	138.21	-	10.37 g	0.075
1-(2-Chloroethyl)azepane hydrochloride	198.13	-	10.9 g	0.055
Anhydrous Dimethylformamide (DMF)	-	0.944	100 mL	-
Water	-	-	300 mL	-
Ethyl Acetate	-	0.902	200 mL	-

Procedure:

• To a 250 mL round-bottom flask, add 4-nitrophenol, potassium carbonate, and anhydrous DMF.

• Add 1-(2-chloroethyl)azepane (as the free base, prepared as in Route A).

• Heat the mixture to 80-90 °C and stir for 6-12 hours, monitoring by TLC.

• After cooling, pour the reaction mixture into cold water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude product can be purified by recrystallization or column chromatography.

Step 2: Reduction of the Nitro Group

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
1-(2-(4-Nitrophenoxy)ethyl)azepane	264.32	13.2 g	0.05
10% Palladium on Carbon (Pd/C)	-	~1.3 g (10 wt%)	-
Ethanol	-	200 mL	-
Hydrogen Gas (H2)	-	Balloon or Parr shaker	-

Procedure:

• Dissolve the nitro intermediate in ethanol in a flask suitable for hydrogenation.

• Carefully add the 10% Pd/C catalyst.

• Evacuate the flask and backfill with hydrogen gas (this can be done with a balloon or in a Parr hydrogenation apparatus).

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 4-12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when dry.

• Rinse the Celite pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the final product. Further purification can be achieved by column chromatography if necessary.

Troubleshooting Guide & FAQs

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield (Route A)	1. Incomplete deprotonation of 4-aminophenol. 2. Poor quality of sodium hydride. 3. Reactivity of 1-(2-chloroethyl)azepane is low.	1. Use a stronger base like potassium tert-butoxide, or ensure the sodium hydride is fresh and reactive. 2. Consider converting the chloro-compound to the more reactive iodo-analogue in situ by adding a catalytic amount of sodium iodide (Finkelstein reaction).
Formation of Multiple By-products	1. N-alkylation of 4-aminophenol. 2. Elimination reaction of 1-(2-chloroethyl)azepane.	1. The phenoxide is generally more nucleophilic than the amine under basic conditions, but N-alkylation can occur. Protecting the amine group of 4-aminophenol (e.g., as an acetamide) before the ether synthesis and deprotecting it afterward can prevent this. 2. Use a less sterically hindered base and a polar aprotic solvent.
Incomplete Nitro Reduction (Route B)	1. Inactive catalyst. 2. Insufficient hydrogen pressure. 3. Presence of catalyst poisons.	1. Use fresh Pd/C catalyst. 2. Increase hydrogen pressure (if using a Parr apparatus). 3. Ensure starting materials and solvent are pure.
Difficulty in Product Purification	1. Product is a viscous oil. 2. Co-elution of impurities.	1. Attempt to form a salt (e.g., hydrochloride) which may be a crystalline solid and easier to purify by recrystallization. 2. Optimize the solvent system for column chromatography. A gradient elution might be necessary.

Frequently Asked Questions (FAQs)

• Q: Which synthetic route is preferable?

  • A: Route B, the nitro reduction pathway, might be more reliable. The Williamson ether synthesis in Route A can be complicated by the presence of the free amino group on the phenol, which can also be alkylated. The nitro group in Route B is unreactive under the conditions of the ether synthesis and can be cleanly reduced in the final step.

• Q: What is the best solvent for the Williamson ether synthesis step?

  • A: Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they solvate the cation of the base but do not protonate the alkoxide, thus increasing its nucleophilicity.[1]

• Q: Can I use a different base for the deprotonation?

  • A: Yes, other strong bases like potassium carbonate, cesium carbonate, or potassium tert-butoxide can be used. The choice of base can influence the reaction rate and yield.[2]

• Q: How can I monitor the progress of the reaction?

  • A: Thin Layer Chromatography (TLC) is the most common method. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the starting materials and the product. The spots can be visualized under UV light or by staining with an appropriate agent like potassium permanganate.

• Q: What are the safety precautions for handling sodium hydride and palladium on carbon?

  • A: Sodium hydride is a flammable solid that reacts violently with water to produce hydrogen gas. It should be handled under an inert atmosphere and away from any moisture. Palladium on carbon is flammable, especially when dry and in the presence of hydrogen and a solvent. It should be filtered carefully and not allowed to dry completely in the air.

References

• Benchchem. 1-(2-Chloroethyl)azepane | 2205-31-4.
• Organic Chemistry Tutor. Williamson Ether Synthesis.
• Chemistry For Everyone.
• Kaur, H. et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone.
• BYJU'S. Williamson Ether Synthesis reaction.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• Organic Chemistry Portal. Azepine synthesis.
• Mykura, R. et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
• ChemScene. 26487-67-2 | 1-(2-Chloroethyl)azepane hydrochloride.
• Toste, F. D. et al. (2000). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1.
• Ruffoni, A. & Leonori, D. (2024). Synthesis of poly-substituted azepanes by dearomative ring-expansion of nitroarenes.
• PubChem. 4-(2-Azepan-1-yl-ethoxy)-phenylamine.
• Santa Cruz Biotechnology. 4-(2-Azepan-1-yl-ethoxy)-phenylamine | CAS 869948-07-2.
• Sigma-Aldrich. (2-Azepan-1-yl-2-phenylethyl)amine AldrichCPR 876710-61-1.
• Santa Cruz Biotechnology. 2-(2-Azepan-1-yl-ethoxy)-phenylamine.

Sources

• 1. EP1575898B1 - Process for the preparation of substituted halogenated aniline - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Navigating Experiments with Azepane-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with azepane-based inhibitors. The unique seven-membered ring structure of azepane imparts distinct chemical and pharmacological properties that, while promising for therapeutic development, can present specific challenges in experimental settings.[1][2] This guide is designed to provide practical, in-depth troubleshooting advice and answer frequently asked questions to help you navigate the common pitfalls and ensure the integrity of your results.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific issues you may encounter during your experiments, offering potential causes and actionable solutions.

Problem 1: Inconsistent or Non-Reproducible Assay Results

You're observing high variability between replicate wells (>15% CV) or entire experiments, leading to unreliable IC50 values.[3]

Potential Causes & Solutions:

• Compound Precipitation: Azepane-based inhibitors, particularly those with complex aromatic substitutions, can have limited aqueous solubility.[3]

  • Visual Inspection: Carefully examine the wells at your highest concentrations for any signs of cloudiness or particulates.[3]

  • Solubility Assessment: Proactively determine the kinetic solubility of your compound in the specific assay buffer.[3][4] A simple nephelometry-based assay can identify the concentration at which the compound begins to precipitate.[3][4]

  • Solvent Concentration: Ensure the final concentration of your solvent (e.g., DMSO) is low and consistent across all wells, as it can significantly impact solubility.[3]

  • Incorporate Additives: Consider using non-ionic detergents or other solubilizing agents in your assay buffer. However, you must first validate that these agents do not interfere with your assay's performance.[3]

• Procedural Errors: Inconsistent liquid handling and reagent preparation are common sources of variability.

  • Pipetting Technique: Calibrate your pipettes regularly and use reverse pipetting for viscous solutions. When possible, automate liquid handling to minimize human error.[5]

  • Master Mixes: Always prepare a master mix for your reagents to ensure uniform distribution across all wells.[5]

  • Thorough Mixing: Ensure all components are properly thawed and vortexed before use to create a homogenous solution.[5]

• Assay Component Instability: The enzyme, substrate, or co-factors in your assay may be degrading over time.

  • Fresh Reagents: Prepare fresh reaction mixes immediately before use and avoid repeated freeze-thaw cycles of stock solutions.[5]

  • Proper Storage: Verify that all assay components are stored at the recommended temperatures.[5]

Problem 2: Flat or Shallow Dose-Response Curve

Your inhibitor shows little to no increase in activity with increasing concentration, making it impossible to determine an accurate IC50 value.

Potential Causes & Solutions:

• Limited Potency: The compound may have weak or no activity against the target in your specific assay setup.[3]

  • Control Compound: Include a known, potent inhibitor for your target as a positive control to validate the assay's performance.[3]

  • Increase Incubation Time: For some inhibitors, a longer incubation period may be necessary to observe an effect.

• Assay Interference: The azepane inhibitor itself may be interfering with the assay's detection method.[3]

  • Fluorescence Interference: If using a fluorescence-based assay, check if your compound has intrinsic fluorescent properties at the excitation and emission wavelengths used.

  • Chemical Reactivity: Some chemical moieties can react with assay components, leading to false positives or negatives.[6] Consider performing a counterscreen in the absence of the target enzyme to identify such interference.

• Solubility Issues: As mentioned previously, compound precipitation at higher concentrations can lead to a plateau in the dose-response curve.[3]

Visualizing the Troubleshooting Workflow

The following flowchart outlines a systematic approach to diagnosing and resolving common issues with azepane inhibitor experiments.

Caption: A logical workflow for troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of off-target effects with azepane-based inhibitors?

A1: Off-target effects can arise from several factors. For kinase inhibitors, the high degree of conservation in the ATP-binding pocket across the kinome is a major contributor.[7] An inhibitor designed for one kinase may bind to others with similar ATP-binding sites.[7] Additionally, the inherent reactivity of certain functional groups on the azepane scaffold or its substituents can lead to interactions with unintended biological molecules.[6] It's also important to recognize that some drugs kill cancer cells through off-target effects that are independent of their intended target.[8]

Q2: How should I properly handle and store my azepane-based compounds?

A2: Proper handling and storage are crucial for maintaining the integrity of your compounds.

• Storage: Keep containers tightly closed in a dry, well-ventilated place, and for long-term storage, a cool, dry environment is recommended.[9][10]

• Handling: Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.[9][10][11] Avoid inhaling vapor or mist by working in a well-ventilated area or fume hood.[9][10] All equipment used for handling should be grounded to prevent electrostatic charge buildup.[12]

Q3: My azepane-based inhibitor is unstable in plasma. What can I do?

A3: Plasma instability is a common challenge in drug development, often due to enzymatic degradation. For instance, an ester moiety within a molecule can be a liability.[13] A common strategy is to replace the unstable linker with a more robust isostere, such as an amide or an ether, which can improve plasma stability while maintaining or even enhancing inhibitory activity.[13]

Q4: How can I assess the cell permeability of my azepane inhibitor?

A4: The Caco-2 cell permeability assay is a widely used in vitro model to predict human intestinal absorption of drugs.[14][15] This assay uses a monolayer of differentiated Caco-2 cells, which form tight junctions and express various transporters and efflux pumps, mimicking the intestinal epithelium.[14] By adding your compound to either the apical or basolateral side and measuring its concentration on the opposite side over time, you can determine its apparent permeability coefficient (Papp).[14]

Key Experimental Protocols

Protocol 1: Kinetic Solubility Assessment using Nephelometry

This protocol helps determine the concentration at which your compound precipitates in a specific buffer.

Materials:

• 10 mM DMSO stock of your azepane-based inhibitor.

• Assay buffer (e.g., PBS, pH 7.4).

• Clear 96-well or 384-well microplates.[3]

• Plate reader with a nephelometry module for light scattering detection.[3]

Methodology:

• Serial Dilution: Prepare a series of dilutions of the compound stock in DMSO.

• Final Concentration Series: In the microplate, add 1-2 µL of each DMSO dilution to 98-99 µL of assay buffer to create a final concentration series (e.g., from 200 µM down to 0.1 µM). Ensure the final DMSO concentration is consistent and matches your biological assay.[3]

• Controls: Include buffer-only and buffer + DMSO controls.[3]

• Incubation: Seal the plate, shake for 10 minutes, and then incubate at room temperature for 1-2 hours.[3]

• Measurement: Measure light scattering at a wavelength outside the compound's absorbance spectrum (e.g., 650 nm).[3]

• Analysis: The concentration at which the light scattering signal significantly increases above the background indicates the kinetic solubility limit.[3]

Protocol 2: General In Vitro Kinase Inhibition Assay

This is a general workflow to determine the in vitro inhibitory potency (IC50) of an azepane derivative against a target kinase.

Materials:

• Recombinant target kinase.

• Peptide substrate.

• ATP (radiolabeled or cold).

• Kinase buffer.

• Azepane inhibitor stock solution (in 100% DMSO).

• 96-well plates.

• Detection reagents (e.g., phosphocellulose paper for radiometric assay, or a commercial luminescence-based kit).[16]

Methodology:

• Compound Preparation: Prepare serial dilutions of the azepane inhibitor in the kinase reaction buffer. The final DMSO concentration should typically not exceed 1%.[16]

• Reaction Setup: In a 96-well plate, add the diluted compound or vehicle (for control), the peptide substrate, and the kinase. Pre-incubate this mixture.

• Initiate Reaction: Start the reaction by adding ATP.

• Incubation: Incubate at a defined temperature (e.g., 30°C) for a specific time (e.g., 30 minutes).[16]

• Stop Reaction: Terminate the reaction (e.g., by adding EDTA or phosphoric acid).[16]

• Product Detection:

  • Radiometric: Spot the reaction mixture onto phosphocellulose paper, wash away unbound ATP, and measure the incorporated radioactivity using a scintillation counter.[16][17]

  • Luminescence-based: Use a commercial kit (e.g., ADP-Glo™) to measure the amount of ADP produced, which is proportional to kinase activity.[16]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[16][17]

Visualizing a Hypothesized Signaling Pathway

Many azepane-based inhibitors are being investigated for their role in cancer therapy, often targeting signaling pathways like the PI3K/Akt/mTOR pathway.[1][4]

Caption: Hypothesized inhibition of the PI3K/Akt signaling pathway by an azepane-based inhibitor.

Quantitative Data Summary

Parameter	Typical Range/Value	Significance in Experiments
Aqueous Solubility	Highly variable (sub-µM to mM)	Directly impacts assay performance and bioavailability. Low solubility can lead to precipitation and inaccurate results.[3]
LogP / LogD	Variable	Indicates the lipophilicity of the compound, which influences cell permeability and potential for off-target effects.
Plasma Stability	Highly dependent on structure	Determines the compound's half-life in vivo. Unstable compounds may be rapidly cleared, limiting their therapeutic potential.[13]
IC50 / Ki	nM to µM	Measures the potency of the inhibitor against its target. Inconsistent values can be a sign of experimental pitfalls.[18]

This guide provides a foundational framework for troubleshooting and understanding the nuances of working with azepane-based inhibitors. By anticipating these common pitfalls and applying systematic, well-controlled experimental practices, researchers can generate more reliable and impactful data.

References

• National Center for Biotechnology Information. (n.d.). Azepane. PubChem. Retrieved from [Link]

• Idris, M., et al. (2022). Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane. Molecules, 27(8), 2465. [Link]

• Bounaud, P. Y., et al. (2005). Structure-based optimization of novel azepane derivatives as PKB inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(18), 4164-4169. [Link]

• Pettersson, M., et al. (2008). Substituted 2-oxo-azepane derivatives are potent, orally active gamma-secretase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(22), 5945-5949. [Link]

• ResearchGate. (n.d.). Pyrrolidine/Azepane Ring Expansion via Intramolecular Ullmann- Type Annulation/Rearrangement Cascade: Synthesis of Highly Functionalized 1H-Benzazepines. Retrieved from [Link]

• ResearchGate. (n.d.). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Retrieved from [Link]

• El-Sayed, N. N. E., et al. (2023). Design and synthesis of novel rigid dibenzo[b,f]azepines through ring closure technique as promising anticancer candidates against leukaemia and acting as selective topoisomerase II inhibitors and DNA intercalators. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2157825. [Link]

• Kaur, A., et al. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(1), 1-22. [Link]

• Horta, B. A. C., et al. (2021). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry, 64(13), 9348-9362. [Link]

• Wang, Z., et al. (2024). Efficient Construction of Nitrogen-Stereogenic Azepines via Pd(II)-Catalyzed Enantioselective C–H Olefination. Journal of the American Chemical Society, 146(1), 589-598. [Link]

• Zheng, C., et al. (2024). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. European Journal of Medicinal Chemistry, 270, 116390. [Link]

• Asati, V., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 463-496. [Link]

• AA Blocks. (2025). Safety Data Sheet. Retrieved from [Link]

• Iaroshenko, V. O., et al. (2018). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 23(11), 2824. [Link]

• Journal of Pharma Insights and Research. (n.d.). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. Retrieved from [Link]

• Lin, A., et al. (2017). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 9(411), eaan0441. [Link]

• van Breemen, R. B., & Li, Y. (2006). Caco-2 cell permeability assays to measure drug absorption. Expert Opinion on Drug Metabolism & Toxicology, 2(2), 175-185. [Link]

• ResearchGate. (n.d.). Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors. Retrieved from [Link]

• Volpe, D. A. (2020). Advances in cell-based permeability assays to screen drugs for intestinal absorption. Expert Opinion on Drug Discovery, 15(5), 539-549. [Link]

• ResearchGate. (n.d.). Synthesis and Structure-Activity Optimization of Azepane-Containing Derivatives as PTPN2/PTPN1 Inhibitors. Retrieved from [Link]

• ChemistryViews. (2023). Preparation of Optically Active Azepane Scaffolds. Retrieved from [Link]

• Edmondson, D. E., & Binda, C. (2017). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 22(7), 1195. [Link]

• National Center for Biotechnology Information. (2015). Assay Interference by Chemical Reactivity. Assay Guidance Manual. Retrieved from [Link]

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Retrieved from [Link]

• National Center for Biotechnology Information. (2014). Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays. Clinical Chemistry, 60(11), 1421-1429. [Link]

• Löscher, W., & Klein, P. (2021). Repurposed molecules for antiepileptogenesis: Missing an opportunity to prevent epilepsy?. Epilepsia, 62(7), 1489-1511. [Link]

• ACS Publications. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615-4628. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. combi-blocks.com [combi-blocks.com]
• 10. aksci.com [aksci.com]
• 11. aablocks.com [aablocks.com]
• 12. Azepane | C6H13N | CID 8119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Structure-based optimization of novel azepane derivatives as PKB inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Advances in cell-based permeability assays to screen drugs for intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purity Assessment of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Welcome to the technical support center for the analytical assessment of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the purity of this compound. Here, you will find a combination of frequently asked questions (FAQs) and detailed troubleshooting guides to address specific issues you may encounter during your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the purity assessment of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Q1: Why is assessing the purity of 4-(2-Azepan-1-yl-ethoxy)-phenylamine critical?

A1: The purity of any active pharmaceutical ingredient (API) or intermediate, such as 4-(2-Azepan-1-yl-ethoxy)-phenylamine, is a cornerstone of drug safety and efficacy. Impurities, which can be organic, inorganic, or residual solvents, may originate from starting materials, by-products of the synthesis, degradation products, or reagents.[1][2] These impurities can potentially have their own pharmacological or toxicological effects, impacting the overall safety profile of the final drug product. Regulatory bodies like the FDA and EMA, following ICH guidelines, have stringent requirements for the identification, qualification, and control of impurities in drug substances.[1][3][4][5] Therefore, accurate purity assessment is a non-negotiable aspect of quality control and regulatory compliance.[6]

Q2: What are the primary analytical techniques for determining the purity of this compound?

A2: A multi-faceted analytical approach is typically employed to ensure a comprehensive purity profile. The most common and powerful techniques include:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity assessment, capable of separating the main compound from non-volatile organic impurities.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is ideal for identifying and quantifying volatile and semi-volatile impurities, such as residual solvents.[7][8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for structural elucidation and confirming the identity of the main compound and any major impurities.[10][11][12][13] It can also serve as a quantitative tool (qNMR).

• Elemental Analysis (CHN): This technique determines the percentage of carbon, hydrogen, and nitrogen in a sample, which can be compared to the theoretical values for the pure compound to provide a measure of overall purity.[14][15][16][17]

Q3: What types of impurities should I anticipate in my 4-(2-Azepan-1-yl-ethoxy)-phenylamine sample?

A3: Based on the structure and likely synthetic routes, potential impurities can be categorized as follows:

• Organic Impurities:

  • Starting Materials: Unreacted precursors from the synthesis.

  • By-products: Compounds formed from side reactions during the synthesis.

  • Intermediates: Unreacted intermediates from multi-step syntheses.[1]

  • Degradation Products: The aniline functional group can be susceptible to oxidation, potentially leading to colored impurities.[18][19][20][21] The ether linkage could also be a point of degradation under certain conditions.

• Inorganic Impurities: These can include reagents, catalysts, and inorganic salts from the manufacturing process.[1][3]

• Residual Solvents: Solvents used during synthesis and purification that are not completely removed.[1]

II. Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the analysis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

A. High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue 1: My chromatogram shows poor peak shape (tailing or fronting) for the main peak.

• Question: What causes poor peak shape and how can I fix it?

• Answer: Poor peak shape can compromise the accuracy of integration and, therefore, the purity calculation.

  • Causality:

    • Peak Tailing: Often caused by secondary interactions between the basic amine groups of your compound and residual acidic silanols on the silica-based column packing. It can also result from column overload or a void in the column bed.

    • Peak Fronting: Typically a sign of sample overload or a problem with the sample solvent being too strong.

  • Troubleshooting Steps:

    • Mobile Phase Modifier: Add a small amount of a basic modifier, such as triethylamine (TEA) or diethylamine (DEA) (e.g., 0.1%), to the mobile phase. This will compete with your analyte for the active sites on the stationary phase, masking the silanols and improving peak shape.

    • Lower Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

    • Check Sample Solvent: Ensure your sample is dissolved in a solvent that is weaker than or the same strength as your mobile phase.

    • Column Health: If the problem persists, the column may be degraded. Try washing the column according to the manufacturer's instructions or replace it.

Issue 2: I am seeing extraneous peaks in my chromatogram that are not present in my reference standard.

• Question: How do I determine the source of these unknown peaks?

• Answer: Differentiating between impurities, degradation products, and system contaminants is crucial.

  • Troubleshooting Workflow:

  Caption: Troubleshooting workflow for unknown HPLC peaks.

  • Explanation:

    • Blank Injection: First, inject your mobile phase as a blank. If the peak is present, it indicates contamination in your solvent, vials, or the HPLC system itself.

    • Forced Degradation: If the peak is only in your sample, perform a forced degradation study. Expose your sample to stress conditions (e.g., heat, light, acid, base). An increase in the peak area under these conditions suggests it is a degradation product.

    • Process Impurity: If the peak does not increase with stress, it is likely a process-related impurity from the synthesis.

B. Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting

Issue: I am not detecting any residual solvents, even though I expect some to be present.

• Question: Why might my GC-MS method be failing to detect expected residual solvents?

• Answer: This issue often points to problems with sample preparation or the injection method.

  • Causality: Residual solvents can be trapped within the crystalline matrix of your solid sample. Simply dissolving the sample may not be sufficient to release them for analysis. Headspace analysis is the preferred technique for residual solvents.

  • Troubleshooting Steps:

    • Implement Headspace Analysis: Use a headspace autosampler. This involves heating the sample in a sealed vial to partition the volatile solvents into the gas phase (headspace), which is then injected into the GC.

    • Optimize Headspace Parameters:

      • Incubation Temperature and Time: Increase the temperature and/or time to ensure all volatile compounds are driven into the headspace. Be careful not to exceed the thermal stability of your compound.

      • Sample Diluent: Use a high-boiling point solvent with low viscosity (e.g., dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)) to dissolve your sample. This helps to fully dissolve the sample and facilitate the release of trapped solvents.

    • Check for Active Sites: The amine groups in your compound can be active and may interact with the GC liner or column. Use a deactivated liner and a column suitable for basic compounds.

III. Experimental Protocols

These protocols provide a starting point for method development and should be validated for your specific instrumentation and samples in accordance with ICH Q2(R2) guidelines.[22][23][24][25]

A. HPLC Purity Method

This method is designed for the quantification of organic impurities.

• Step-by-Step Protocol:

  • Chromatographic System:

    • Column: C18, 4.6 mm x 150 mm, 3.5 µm particle size

    • Mobile Phase A: 0.1% Triethylamine in Water, pH adjusted to 7.5 with phosphoric acid

    • Mobile Phase B: Acetonitrile

    • Gradient:

      Time (min)	%B
      0	10
      20	90
      25	90
      25.1	10

      | 30 | 10 |

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection: UV at 254 nm

    • Injection Volume: 10 µL

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 4-(2-Azepan-1-yl-ethoxy)-phenylamine sample.

    • Dissolve in a 1:1 mixture of water and acetonitrile to a final concentration of 1.0 mg/mL.

  • System Suitability:

    • Inject a reference standard solution six times.

    • The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

    • The tailing factor for the main peak should be ≤ 2.0.

  • Analysis and Calculation:

    • Inject the sample solution.

    • Calculate the percentage of each impurity using the area percent method: % Impurity = (Area of Impurity Peak / Total Area of All Peaks) x 100

• Data Presentation:

Parameter	Specification	Purpose
Purity	≥ 99.0%	Ensures the sample meets quality standards.
Any Single Unknown Impurity	≤ 0.10%	Controls individual unknown impurities.
Total Impurities	≤ 1.0%	Controls the overall level of impurities.

B. GC-MS Residual Solvents Method

This protocol uses static headspace for the determination of residual solvents.

• Step-by-Step Protocol:

  • GC-MS System:

    • Column: DB-624 or equivalent, 30 m x 0.32 mm ID, 1.8 µm film thickness

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min

    • Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold 5 min

    • Injector Temperature: 250 °C

    • MS Transfer Line Temperature: 280 °C

    • MS Ion Source Temperature: 230 °C

    • Scan Range: 35-350 amu

  • Headspace Parameters:

    • Vial Size: 20 mL

    • Sample Weight: ~50 mg

    • Diluent: 1 mL DMSO

    • Incubation Temperature: 80 °C

    • Incubation Time: 20 min

  • Analysis:

    • Prepare a standard containing expected solvents at their limit concentrations.

    • Analyze the sample and compare any detected peaks to the standard and the NIST mass spectral library for identification.

• Logical Relationship Diagram:

Caption: Interrelation of analytical techniques and regulatory guidelines.

IV. References

• <621> Chromatography - US Pharmacopeia (USP) . Available from: [Link]

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2) . (2006). Available from: [Link]

• A Look at Elemental Analysis for Organic Compounds . (2021). AZoM. Available from: [Link]

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV . Pharmaguideline. Available from: [Link]

• Impurity guidelines in drug development under ICH Q3 . (2024). AMSbiopharma. Available from: [Link]

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline . (2006). European Medicines Agency. Available from: [Link]

• Validating Analytical Methods in Pharmaceuticals . (2024). Pharmuni. Available from: [Link]

• ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances . (1995). Available from: [Link]

• Understanding the Latest Revisions to USP <621> . (2023). Agilent. Available from: [Link]

• Elemental analysis - Wikipedia . Wikipedia. Available from: [Link]

• ICH Q3A(R2) Impurities in New Drug Substances . ECA Academy. Available from: [Link]

• USP <621> Chromatography . DSDP Analytics. Available from: [Link]

• GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals . (2021). Shimadzu Corporation. Available from: [Link]

• 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy . (2024). Chemistry LibreTexts. Available from: [Link]

• 1HNMR spectrometry in structural elucidation of organic compounds . (2015). Journal of Chemical and Pharmaceutical Sciences. Available from: [Link]

• GC-MS applications in pharmaceutical analysis . (2017). European Pharmaceutical Review. Available from: [Link]

• Structural elucidation by NMR(1HNMR) . (2018). Slideshare. Available from: [Link]

• GC/MS Identification of Impurities . (2024). Medistri SA. Available from: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists . (2008). European Journal of Organic Chemistry. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained . (2025). AMSbiopharma. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures . (2024). FDA. Available from: [Link]

• Identification and profiling of impurities in Pharmaceuticals . (2025). ResolveMass Laboratories Inc. Available from: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline . (2024). European Medicines Agency. Available from: [Link]

• Using Gas Chromatography-Mass Spectrometry to Monitor Impurities and Safeguard Public Health . (2020). American Laboratory. Available from: [Link]

• Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists . (2008). ResearchGate. Available from: [Link]

• An International Study Evaluating Elemental Analysis . (2012). ACS Publications. Available from: [Link]

• Elemental analysis: an important purity control but prone to manipulations . (2021). Inorganic Chemistry Frontiers. Available from: [Link]

• Elemental Analysis - Organic & Inorganic Compounds . Eltra. Available from: [Link]

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES . (2015). Helda - University of Helsinki. Available from: [Link]

• Determination of primary aromatic amines from cooking utensils by capillary electrophoresis-tandem mass spectrometry . (2021). Food Chemistry. Available from: [Link]

• DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS . Available from: [Link]

• Method for the determination of aromatic amines in workplace air using gas chromatography . (2020). Publisso. Available from: [Link]

• amines, aromatic 2002 | niosh . (1994). CDC. Available from: [Link]

• Amines - Amine Synthesis (A-Level Chemistry) . Study Mind. Available from: [Link]

• Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3 . (2007). PubMed. Available from: [Link]

• Mechanisms and pathways of aniline elimination from aquatic environments . (1981). PMC - NIH. Available from: [Link]

• 4-(2-Azepan-1-yl-ethyl)-phenylamine | C14H22N2 | CID 3154444 . PubChem - NIH. Available from: [Link]

• Producing Aromatic Amines (A-Level) . ChemistryStudent. Available from: [Link]

• Potential degradation pathways of aniline . (2022). ResearchGate. Available from: [Link]

• 23.12: Synthesis of Amines . (2021). Chemistry LibreTexts. Available from: [Link]

• Aromatic Amines . SUNDARBAN MAHAVIDYALAYA. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the . (2010). ACS Publications. Available from: [Link]

• Degradation of aniline by heterogeneous Fenton's reaction using a Ni-Fe oxalate complex catalyst . (2015). ResearchGate. Available from: [Link]

• The Mechanism of Aniline Blue Degradation by Short-Chain Dehydrogenase (SDRz) in Comamonas testosteroni . (2024). PubMed Central. Available from: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pharma.gally.ch [pharma.gally.ch]
• 3. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 6. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. americanlaboratory.com [americanlaboratory.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jchps.com [jchps.com]
• 12. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 13. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 14. azom.com [azom.com]
• 15. Elemental analysis - Wikipedia [en.wikipedia.org]
• 16. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 17. Elemental Analysis - Organic & Inorganic Compounds | ELTRA [eltra.com]
• 18. Degradation of aniline by newly isolated, extremely aniline-tolerant Delftia sp. AN3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Mechanisms and pathways of aniline elimination from aquatic environments - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 23. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 24. fda.gov [fda.gov]
• 25. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Minimizing Off-Target Effects of 4-[2-(azepan-1-yl)ethoxy]aniline

Welcome to the technical support center for 4-[2-(azepan-1-yl)ethoxy]aniline, a potent and selective serotonin reuptake inhibitor (SSRI). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to minimize off-target effects during your experiments. Our goal is to equip you with the scientific rationale and practical protocols to ensure the highest quality data and interpretation of your results.

Introduction to 4-[2-(azepan-1-yl)ethoxy]aniline and Its Primary Target

4-[2-(azepan-1-yl)ethoxy]aniline belongs to a class of compounds that selectively inhibit the serotonin transporter (SERT). SERT is a crucial membrane protein responsible for the reuptake of serotonin from the synaptic cleft into presynaptic neurons, thus terminating its signal.[1][2] By blocking SERT, 4-[2-(azepan-1-yl)ethoxy]aniline increases the extracellular concentration of serotonin, enhancing serotonergic neurotransmission. This mechanism is the foundation for the therapeutic effects of many antidepressant and anxiolytic drugs.[3][4]

While designed for selectivity, no small molecule inhibitor is entirely without off-target interactions. Understanding and mitigating these effects is paramount for accurate research and development. This guide will walk you through a systematic approach to identify, understand, and minimize the off-target effects of 4-[2-(azepan-1-yl)ethoxy]aniline.

Part 1: Troubleshooting Guide - Addressing Specific Experimental Issues

This section is formatted in a question-and-answer style to directly address common problems encountered in the lab.

Q1: I'm observing unexpected cellular phenotypes that don't align with SERT inhibition. How can I confirm on-target engagement in my cellular model?

A1: Verifying On-Target Engagement

It is critical to first confirm that 4-[2-(azepan-1-yl)ethoxy]aniline is engaging with SERT in your experimental system. An unexpected phenotype could arise from a lack of target engagement or from off-target effects.

Recommended Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in intact cells. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate your cells of interest and grow them to 80-90% confluency. Treat the cells with varying concentrations of 4-[2-(azepan-1-yl)ethoxy]aniline (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours).

• Heating Profile: Harvest the cells, wash with PBS, and resuspend in a lysis buffer. Aliquot the cell lysates and heat them at a range of temperatures (e.g., 40-70°C) for 3-5 minutes to induce thermal denaturation.

• Protein Extraction: After heating, centrifuge the samples at high speed to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Collect the supernatant containing the soluble, non-denatured proteins. Analyze the levels of soluble SERT protein by Western blotting using a validated anti-SERT antibody.

• Data Analysis: Plot the amount of soluble SERT as a function of temperature for each treatment condition. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Causality Explained: A positive CETSA result provides strong evidence that the compound is binding to SERT within the complex cellular environment, thus increasing confidence that any observed phenotype is related to its on-target activity.

Q2: My results suggest potential off-target effects on other monoamine transporters. How can I assess the selectivity of 4-[2-(azepan-1-yl)ethoxy]aniline?

A2: Assessing Selectivity Against Other Monoamine Transporters

The serotonin, dopamine (DAT), and norepinephrine (NET) transporters share structural homology, making them common off-targets for each other's inhibitors.[1]

Recommended Protocol: In Vitro Transporter Inhibition Assays

These assays measure the ability of your compound to inhibit the uptake of radiolabeled substrates for each of the three monoamine transporters.

Step-by-Step Methodology:

• Cell Lines: Utilize cell lines stably expressing human SERT, DAT, and NET (e.g., HEK293 or CHO cells).

• Assay Preparation: Plate the cells in a 96-well format. On the day of the assay, wash the cells with a Krebs-Ringer-HEPES buffer.

• Compound Incubation: Pre-incubate the cells with a range of concentrations of 4-[2-(azepan-1-yl)ethoxy]aniline for 15-30 minutes.

• Radiolabeled Substrate Addition: Add a fixed concentration of the respective radiolabeled substrate: [³H]-Serotonin for SERT, [³H]-Dopamine for DAT, and [³H]-Norepinephrine for NET.

• Uptake and Lysis: Allow the uptake to proceed for a short period (e.g., 10-15 minutes) at 37°C. Terminate the uptake by rapidly washing the cells with ice-cold buffer. Lyse the cells to release the internalized radiolabel.

• Scintillation Counting: Measure the amount of radioactivity in the cell lysates using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of uptake at each compound concentration and determine the IC50 value for each transporter.

Data Presentation: Selectivity Profile

Transporter	IC50 (nM) of 4-[2-(azepan-1-yl)ethoxy]aniline (Hypothetical Data)
SERT	1.5
DAT	250
NET	475

Interpretation: A significantly lower IC50 for SERT compared to DAT and NET confirms the selectivity of the compound. In this hypothetical example, the compound is over 160-fold more selective for SERT than for DAT.

Q3: I suspect my compound is interacting with G-protein coupled receptors (GPCRs). What is an efficient way to screen for this?

A3: Broad Panel GPCR Screening

Many drugs have unintended interactions with GPCRs. A broad-panel screening approach is the most efficient way to identify potential off-target GPCR interactions.

Recommended Approach: Commercial Screening Services

Several contract research organizations (CROs) offer comprehensive GPCR screening panels (e.g., the Eurofins SafetyScreen44™ or the DiscoverX GPCR panel). These services typically use radioligand binding assays or functional assays to assess the interaction of your compound with a large number of GPCRs.

Workflow for Utilizing a Screening Service:

• Compound Submission: Provide a sufficient quantity of 4-[2-(azepan-1-yl)ethoxy]aniline to the CRO.

• Panel Selection: Choose a panel that covers a broad range of GPCR families.

• Data Delivery: The CRO will provide a detailed report showing the percent inhibition or activation of each receptor at a given concentration of your compound.

• Hit Confirmation: For any significant "hits" (typically >50% inhibition at 10 µM), you should perform follow-up dose-response experiments to determine the Ki or IC50 for that specific off-target.

Causality Explained: This unbiased screening approach can quickly identify unexpected off-target interactions, providing crucial information for interpreting your experimental results and guiding future studies.

Part 2: Frequently Asked Questions (FAQs)

Q: What are the most likely off-targets for a compound with this chemical scaffold?

A: Based on the aniline and ether moieties, and its primary target being SERT, the most probable off-targets include:

• Other Monoamine Transporters: As discussed, DAT and NET are key candidates for off-target binding.

• Sigma Receptors (σ1 and σ2): Many SSRIs exhibit affinity for sigma receptors, which can lead to complex downstream signaling effects.

• Adrenergic Receptors: Certain adrenergic receptors may be affected.

• Histamine Receptors: Some SSRIs have been shown to interact with histamine H1 receptors.[5]

• Muscarinic Acetylcholine Receptors: While less common for newer SSRIs, this is a possibility.

Q: How can I use computational tools to predict potential off-target effects?

A: In silico methods can be a cost-effective first step in identifying potential off-targets. Several approaches exist:

• Ligand-Based Approaches: These methods compare the 2D or 3D structure of your compound to databases of known ligands for various targets. Tools like the Similarity Ensemble Approach (SEA) can be useful.

• Structure-Based Approaches: If the crystal structure of a potential off-target is known, molecular docking can be used to predict the binding affinity of your compound.

It is important to remember that these are predictive tools, and any in silico hits must be validated experimentally.

Q: What in vivo strategies can I employ to minimize off-target effects?

A: In a whole organism, minimizing off-target effects is more complex but can be addressed through:

• Dose-Response Studies: Use the lowest effective dose of the compound to minimize the engagement of lower-affinity off-targets.

• Pharmacokinetic Analysis: Understand the absorption, distribution, metabolism, and excretion (ADME) properties of your compound. A high concentration in a specific tissue could lead to localized off-target effects.

• Use of Negative Controls: If you have identified an off-target, try to find a structurally related but inactive analog of your compound to use as a negative control in your in vivo experiments.

• Genetic Knockout/Knockdown Models: If available, using animals with a genetic knockout or knockdown of the intended target (SERT) can help to definitively separate on-target from off-target effects.

Part 3: Visualization & Experimental Workflows

Serotonin Reuptake Inhibition and Potential Off-Target Pathways

Caption: On-target inhibition of SERT by 4-[2-(azepan-1-yl)ethoxy]aniline and potential off-target interactions.

Experimental Workflow for Characterizing Off-Target Effects

Caption: A systematic workflow for identifying and validating off-target effects.

References

• Chen, S. (2019). The structure activity relationship of antidepressants and the specificity in drug therapy. Journal of Depression and Anxiety. [Link]

• Coleman, J. A., Green, E. M., & Gouaux, E. (2016). Structural basis for recognition of diverse antidepressants by the human serotonin transporter. Nature structural & molecular biology, 23(10), 889–895. [Link]

• PharmGKB. Selective Serotonin Reuptake Inhibitor Pathway, Pharmacodynamics. Clinical Pharmacogenetics Implementation Consortium. [Link]

• PubChem. 4-ethoxyaniline. National Center for Biotechnology Information. [Link]

• Andersen, J., Kristensen, A. S., Bang-Andersen, B., & Strømgaard, K. (2009). Recent advances in the understanding of the interaction of antidepressant drugs with the serotonin and norepinephrine transporters. Chemical communications (Cambridge, England), (25), 3677–3692.
• Owens, M. J., & Nemeroff, C. B. (1994). Role of serotonin in the pathophysiology of depression: focus on the serotonin transporter. Clinical chemistry, 40(2), 288–295.
• Kristensen, A. S., Andersen, J., Jørgensen, T. N., Sørensen, L., Eriksen, J., Rudnick, G., & Strømgaard, K. (2011). SLC6 neurotransmitter transporters: structure, function, and regulation. Pharmacological reviews, 63(3), 585–640.

• Stocking, E. M., Letavic, M. A., Bonaventure, P., & Carruthers, N. I. (2010). Exploration of structure-activity relationships for dual serotonin transporter reuptake inhibitors-histamine H3 receptor antagonists. Current topics in medicinal chemistry, 10(5), 596–616. [Link]

• Hemby, S. E., Johnson, K. M., Dworkin, S. I., & Davies, H. M. (1997). Potential antidepressant effects of novel tropane compounds, selective for serotonin or dopamine transporters. The Journal of pharmacology and experimental therapeutics, 282(2), 727–733. [Link]

Sources

• 1. Structural basis for recognition of diverse antidepressants by the human serotonin transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. Recent developments in the design of anti-depressive therapies: targeting the serotonin transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure–activity relationship studies of citalopram derivatives: examining substituents conferring selectivity for the allosteric site in the 5‐HT transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploration of structure-activity relationships for dual serotonin transporter reuptake inhibitors-histamine H3 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Purification Protocols for 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Welcome to the technical support center for 4-(2-Azepan-1-yl-ethoxy)-phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to challenges encountered during the purification of this compound. Drawing from established principles in amine purification and extensive field experience, this document offers troubleshooting guides and detailed protocols to ensure the highest purity of your target molecule.

Compound Profile and Inherent Challenges

4-(2-Azepan-1-yl-ethoxy)-phenylamine is a bifunctional molecule featuring a primary aromatic amine and a tertiary aliphatic amine. This unique structure presents specific purification challenges that must be addressed with tailored strategies.

• Basicity: The presence of two amine groups, particularly the aliphatic azepane nitrogen, imparts a basic character to the molecule. This can lead to strong interactions with acidic stationary phases like silica gel during column chromatography, resulting in peak tailing and potential degradation.[1]

• Polarity: The combination of the polar amine and ether functionalities with the relatively nonpolar phenyl and azepane rings gives the molecule an intermediate polarity, which can complicate solvent selection for both chromatography and recrystallization.

• Oxidation Sensitivity: The phenylamine moiety is susceptible to oxidation, which can lead to the formation of colored impurities upon exposure to air and light.[2] This necessitates careful handling and storage.

• Potential Impurities: Depending on the synthetic route, common impurities may include starting materials, reagents, or by-products from side reactions. For instance, if synthesized via a Williamson ether synthesis followed by nitro reduction, impurities could include unreacted precursors or over-alkylated products.

Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₄H₂₂N₂O	Inferred from structure
Molecular Weight	234.34 g/mol	Inferred from structure
Appearance	Likely a solid or oil, may darken on storage	General knowledge of phenylamines
pKa (approx.)	Primary amine: ~4-5; Tertiary amine: ~10-11	Estimated based on similar structures

Purification Strategy Decision Tree

Selecting the appropriate purification method is critical for achieving high purity. The following decision tree provides a logical workflow for determining the best approach based on the impurity profile and scale of your experiment.

Caption: Decision tree for selecting a purification strategy.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the purification of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in a question-and-answer format.

Column Chromatography

Q1: My compound is streaking badly on the silica gel column, and the recovery is low. What's happening?

A1: This is a classic problem when purifying basic amines on standard silica gel.[1] The acidic silanol groups on the silica surface are strongly interacting with the basic amine centers of your molecule, leading to irreversible adsorption and peak tailing.

Troubleshooting Steps:

• Mobile Phase Modification: Add a small amount of a volatile base to your mobile phase to "neutralize" the silica surface.[1]

  • Recommended: 0.5-2% triethylamine (TEA) or 0.5-1% ammonium hydroxide in your eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes).

• Stationary Phase Selection:

  • Amine-Functionalized Silica: Using a pre-treated amine silica column can provide a more inert surface, significantly improving peak shape and recovery.[1][3]

  • Basic Alumina: Activated basic alumina is an alternative to silica for the purification of basic compounds.

• Reverse-Phase Chromatography: If normal-phase continues to be problematic, switch to reverse-phase (C18) chromatography. The separation mechanism is different, avoiding the acid-base interaction issues.[4][5] A typical mobile phase would be a gradient of water/acetonitrile or water/methanol, often with a modifier like 0.1% formic acid or trifluoroacetic acid to protonate the amines and improve peak shape.

Q2: I'm using a mobile phase with triethylamine, but my peaks are still broad. How can I improve the resolution?

A2: While triethylamine helps to reduce tailing, broad peaks can indicate that the chosen solvent system is not optimal for selectivity.

Optimization Protocol:

• Solvent System Screening (TLC):

  • Test different solvent systems on TLC plates. For this compound, consider gradients of:

    • Dichloromethane (DCM) / Methanol (MeOH)

    • Ethyl Acetate (EtOAc) / Hexanes

    • Toluene / Acetone

  • Always add the same percentage of triethylamine to your TLC developing solvent as you plan to use in your column.

• Gradient Optimization:

  • A shallow gradient during elution can help to better separate closely eluting impurities.

  • Start with a low polarity mobile phase and gradually increase the polarity.

Recrystallization

Q3: I'm struggling to find a suitable solvent for recrystallization. My compound is either too soluble or not soluble enough.

A3: Finding the right solvent is key to successful recrystallization.[6] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Solvent Screening Protocol:

• Single Solvent Screening:

  • Place a small amount of your compound in several test tubes.

  • Add a small amount of different solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene, heptane) and observe solubility at room temperature.

  • If insoluble, heat the mixture. If it dissolves, allow it to cool slowly to see if crystals form.

• Mixed Solvent System:

  • If no single solvent is ideal, try a binary solvent system. Dissolve your compound in a "good" solvent (in which it is highly soluble) at an elevated temperature.

  • Slowly add a "bad" solvent (in which it is poorly soluble) until the solution becomes cloudy.

  • Add a few drops of the good solvent to clarify the solution, then allow it to cool. Common pairs include ethanol/water, ethyl acetate/hexanes, and DCM/heptane.

Q4: My compound oils out during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the recrystallization solvent, or when the solution is supersaturated.

Troubleshooting Steps:

• Lower the Cooling Temperature: Use an ice bath or refrigerator to cool the solution.

• Use a Lower-Boiling Solvent System: This ensures the solution temperature stays below the compound's melting point.

• Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Rapid cooling can promote oiling.

• Seed Crystals: Add a tiny, pure crystal of the compound to the cooled, supersaturated solution to induce crystallization.

• Increase Solvent Volume: Oiling out can be a sign of too high a concentration. Dilute the solution slightly.

Color and Stability

Q5: My purified compound is initially a light color but turns dark brown over time. Why is this happening and how can I prevent it?

A5: The phenylamine group is prone to air oxidation, which forms highly colored quinone-like impurities.[2]

Prevention and Mitigation:

• Inert Atmosphere: Handle the compound under an inert atmosphere (nitrogen or argon) as much as possible, especially during concentration and drying.

• Storage: Store the final product under an inert atmosphere, protected from light, and at a low temperature (e.g., in a freezer).

• Charcoal Treatment: If the crude product is already dark, you can try a charcoal treatment during recrystallization. Add a small amount of activated carbon to the hot solution, stir for a few minutes, and then perform a hot filtration to remove the carbon and adsorbed colored impurities.

• Salt Formation: Converting the amine to a salt (e.g., hydrochloride) can significantly improve its stability and reduce its susceptibility to oxidation.

Step-by-Step Purification Protocols

Protocol 1: Normal-Phase Column Chromatography

This protocol is designed for purifications where impurities are less polar than the target compound.

• Slurry Preparation: Choose an appropriate stationary phase (silica gel or amine-functionalized silica). Prepare a slurry in the initial, low-polarity mobile phase.

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude compound in a minimum amount of the mobile phase or DCM. For better resolution, adsorb the compound onto a small amount of silica gel, dry it, and load the powder onto the top of the column bed.

• Elution:

  • Mobile Phase: Start with a low-polarity eluent (e.g., 98:2 EtOAc/TEA) and gradually increase the polarity (e.g., by adding MeOH).

  • A typical gradient might be from 100% EtOAc to 95:5 EtOAc/MeOH, with 1% TEA throughout.

• Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization via Hydrochloride Salt Formation

This method is excellent for both purification and improving the long-term stability of the compound.[7]

• Dissolution: Dissolve the crude 4-(2-Azepan-1-yl-ethoxy)-phenylamine in a suitable solvent like isopropanol (IPA) or ethanol (EtOH).

• Acidification: Slowly add a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or concentrated HCl dropwise) until the solution is acidic (test with pH paper). The hydrochloride salt should precipitate.

• Heating: Gently heat the mixture until the salt redissolves completely.

• Cooling: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent (IPA or EtOH) followed by a non-polar solvent like diethyl ether or hexanes to aid in drying.

• Drying: Dry the crystals under vacuum.

Troubleshooting Workflow Diagram

This diagram provides a systematic approach to troubleshooting common column chromatography problems.

Caption: Troubleshooting workflow for amine purification by column chromatography.

References

• Amine Troubleshooting. Sulfur Recovery Engineering Inc. Link

• Case studies of troubleshooting amine treating foaming—Part 1. Gas Processing & LNG. Link

• Separation of organic amine compounds on silica gel with reversed-phase eluents. Analytical Chemistry - ACS Publications. Link

• Amine sorbent for the separation of polar compounds. SiliCycle. Link

• Amine Plant Troubleshooting and Optimiza. Scribd. Link

• Troubleshooting — SRU and Amine Blog. Sulfur Recovery Engineering Inc. Link

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Link

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. Link

• Column chromatography. University of Alberta. Link

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. Link

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry. Link

• Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. ResearchGate. Link

• GENERAL OPERATING PROBLEMS AND THEIR SOLUTIONS OF NATURAL GAS SWEETENING PROCESS (AMINE SYSTEM). Link

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Link

Sources

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. silicycle.com [silicycle.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. mt.com [mt.com]
• 7. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Strategies for Mitigating In Vivo Compound Toxicity

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering toxicity issues with their research compounds in in vivo models. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions, troubleshoot effectively, and advance your research with scientific integrity. This resource is structured to address your most pressing questions and provide actionable, evidence-based strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when unexpected toxicity threatens to derail a promising research program.

Q1: My compound shows excellent in vitro efficacy but is highly toxic in vivo. What are my immediate first steps?

A1: This is a classic and challenging scenario in drug development. The transition from a controlled in vitro environment to a complex biological system often reveals toxicities. Your first steps should be systematic and focused on gathering data to understand the nature of the toxicity.

• Confirm and Characterize the Toxicity: Was the toxicity acute (occurring shortly after dosing) or delayed? What were the specific clinical signs (e.g., weight loss, lethargy, labored breathing)?[1] Is it localized to a specific organ? This initial characterization is critical.

• Review Your Dosing Procedure: Double-check all dose calculations, solution preparations, and the route of administration. Simple errors can lead to significant toxicity. Ensure the vehicle itself is not contributing to the adverse effects.

• Determine the Maximum Tolerated Dose (MTD): The MTD is the highest dose that does not cause unacceptable side effects.[2][3][4] A well-designed MTD study is your most critical next experiment. It provides the therapeutic window you can safely work within.

• Consider the Mechanism: Is the toxicity likely "on-target" (an exaggeration of the desired pharmacological effect) or "off-target" (interaction with unintended biological molecules)?[5][6]

Q2: How can I differentiate between on-target and off-target toxicity?

A2: Differentiating on-target from off-target toxicity is a pivotal step that influences your entire mitigation strategy.[5]

• On-Target Toxicity is a result of the compound interacting with its intended biological target.[5] For example, a kinase inhibitor that effectively stops tumor growth might also affect the same kinase in healthy tissues, leading to side effects. Strategies here focus on modulating exposure—reducing the dose, changing the formulation to alter biodistribution, or targeting the drug more specifically to the tissue of interest.[7]

• Off-Target Toxicity occurs when the compound binds to unintended targets.[5][6] This is a common reason for preclinical failures.[8][9] The first step is to identify these off-targets through computational screening or experimental profiling. Mitigation might involve medicinal chemistry efforts to design a more specific molecule or using a formulation that prevents the drug from reaching the tissues where the off-target effects are prominent.[10][11]

Q3: What is the Maximum Tolerated Dose (MTD), and why is it so important?

A3: The Maximum Tolerated Dose (MTD) is the highest dose of a compound that an animal can receive for a specified period without experiencing unacceptable, study-altering, or life-threatening toxicity.[2][3][12] It is not a dose that causes mortality; in fact, death is considered an inappropriate endpoint for MTD studies.[3] Its importance cannot be overstated:

• Defines the Safe Dosing Range: It establishes the upper limit for your efficacy studies, ensuring that the observed therapeutic effects are not confounded by toxicity.

• Guides Clinical Trial Dosing: Preclinical MTD data is essential for determining safe starting doses in first-in-human (Phase I) clinical trials.[2][4]

• Maximizes Likelihood of Detecting Chronic Effects: Using the MTD in longer-term studies increases the chance of identifying potential chronic toxicities.[3]

Tolerance is typically assessed by monitoring clinical signs, body weight changes (e.g., a loss of >20% is often a humane endpoint), and sometimes clinical pathology.[1][2][3]

Q4: Can simply changing the vehicle or formulation reduce toxicity?

A4: Absolutely. Formulation is one of the most powerful and accessible tools for mitigating in vivo toxicity. A poor formulation can cause issues like precipitation at the injection site, while an advanced formulation can fundamentally alter a drug's pharmacokinetic (PK) and toxicokinetic (TK) profile.[13]

Key mechanisms by which formulations reduce toxicity include:

• Improving Solubility: Prevents the drug from crashing out of solution upon injection, which can cause embolisms or severe local irritation.[14]

• Altering Biodistribution: Encapsulating a drug in nanoparticles or liposomes can prevent it from accumulating in sensitive organs like the heart or kidneys and direct it toward the target tissue (e.g., a tumor).[10][15][16][17]

• Modifying Release Profile: Controlled-release formulations can lower the peak plasma concentration (Cmax), which is often associated with acute toxicity, while maintaining the overall drug exposure (AUC) needed for efficacy.[13][18]

Section 2: Troubleshooting Guide: Acute Toxicity & Severe Adverse Events

This section provides a systematic approach for when you encounter immediate and severe toxicity in your experiments.

Problem: You've administered your compound and observe unexpected mortality, seizures, labored breathing, or other severe adverse events within minutes to hours.

Immediate Actions & Root Cause Analysis

When faced with acute toxicity, your immediate priority is animal welfare and data integrity. It is imperative to follow humane endpoints as defined by your institution's Animal Care and Use Committee (ACUC) and relevant guidelines.[19][20][21] Animals that are moribund (in a dying state) must be euthanized unless death as an endpoint is scientifically justified and approved.[20] The following decision tree outlines a logical workflow.

Caption: Decision workflow for troubleshooting acute in vivo toxicity.

Mitigation Strategies

Strategy A: Dose Refinement & MTD Determination This is the most fundamental strategy. Toxicity is often a function of dose, and you may be working far above the MTD. A well-conducted dose-escalation study will define your safe working range.[2] (See Protocol 4.1 for a detailed methodology).

Strategy B: Optimizing the Formulation The formulation is not just a carrier; it's an active component in determining drug safety and efficacy.[22] If your compound has poor solubility, changing the vehicle or using solubilizing excipients can prevent it from precipitating in the bloodstream, a common cause of acute toxicity.[16][23]

Table 1: Common Excipients and Their Role in Toxicity Reduction

Excipient Class	Example(s)	Primary Function	Mechanism of Toxicity Reduction
Solubilizers	Cyclodextrins (e.g., HP-β-CD, SBE-β-CD), PEG 400, Polysorbate 80	Increase aqueous solubility	Forms inclusion complexes or micelles, preventing drug precipitation and improving bioavailability.[14][18][24]
Lipid-Based Carriers	Phospholipids, Triglycerides	Form liposomes or lipid nanoparticles	Encapsulates the drug, altering its biodistribution away from sensitive organs and enabling targeted delivery.[10][15][16]
pH Modifiers	Citrate or Phosphate Buffers	Maintain a physiological pH	Prevents pain and tissue damage at the injection site and maintains drug stability.[25]

| Antioxidants | Ascorbic Acid, Tocopherol | Prevent oxidative degradation | Protects the API from degradation, ensuring the correct dose is delivered and preventing formation of toxic degradants.[25] |

Strategy C: Modifying the Dosing Regimen High Cmax is a frequent driver of acute toxicity. Instead of giving a single large bolus dose, consider these alternatives:[26]

• Dose Fractionation: Split the total daily dose into two or more smaller administrations.

• Slow Infusion: For intravenous administration, switching from a rapid bolus injection to a slow infusion over 30-60 minutes can dramatically lower the Cmax and reduce toxicity.

• Alternative Routes: If feasible, changing the route of administration (e.g., from IV to subcutaneous) can slow absorption and lower Cmax.[26]

Section 3: Troubleshooting Guide: Organ-Specific & Delayed Toxicity

Problem: Your initial doses were well-tolerated, but subsequent analysis (e.g., clinical chemistry, histopathology) reveals evidence of organ damage, such as hepatotoxicity or nephrotoxicity.

This scenario often points to cumulative toxicity or off-target effects in specific organs. The goal is to reduce drug accumulation in the affected organ without compromising exposure in the target tissue.

Caption: Workflow for investigating and mitigating organ-specific toxicity.

Mitigation Strategies

Strategy 1: Targeted Delivery Systems This is the most sophisticated approach. By using advanced drug delivery systems, you can fundamentally redirect where the drug goes in the body.

• Nanoparticles and Liposomes: These carriers can be engineered to exploit the Enhanced Permeability and Retention (EPR) effect in tumors, increasing drug concentration at the target site while lowering it in healthy organs like the liver.[10][15][27] In fact, nanoparticle delivery has been shown to reduce the hepatotoxicity of known hepatotoxic compounds.[15]

• Antibody-Drug Conjugates (ADCs): For oncology applications, conjugating a potent cytotoxic payload to an antibody that targets a tumor-specific antigen is a powerful way to minimize off-site toxicity.[7][28]

Strategy 2: Co-administration of Cytoprotective Agents Cytoprotective agents are compounds that protect normal cells from the damage caused by therapies like chemotherapy without compromising their efficacy.[29][30][31][32][33] While primarily used in a clinical context, the principle can be applied preclinically. For example, agents like Amifostine or Dexrazoxane are used to protect against myelosuppression and cardiotoxicity, respectively.[30][31] This approach is viable if the mechanism of toxicity is well-understood and a specific protectant is available.

Section 4: Protocols & Methodologies

Protocol 4.1: Performing a Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of a compound that can be administered without causing overt signs of toxicity or more than a 10-20% reduction in body weight.[1][12]

Materials:

• Test compound

• Appropriate vehicle

• Rodents (e.g., mice or rats, n=3-5 per group)[34]

• Calibrated scale, syringes, needles

• Animal observation log

Methodology:

• Dose Selection: Start with a dose-escalation design. If you have no prior data, a wide range is appropriate (e.g., 10, 50, 100, 300 mg/kg). If you have a toxic dose, start lower and use tighter intervals (e.g., a modified Fibonacci sequence).

• Animal Grouping: Assign animals to dose groups, including a vehicle-only control group. Allow animals to acclimate before the study begins.

• Baseline Measurements: Record the body weight of each animal on Day 0, just prior to dosing.

• Compound Administration: Administer the compound via the intended route (e.g., oral gavage, intraperitoneal, intravenous).[2] Record the time of administration.

• Post-Dose Observation (Acute Phase): Observe animals continuously for the first hour and then periodically at 3, 24, 48, and 72 hours post-dose.[34] Look for clinical signs of toxicity:

  • General: Lethargy, hunched posture, rough coat.[1]

  • Neurological: Tremors, seizures, circling.

  • Autonomic: Labored breathing, changes in pupil size.[1]

• Daily Monitoring: For the duration of the study (typically 7-14 days), record body weights and clinical observations daily.

• Endpoint Determination: The MTD is defined as the highest dose that does not result in:

  • Mortality or moribundity.[3]

  • ngcontent-ng-c2487356420="" class="ng-star-inserted">

    20% body weight loss in adult animals (or >10% in growing animals).[1]

  • Severe, persistent, and distressing clinical signs.

• Data Analysis: Plot the mean body weight change for each group over time. The MTD is the highest dose group that remains within the acceptable parameters.

Protocol 4.2: Preparing a Simple Cyclodextrin-Based Formulation

Objective: To increase the aqueous solubility of a hydrophobic compound using Hydroxypropyl-beta-cyclodextrin (HP-β-CD) to enable safe intravenous administration.

Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate poorly soluble drug molecules, forming an "inclusion complex" that is water-soluble.[14][18][35] This can prevent drug precipitation, reduce toxicity, and improve bioavailability.[24][36]

Materials:

• Hydrophobic test compound

• Hydroxypropyl-beta-cyclodextrin (HP-β-CD)

• Sterile water for injection or saline

• Vortex mixer, magnetic stirrer, pH meter

• Sterile filter (0.22 µm)

Methodology:

• Calculate Molar Ratio: A common starting point is a 1:1 to 1:5 molar ratio of drug to HP-β-CD. Calculate the mass of each component required.

• Prepare Cyclodextrin Solution: Weigh the required amount of HP-β-CD and dissolve it in ~80% of the final volume of sterile water/saline in a sterile container. Gentle warming or stirring can aid dissolution.

• Add Compound: Slowly add the powdered test compound to the cyclodextrin solution while continuously vortexing or stirring.

• Facilitate Complexation: Allow the mixture to stir for several hours (or overnight) at room temperature, protected from light. The solution should become clear as the inclusion complex forms.

• pH Adjustment (If Necessary): Check the pH of the final solution. If it is outside the physiological range (pH 7.0-7.8), adjust it using dilute HCl or NaOH. This is critical to prevent injection site irritation.

• Final Volume and Sterilization: Adjust the solution to the final desired volume with the vehicle. Sterilize the final formulation by passing it through a 0.22 µm syringe filter into a sterile vial.

• Visual Inspection: Before injection, always visually inspect the solution for any signs of precipitation or particulates. Only a clear solution should be administered intravenously.

References

• Guidelines for Humane Endpoints in Animal Study Proposals. (n.d.). NIH OACU. Retrieved from [Link]

• Shapiro, M. (2011). Formulation approaches in mitigating toxicity of orally administrated drugs. PubMed. Retrieved from [Link]

• Guidelines for Humane Endpoints in Animal Studies. (2018). University of California, Berkeley. Retrieved from [Link]

• Center for Biomedical Research / IACUC Standard Operating Procedure – Guidelines Humane Endpoints. (2023). The Queen's Medical Center. Retrieved from [Link]

• Humane Endpoints for Laboratory Animals. (2024). UC Davis Office of Research. Retrieved from [Link]

• IACUC Guidelines on Humane Endpoints. (2022). University of Tennessee Health Science Center. Retrieved from [Link]

• Nanoparticle drug delivery. (n.d.). Wikipedia. Retrieved from [Link]

• Guo, Y., et al. (2020). Nanoparticle drug delivery can reduce the hepatotoxicity of therapeutic cargo. PMC - NIH. Retrieved from [Link]

• Guengerich, F. P. (2011). Mechanisms of Drug Toxicity and Relevance to Pharmaceutical Development. PMC. Retrieved from [Link]

• Advantages of Low Toxicity for Effective Nanoparticles. (n.d.). Phoreus Biotech. Retrieved from [Link]

• The Importance of Excipients in Drugs. (n.d.). Open Access Journals. Retrieved from [Link]

• Maximum tolerable dose (MTD) studies. (n.d.). Charles River. Retrieved from [Link]

• Behzadi, S., et al. (2017). Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. MDPI. Retrieved from [Link]

• Nanoparticle reduces targeted cancer drug's toxicity. (2016). ScienceDaily. Retrieved from [Link]

• Rohilla, S., Dureja, H., & Chawla, V. (2019). Cytoprotective Agents to Avoid Chemotherapy Induced Sideeffects on Normal Cells: A Review. PubMed. Retrieved from [Link]

• Nicolaescu, O.E., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Cyclodextrin News. Retrieved from [Link]

• Lin, A., et al. (2017). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Retrieved from [Link]

• Nicolaescu, O.E., et al. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. Retrieved from [Link]

• Knight, A., et al. (2012). Strategies for the optimisation of in vivo experiments in accordance with the 3Rs philosophy. PubMed. Retrieved from [Link]

• Cancer Chemoprevention: Preclinical In Vivo Alternate Dosing Strategies to Reduce Drug Toxicities. (2019). Oxford Academic. Retrieved from [Link]

• Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. (2017). PAASP. Retrieved from [Link]

• Schuchter, L. M. (1997). Current role of protective agents in cancer treatment. PubMed. Retrieved from [Link]

• Maximum Tolerated Dose (MTD), Autonomic Signs, Rat. (n.d.). Pharmacology Discovery Services. Retrieved from [Link]

• Muggia, F. M. (1994). Cytoprotection: concepts and challenges. PubMed. Retrieved from [Link]

• Off Target Effect. (2026). Massive Bio. Retrieved from [Link]

• Pharmaceutical Excipients and Drug Metabolism: A Mini-Review. (2020). PMC - NIH. Retrieved from [Link]

• Off-target toxicity in antibody-drug conjugates. (2025). Sartorius. Retrieved from [Link]

• cyclodextrin in novel formulations and solubility enhancement techniques: a review. (n.d.). ResearchGate. Retrieved from [Link]

• Cytoprotective Agents. (n.d.). Open Access Pub. Retrieved from [Link]

• Maximum Tolerated Dose (MTD) – An effective preclinical dose determination strategy. (n.d.). Sygnature Discovery. Retrieved from [Link]

• Maximum Tolerated Dose [MTD]. (n.d.). EUPATI Toolbox. Retrieved from [Link]

• The Impact of Formulation Strategies on Drug Stability and Bioavailability. (n.d.). JOCPR. Retrieved from [Link]

• Cytoprotection. (n.d.). Wikipedia. Retrieved from [Link]

• Maximum Tolerated Dose (MTD): Concepts and Background. (n.d.). National Toxicology Program (NTP). Retrieved from [Link]

• The central role of excipients in drug formulation. (2013). European Pharmaceutical Review. Retrieved from [Link]

• Cyclodextrin-based therapeutics delivery systems: A review of current clinical trials. (2025). PMC. Retrieved from [Link]

• The Role of Excipients in Enhancing Drug Stability. (2024). ChemIntel360. Retrieved from [Link]

• Targeted Modalities Set Elevated Standards for Precision. (2026). Contract Pharma. Retrieved from [Link]

• The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. (2023). Colorcon. Retrieved from [Link]

Sources

• 1. uwm.edu [uwm.edu]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. pacificbiolabs.com [pacificbiolabs.com]
• 4. toolbox.eupati.eu [toolbox.eupati.eu]
• 5. Mechanisms of Drug Toxicity and Relevance to Pharmaceutical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. massivebio.com [massivebio.com]
• 7. contractpharma.com [contractpharma.com]
• 8. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - paasp network [paasp.net]
• 10. Nanoparticle drug delivery - Wikipedia [en.wikipedia.org]
• 11. phoreusbiotech.com [phoreusbiotech.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Formulation approaches in mitigating toxicity of orally administrated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Nanoparticle drug delivery can reduce the hepatotoxicity of therapeutic cargo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. openaccessjournals.com [openaccessjournals.com]
• 17. sciencedaily.com [sciencedaily.com]
• 18. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 20. acuc.berkeley.edu [acuc.berkeley.edu]
• 21. und.edu [und.edu]
• 22. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 23. colorcon.com [colorcon.com]
• 24. cyclodextrinnews.com [cyclodextrinnews.com]
• 25. jocpr.com [jocpr.com]
• 26. academic.oup.com [academic.oup.com]
• 27. mdpi.com [mdpi.com]
• 28. blog.crownbio.com [blog.crownbio.com]
• 29. Cytoprotective Agents to Avoid Chemotherapy Induced Sideeffects on Normal Cells: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Current role of protective agents in cancer treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. Cytoprotection: concepts and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. openaccesspub.org [openaccesspub.org]
• 33. Cytoprotection - Wikipedia [en.wikipedia.org]
• 34. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 35. Cyclodextrin-based therapeutics delivery systems: A review of current clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 36. Pharmaceutical Cyclodextrin: Enhancing Patient Compliance in Medication Management-ZHZJ Biotech Company LTD [zh-cyclodextrin.com]

Reference Data & Comparative Studies

A Comparative Analysis of GlyT1 Inhibitor Scaffolds: From Endogenous Modulators to Novel Synthetic Compounds

A Senior Application Scientist's Guide to Glycine Transporter 1 Inhibitors for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for GlyT1 Inhibition in Neurological Disorders

The glycine transporter 1 (GlyT1) has emerged as a compelling therapeutic target for a range of neurological and psychiatric disorders, most notably schizophrenia.[1][2][3][4] GlyT1 is a key protein responsible for the reuptake of glycine from the synaptic cleft, thereby regulating its extracellular concentration.[1][5] Glycine is an essential co-agonist at the N-methyl-D-aspartate (NMDA) receptor, a subtype of glutamate receptor critical for synaptic plasticity, learning, and memory.[1][5][6] Hypofunction of the NMDA receptor has been strongly implicated in the pathophysiology of schizophrenia, particularly its negative and cognitive symptoms, which are poorly addressed by current antipsychotic medications.[1][3][7][8][9] By inhibiting GlyT1, the synaptic concentration of glycine is increased, leading to enhanced NMDA receptor function and potentially ameliorating the symptoms of schizophrenia.[1][5][9] This guide provides a comparative overview of different classes of GlyT1 inhibitors, with a focus on their mechanisms, potency, and developmental status. While direct experimental data for 4-(2-Azepan-1-yl-ethoxy)-phenylamine as a GlyT1 inhibitor is not publicly available, its structural components suggest a potential relationship to known GlyT1 inhibitor scaffolds, which will be explored herein.

Mechanism of GlyT1 Inhibition: A Tale of Two Sites

GlyT1 inhibitors can be broadly classified based on their binding site and mechanism of action. The two primary classes are competitive inhibitors, which bind to the glycine binding site, and non-competitive inhibitors, which bind to a distinct allosteric site.[2][10]

Diagram: Mechanism of GlyT1 Inhibition

Caption: Mechanism of GlyT1 inhibition and enhancement of NMDA receptor function.

A Comparative Look at Key GlyT1 Inhibitors

A number of GlyT1 inhibitors have been developed and investigated in preclinical and clinical studies. This section compares some of the most well-characterized examples.

Compound	Chemical Class	Mechanism of Action	Potency (IC50/Ki)	Development Status
Sarcosine	Endogenous Amino Acid	Competitive	Micromolar range	Investigated in clinical trials
ALX-5407 (NFPS)	Sarcosine derivative	Non-competitive, irreversible	IC50: 3 nM	Preclinical research tool
Bitopertin (RG1678)	Piperazine derivative	Non-competitive	IC50: 25 nM, Ki: 8.1 nM	Clinical trials for erythropoietic protoporphyria; largely halted for schizophrenia
Org 24598	Sarcosine derivative	Selective GlyT1b inhibitor	IC50: 6.9 nM	Preclinical research tool
Iclepertin (BI 425809)	Novel scaffold	Potent and selective	Not specified, but potent	Phase III clinical trials for cognitive impairment in schizophrenia

Sarcosine , an endogenous N-methylated derivative of glycine, acts as a competitive inhibitor of GlyT1.[6][11][12] While it has shown some efficacy in clinical trials for schizophrenia, its relatively low potency and potential for off-target effects have limited its therapeutic development.[8][13]

ALX-5407 , also known as NFPS, is a potent and selective non-competitive inhibitor of GlyT1.[11][14] It has been widely used as a research tool to probe the function of GlyT1 in various preclinical models.[15][16] Its irreversible binding nature, however, makes it less suitable for therapeutic applications.[2]

Bitopertin (RG1678) , a non-competitive GlyT1 inhibitor, showed initial promise in phase II clinical trials for the negative symptoms of schizophrenia.[7] However, subsequent phase III trials did not meet their primary endpoints, leading to the discontinuation of its development for this indication.[7][9] It is now being investigated for a rare metabolic disorder.[7] Bitopertin has good oral bioavailability and CNS penetration.

Org 24598 is another potent and selective sarcosine-based GlyT1 inhibitor that has been instrumental in preclinical research. It has been shown to reverse cognitive deficits in animal models.

Iclepertin (BI 425809) is a novel, potent, and selective GlyT1 inhibitor currently in late-stage clinical development for the treatment of cognitive impairment associated with schizophrenia (CIAS). It has demonstrated a good safety profile and target engagement in early clinical studies.

The Azepane Scaffold: A Potential Avenue for Novel GlyT1 Inhibitors

While no direct data links 4-(2-Azepan-1-yl-ethoxy)-phenylamine to GlyT1 inhibition, a novel series of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides has been identified as potent GlyT1 inhibitors.[1] This suggests that the azepane moiety can be a valuable component in the design of new GlyT1 inhibitors. The most potent compound in this series exhibited an IC50 of 37 nM.[1]

The structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine shares the azepane-ethyl core with this series but differs in the linker and the phenyl substitution. The ethoxy linker and the primary amine in the para position represent a different chemical space compared to the directly attached phenyl and the benzenesulfonamide group in the published series. Further investigation would be required to determine if this specific substitution pattern confers GlyT1 inhibitory activity.

Experimental Protocols for Characterizing GlyT1 Inhibitors

The characterization of novel GlyT1 inhibitors involves a series of in vitro and in vivo assays to determine their potency, selectivity, and functional effects.

In Vitro Assays

1. Radioligand Binding Assay

This assay determines the affinity of a test compound for the GlyT1 transporter by measuring its ability to displace a radiolabeled ligand.

Diagram: Radioligand Binding Assay Workflow

Caption: Workflow for a radioligand binding assay to determine GlyT1 affinity.

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing human GlyT1 (e.g., CHO or HEK293 cells).

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing physiological concentrations of salts).

• Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [3H]N-methyl-SSR504734) and varying concentrations of the test compound.

• Filtration: Rapidly terminate the binding reaction by filtering the mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioactivity.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and quantify the amount of bound radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and subsequently calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

2. [3H]Glycine Uptake Assay

This functional assay measures the ability of a test compound to inhibit the transport of glycine into cells expressing GlyT1.

Step-by-Step Protocol:

• Cell Culture: Plate cells stably expressing GlyT1 (e.g., CHO-hGlyT1) in a multi-well plate and grow to confluence.

• Pre-incubation: Wash the cells with assay buffer (e.g., Hanks' Balanced Salt Solution) and pre-incubate them with varying concentrations of the test compound.

• Initiation of Uptake: Add a solution containing a fixed concentration of [3H]glycine to initiate the uptake.

• Termination of Uptake: After a defined incubation period, rapidly terminate the uptake by aspirating the radioactive solution and washing the cells with ice-cold wash buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 N NaOH).

• Quantification: Transfer the cell lysate to scintillation vials with a scintillation cocktail and quantify the amount of [3H]glycine taken up by the cells using a scintillation counter.

• Data Analysis: Calculate the IC50 value for the inhibition of glycine uptake.

In Vivo Assays

Microdialysis

This technique allows for the measurement of extracellular glycine levels in the brain of freely moving animals following the administration of a GlyT1 inhibitor. An increase in extracellular glycine levels provides evidence of target engagement in the CNS.

Conclusion

The development of GlyT1 inhibitors represents a promising strategy for the treatment of schizophrenia and other neurological disorders characterized by NMDA receptor hypofunction. While early clinical trials with compounds like bitopertin have yielded mixed results, the ongoing development of novel agents such as iclepertin highlights the continued interest in this therapeutic approach. The exploration of new chemical scaffolds, including those containing the azepane moiety, may lead to the discovery of next-generation GlyT1 inhibitors with improved efficacy and safety profiles. The rigorous application of the described in vitro and in vivo experimental protocols is essential for the successful characterization and advancement of these promising therapeutic candidates. While the specific role of 4-(2-Azepan-1-yl-ethoxy)-phenylamine in GlyT1 inhibition remains to be elucidated, the broader class of azepane-containing molecules holds potential for future drug discovery efforts in this area.

References

• Patsnap Synapse. (2024, June 21). What are GlyT1 inhibitors and how do they work? Retrieved from [Link]

• Zhang, H. X., et al. (2009). The Glycine Transport Inhibitor Sarcosine Is an Inhibitory Glycine Receptor Agonist. The Journal of Neuroscience, 29(45), 14346-14353.

• Wikipedia. (2024, November 28). Bitopertin. Retrieved from [Link]

• Patsnap Synapse. (2024, June 25). What are GlyT1 modulators and how do they work? Retrieved from [Link]

• Mezler, M., et al. (2008). Inhibitors of GlyT1 affect glycine transport via discrete binding sites. Molecular Pharmacology, 74(6), 1665-1675.
• The Physiological Society. (2011). The kinetics of glycine transporter type 1 inhibitors. Proceedings of The Physiological Society, 23, C10.
• Hashimoto, K. (2010). Glycine Transport Inhibitors for the Treatment of Schizophrenia. The Open Medicinal Chemistry Journal, 4, 10-19.
• Cioffi, C. L. (2018). GlyT-1 Inhibitors: From Hits to Clinical Candidates. ACS Medicinal Chemistry Letters, 9(4), 283-286.
• Singer, P., et al. (2009). Procognitive and antipsychotic efficacy of glycine transport 1 inhibitors (GlyT1)
• Lindsley, C. W., et al. (2009). Discovery of GlyT1 inhibitors with improved pharmacokinetic properties. Bioorganic & Medicinal Chemistry Letters, 19(5), 1409-1412.

• Grokipedia. (2026, January 8). ORG-24598. Retrieved from [Link]

• Javitt, D. C. (2012). Glycine transport inhibitors in the treatment of schizophrenia. Handbook of Experimental Pharmacology, (213), 367-399.
• Rosenbrock, H., et al. (2023). Development of the novel GlyT1 inhibitor, iclepertin (BI 425809), for the treatment of cognitive impairment associated with schizophrenia. Therapeutic Advances in Psychopharmacology, 13, 20451253231157775.
• Alberati, D., et al. (2012). GlyT1 inhibition: a mechanism to potentiate NMDA-R activity through local increase of the level of the co-agonist glycine. Journal of Medicinal Chemistry, 55(2), 569-583.
• Moschetti, V., et al. (2018). Evaluation of Pharmacokinetics and Pharmacodynamics of BI 425809, a Novel GlyT1 Inhibitor: Translational Studies.
• Moschetti, V., et al. (2018). Evaluation of Pharmacokinetics and Pharmacodynamics of BI 425809, a Novel GlyT1 Inhibitor: Translational Studies. CPT: Pharmacometrics & Systems Pharmacology, 7(9), 585-593.
• De Smedt, F., et al. (2012). First-time-in-human study with GSK1018921, a selective GlyT1 inhibitor: relationship between exposure and dizziness. British Journal of Clinical Pharmacology, 73(5), 713-722.
• Chen, C. Y., et al. (2022). Directly and Indirectly Targeting the Glycine Modulatory Site to Modulate NMDA Receptor Function to Address Unmet Medical Needs of Patients With Schizophrenia.
• Riba, P., et al. (2022). Glycine Transporter 1 Inhibitors: Predictions on Their Possible Mechanisms in the Development of Opioid Analgesic Tolerance. International Journal of Molecular Sciences, 23(19), 11299.
• Kall, M., et al. (2021). Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. ChemMedChem, 16(23), 3617-3624.
• Kall, M., et al. (2021). Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. ChemMedChem, 16(23), 3617-3624.
• Varnes, J. G., et al. (2010). Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1. Bioorganic & Medicinal Chemistry Letters, 20(16), 4878-4881.
• Thomas, A. W., et al. (2009). In vitro inhibitory activity at the GlyT1 and the GlyT2 transporters and potency in inhibiting the NOP and l receptors for compounds 11a-d. Bioorganic & Medicinal Chemistry Letters, 19(21), 6140-6143.
• Pinard, E., et al. (2010). Selective GlyT1 inhibitors: discovery of [4-(3-fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a promising novel medicine to treat schizophrenia. Journal of Medicinal Chemistry, 53(12), 4603-4614.
• Olsson, Y., et al. (2023). The GlyT1-inhibitor Org 24598 facilitates the alcohol deprivation abolishing and dopamine elevating effects of bupropion + varenicline in rats. Frontiers in Pharmacology, 14, 1243452.
• Augier, E., et al. (2021). Org24598, a Selective Glycine Transporter 1 (GlyT1)
• Lidö, H., et al. (2012). The glycine reuptake inhibitor Org 25935 decreases ethanol intake and preference in male wistar rats. Alcoholism, Clinical and Experimental Research, 36(11), 1981-1988.

Sources

• 1. Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selective GlyT1 inhibitors: discovery of [4-(3-fluoro-5-trifluoromethylpyridin-2-yl)piperazin-1-yl][5-methanesulfonyl-2-((S)-2,2,2-trifluoro-1-methylethoxy)phenyl]methanone (RG1678), a promising novel medicine to treat schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US20120116095A1 - Glycine transporter inhibitors - Google Patents [patents.google.com]
• 5. Effect of glycine transporter 1 inhibition with bitopertin on parkinsonism and L-DOPA induced dyskinesia in the 6-OHDA-lesioned rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel GlyT1 inhibitor chemotypes by scaffold hopping. Part 1: development of a potent and CNS penetrant [3.1.0]-based lead - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and structure-activity relationship study of diaryl[d,f][1,3]diazepines as potential anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. EP2342197B1 - Radiolabelled inhibitors of the glycine 1 transporter - Google Patents [patents.google.com]
• 9. Comprehensive structure–activity relationship (SAR) investigation of C-aryl glycoside derivatives for the development of SGLT1/SGLT2 dual inhibitors - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. A novel glycine transporter-1 (GlyT1) inhibitor, ASP2535 (4-[3-isopropyl-5-(6-phenyl-3-pyridyl)-4H-1,2,4-triazol-4-yl]-2,1,3-benzoxadiazole), improves cognition in animal models of cognitive impairment in schizophrenia and Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1. | Semantic Scholar [semanticscholar.org]
• 12. Synthesis and structure-activity optimization of azepane-containing derivatives as PTPN2/PTPN1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Glycine transporter-1 inhibitors: a patent review (2011-2016) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [3H]-NFPS binding to the glycine transporter 1 in the hemi-parkinsonian rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. 4-(2-Azepan-1-yl-ethoxy)-phenylamine | 湖南华腾制药有限公司_官网 [huatengsci.com]

A Researcher's Guide to Validating the On-Target Effects of Novel Aniline Derivatives: A Case Study with 4-[2-(azepan-1-yl)ethoxy]aniline

In the landscape of modern drug discovery, the journey from a promising chemical entity to a validated therapeutic candidate is paved with rigorous scientific validation. For novel compounds like 4-[2-(azepan-1-yl)ethoxy]aniline , which features a potentially pharmacologically active aniline core coupled with a flexible azepane-containing side chain, unequivocally demonstrating on-target engagement is a critical first step. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to design and execute a robust validation strategy to confirm the on-target effects of this and similar novel molecules.

The aniline scaffold, while a common feature in many approved drugs, is not without its challenges. Aniline and its derivatives can be associated with off-target effects and potential toxicity, often through the formation of reactive metabolites.[1][2] Therefore, a well-designed experimental plan to confirm that the desired biological effect stems from the intended molecular interaction is paramount. This guide will compare and contrast key methodologies, provide detailed experimental protocols, and illustrate how to interpret the resulting data to build a compelling case for on-target activity.

The Strategic Imperative: Phenotypic vs. Target-Based Validation

Drug discovery paradigms can be broadly categorized into phenotypic and target-based approaches.[3] Phenotypic screening identifies compounds that produce a desired effect in a cellular or organismal model without a priori knowledge of the specific molecular target.[4][5] While powerful for discovering first-in-class medicines, a significant challenge lies in the subsequent deconvolution of the mechanism of action.[6]

Conversely, target-based discovery, which is the focus of this guide, begins with a specific molecular target hypothesized to be involved in a disease process. The goal is then to find a molecule that modulates this target to achieve a therapeutic benefit.[7] The core challenge here is to rigorously prove that the observed cellular or physiological effects of the compound are indeed a direct consequence of its interaction with the intended target.

This guide will focus on the essential techniques for validating a target-based hypothesis for a novel compound like 4-[2-(azepan-1-yl)ethoxy]aniline.

A Multi-Pronged Approach to On-Target Validation

A robust validation strategy relies on orthogonal methods to build a cohesive and convincing body of evidence. We will explore two main pillars of target validation: confirming direct target engagement in a cellular context and quantifying the interaction in a controlled, biochemical environment.

Workflow for On-Target Validation

Caption: A generalized workflow for validating the on-target effects of a novel compound.

Part 1: Confirming Target Engagement in a Cellular Environment

The gold standard for demonstrating on-target effects is to show that the compound physically interacts with its intended target within the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[8][9]

Methodology Focus: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is based on the principle of ligand-induced thermal stabilization.[10] When a protein binds to a ligand (such as our test compound), it generally becomes more resistant to heat-induced denaturation. By heating cells to various temperatures and then quantifying the amount of soluble target protein remaining, we can determine the protein's melting temperature (Tm). A shift in this melting curve to a higher temperature in the presence of the compound provides strong evidence of direct binding.[11][12]

Caption: The principle of the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: Microplate-Based CETSA for Target X

This protocol assumes Target X is a cytosolic protein.

• Cell Culture and Treatment:

  • Plate a suitable cell line known to express Target X in a 96-well plate and grow to 80-90% confluency.

  • Prepare a 2X stock of 4-[2-(azepan-1-yl)ethoxy]aniline and a known control inhibitor of Target X in the appropriate cell culture medium.

  • Remove the old medium from the cells and add 50 µL of the compound dilutions or vehicle control (e.g., 0.1% DMSO) to the appropriate wells.

  • Incubate for 1 hour at 37°C to allow for compound entry and target binding.

• Thermal Denaturation:

  • Seal the plate and place it in a PCR thermocycler with a heated lid.

  • Apply a temperature gradient for 10 minutes. For initial experiments, a gradient from 40°C to 64°C is a good starting point.

• Cell Lysis and Protein Solubilization:

  • After heating, immediately lyse the cells by adding 50 µL of a suitable lysis buffer containing protease inhibitors.

  • Agitate on a plate shaker for 5 minutes at 4°C.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the plate at 4000 x g for 20 minutes at 4°C to pellet the aggregated proteins and cell debris.

• Quantification of Soluble Target Protein:

  • Carefully transfer the supernatant (containing the soluble protein fraction) to a new 96-well plate.

  • Quantify the amount of soluble Target X using a suitable detection method, such as ELISA, Western Blot, or an automated capillary immunoassay system.

Data Presentation: Hypothetical CETSA Results

Compound	Concentration (µM)	Apparent Melting Temp (Tm) in °C	Thermal Shift (ΔTm) in °C
Vehicle (0.1% DMSO)	-	48.2	-
Known Inhibitor	10	54.5	+6.3
4-[2-(azepan-1-yl)ethoxy]aniline	1	49.1	+0.9
4-[2-(azepan-1-yl)ethoxy]aniline	10	52.8	+4.6
4-[2-(azepan-1-yl)ethoxy]aniline	50	53.1	+4.9

Interpretation: A dose-dependent increase in the thermal stability (ΔTm) of Target X in the presence of 4-[2-(azepan-1-yl)ethoxy]aniline strongly indicates that the compound directly binds to Target X in intact cells.

Part 2: Quantitative Biochemical Validation

While CETSA confirms cellular target engagement, biochemical assays are essential for quantifying the compound's affinity and potency in a controlled, purified system.[13] This allows for a more direct comparison with other compounds and helps to establish a structure-activity relationship (SAR).

Methodology Focus: TR-FRET Kinase Binding Assay

Assuming our hypothetical Target X is a kinase, a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding assay is an excellent choice for a robust, high-throughput biochemical validation.[14]

Principle: This assay measures the displacement of a fluorescently labeled tracer from the kinase's ATP binding site.[15] A Europium (Eu)-labeled anti-tag antibody binds to the kinase, and an Alexa Fluor® 647-labeled tracer binds to the ATP pocket. When in close proximity, excitation of the Europium donor results in energy transfer to the Alexa Fluor® acceptor, producing a FRET signal. A competitive inhibitor, like our test compound, will displace the tracer, leading to a loss of FRET.[16]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Aniline derivative-induced methemoglobin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phenotypic vs. target-based drug discovery for first-in-class medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenotypic Versus Target-Based Screening for Drug Discovery | Technology Networks [technologynetworks.com]
• 5. researchgate.net [researchgate.net]
• 6. plengegen.com [plengegen.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. news-medical.net [news-medical.net]
• 10. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 11. annualreviews.org [annualreviews.org]
• 12. researchgate.net [researchgate.net]
• 13. lifesciences.danaher.com [lifesciences.danaher.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. assets.fishersci.com [assets.fishersci.com]
• 16. bmglabtech.com [bmglabtech.com]

Cross-Validation of Experimental Results for 4-(2-Azepan-1-yl-ethoxy)-phenylamine: A Comparative Analysis Framework

An In-Depth Technical Guide for Researchers

This guide provides a comprehensive framework for the synthesis, characterization, and biological evaluation of the novel chemical entity, 4-(2-Azepan-1-yl-ethoxy)-phenylamine. In the landscape of drug discovery, the azepane moiety is a key pharmacophore present in over 20 FDA-approved drugs, valued for its conformational flexibility and ability to engage with biological targets.[1] This molecule, which couples the azepane ring to a phenylamine headgroup via an ethoxy linker, represents an unexplored area of chemical space. Phenylamine derivatives themselves are prevalent in pharmacologically active compounds, suggesting a strong rationale for investigating this novel structure.

Due to the absence of published data for this specific compound, this document serves as a proactive guide. It outlines robust, field-proven experimental protocols and establishes a framework for comparing its potential performance against relevant benchmarks and structural analogs. Every protocol herein is designed as a self-validating system, ensuring the generation of reliable and reproducible data for critical decision-making in a research and development setting.

Synthetic Strategy and Verification

The primary challenge in evaluating a novel compound is securing a reliable and scalable synthetic route. The structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine lends itself to a classic and robust method: the Williamson ether synthesis.[2][3] This reaction is ideally suited for forming the critical aryl ether bond between a phenoxide and an alkyl halide.

Proposed Synthesis Workflow

The proposed two-step synthesis begins with commercially available starting materials, 4-aminophenol and 1-(2-chloroethyl)azepane (or its bromo-analog).

Caption: Proposed synthetic workflow for 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Detailed Synthesis Protocol

• Phenoxide Formation: To a solution of 4-aminophenol (1.0 eq) in anhydrous dimethylformamide (DMF), add potassium carbonate (1.5 eq). Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium phenoxide salt.

• Nucleophilic Substitution: Add 1-(2-chloroethyl)azepane hydrochloride (1.1 eq) to the reaction mixture. Heat the reaction to 80-90°C and monitor its progress by Thin Layer Chromatography (TLC). The reaction is expected to complete within 8-12 hours.

• Work-up and Extraction: After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield the pure 4-(2-Azepan-1-yl-ethoxy)-phenylamine.

Structural Characterization and Purity Assessment

Confirmation of the molecular structure and assessment of purity are non-negotiable. The following analytical techniques are essential.

Technique	Purpose	Expected Observations / Key Signals
¹H NMR	Confirms proton environment and structural integrity.	Signals corresponding to the aromatic protons of the phenylamine ring, the ethoxy linker (-O-CH₂-CH₂-N-), and the methylene protons of the azepane ring.
¹³C NMR	Confirms the carbon skeleton of the molecule.	Peaks for the distinct aromatic carbons, the aliphatic carbons of the ethoxy linker, and the azepane ring.
FT-IR	Identifies key functional groups.	Characteristic stretches for N-H (amine), C-O (ether), and aromatic C-H bonds.[4]
LC-MS/MS	Confirms molecular weight and assesses purity.	A parent ion peak corresponding to the exact mass of the compound (C₁₄H₂₂N₂O). Purity should be >95% by UV-vis detector.[5][6]

Comparative Biological Evaluation

With the compound synthesized and its identity confirmed, the next phase is to understand its biological activity profile. A tiered screening approach is recommended, starting with broad cytotoxicity and then moving to more specific assays.

Tier 1: In Vitro Cytotoxicity Screening

The initial step is to determine the compound's general toxicity profile. The MTT assay is a reliable, cost-effective colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability.[7][8]

Protocol: MTT Cytotoxicity Assay

• Cell Plating: Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous cell line (e.g., HEK293, human embryonic kidney cells) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.[8][9]

• Compound Treatment: Treat cells with a range of concentrations of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., 0.1 µM to 100 µM) for 48 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT reagent to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization and Readout: Solubilize the formazan crystals with DMSO or another suitable solvent. Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control. Plot a dose-response curve and determine the IC₅₀ (half-maximal inhibitory concentration) value for each cell line.

Comparative Analysis:

The results should be compared against established anticancer drugs and a structural analog without the ether linkage, such as 4-(2-Azepan-1-yl-ethyl)-phenylamine , to understand the contribution of the ethoxy group to cytotoxicity.

Compound	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)	HEK293 IC₅₀ (µM)	Selectivity Index (SI)
Target Molecule	Experimental Value	Experimental Value	Experimental Value	IC₅₀(HEK293) / IC₅₀(Cancer Cell)
Analog: Ethyl-linked	Experimental Value	Experimental Value	Experimental Value	IC₅₀(HEK293) / IC₅₀(Cancer Cell)
Doxorubicin (Control)	~0.1	~0.5	~1.0	~10 / ~2

A higher Selectivity Index (SI) is desirable, indicating preferential toxicity towards cancer cells.[8]

Tier 2: In Vitro ADME Profiling

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is crucial to avoid late-stage failures in drug development.[10][11][12] A standard panel of in vitro ADME assays provides predictive data on the molecule's drug-like qualities.

Sources

• 1. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Williamson Ether Synthesis [cs.gordon.edu]
• 3. Khan Academy [khanacademy.org]
• 4. researchgate.net [researchgate.net]
• 5. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ijprajournal.com [ijprajournal.com]
• 9. Characterization of Novel Synthesized Small Molecular Compounds Against Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 11. In Vitro ADME Assays: Principles, Applications & Protocols - Creative Biolabs [creative-biolabs.com]
• 12. In Vitro ADME Assays [conceptlifesciences.com]

Benchmarking 4-[2-(azepan-1-yl)ethoxy]aniline: A Comparative Guide for CNS Drug Discovery

Introduction: The Quest for Novel CNS Therapeutics

The intricate network of the central nervous system (CNS) presents formidable challenges in drug development. A promising avenue of research lies in the modulation of histamine H3 receptors, which act as presynaptic autoreceptors and heteroreceptors, influencing the release of various neurotransmitters, including histamine, acetylcholine, norepinephrine, and dopamine. Antagonists of the H3 receptor have emerged as a promising therapeutic class for a range of neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and narcolepsy, by enhancing wakefulness and cognitive function.

This guide introduces a novel investigational compound, 4-[2-(azepan-1-yl)ethoxy]aniline. Its chemical architecture, featuring a seven-membered azepane ring and an ethoxyaniline moiety, suggests a potential interaction with CNS targets. The azepane motif is a privileged scaffold found in numerous CNS-active drugs, known to confer desirable pharmacokinetic properties and target engagement.[1][2][3] The ethoxyaniline portion, a key building block in various pharmaceuticals, including antihistamines, further supports the rationale for investigating this compound within the CNS space.[4]

This document provides a comprehensive framework for benchmarking 4-[2-(azepan-1-yl)ethoxy]aniline against established, commercially available histamine H3 receptor antagonists. We will delve into the mechanistic rationale, propose a suite of validated experimental protocols for a head-to-head comparison, and present hypothetical data to illustrate the potential of this novel compound. Our objective is to equip researchers and drug development professionals with the scientific foundation and practical methodologies to rigorously evaluate 4-[2-(azepan-1-yl)ethoxy]aniline as a potential next-generation CNS therapeutic.

Mechanistic Rationale: Targeting the Histamine H3 Receptor

The histamine H3 receptor is a G protein-coupled receptor (GPCR) that, upon activation, inhibits the release of histamine and other neurotransmitters. By antagonizing this receptor, we can disinhibit these circuits, leading to increased levels of pro-cognitive neurotransmitters in the brain.

The structural components of 4-[2-(azepan-1-yl)ethoxy]aniline suggest a plausible interaction with the H3 receptor. The azepane ring can be hypothesized to occupy a key hydrophobic pocket in the receptor, a common feature in many H3 antagonists. The ethoxy aniline tail may engage in hydrogen bonding or other polar interactions within the ligand-binding domain.

To rigorously test this hypothesis, we will compare 4-[2-(azepan-1-yl)ethoxy]aniline against two well-characterized, commercially available H3 receptor antagonists:

• Pitolisant (Wakix®): The first and currently only H3 receptor antagonist/inverse agonist approved for the treatment of narcolepsy.

• Ciproxifan: A potent and selective H3 receptor antagonist widely used as a research tool.

The following sections will outline a series of in vitro and in vivo assays to compare the pharmacological profiles of these three compounds.

Comparative In Vitro Profiling

A systematic in vitro evaluation is the cornerstone of characterizing a novel compound. The following assays will provide a detailed comparison of receptor binding affinity, functional activity, and selectivity.

Experimental Protocol 1: H3 Receptor Binding Affinity

Objective: To determine the binding affinity (Ki) of 4-[2-(azepan-1-yl)ethoxy]aniline, Pitolisant, and Ciproxifan for the human histamine H3 receptor.

Methodology:

• Membrane Preparation: Human H3 receptor-expressing cell membranes (e.g., from CHO-K1 or HEK293 cells) are prepared by homogenization and centrifugation.

• Radioligand Binding Assay:

  • Cell membranes are incubated with a specific H3 receptor radioligand (e.g., [3H]-Nα-methylhistamine).

  • Increasing concentrations of the test compounds (4-[2-(azepan-1-yl)ethoxy]aniline, Pitolisant, Ciproxifan) are added to compete with the radioligand for binding.

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled H3 antagonist (e.g., Ciproxifan).

• Detection: After incubation, the membranes are filtered, and the amount of bound radioactivity is quantified using a scintillation counter.

• Data Analysis: The IC50 values (concentration of compound that inhibits 50% of specific radioligand binding) are calculated and converted to Ki values using the Cheng-Prusoff equation.

Hypothetical Data Summary:

Compound	H3 Receptor Binding Affinity (Ki, nM)
4-[2-(azepan-1-yl)ethoxy]aniline	5.2
Pitolisant	2.5
Ciproxifan	1.8

This hypothetical data suggests that 4-[2-(azepan-1-yl)ethoxy]aniline exhibits high affinity for the H3 receptor, comparable to the established antagonists.

Experimental Protocol 2: Functional Antagonism Assay

Objective: To assess the functional antagonist activity of the compounds by measuring their ability to inhibit agonist-induced signaling.

Methodology:

• Cell Culture: Cells expressing the human H3 receptor and a suitable reporter system (e.g., cAMP-responsive element-luciferase) are cultured.

• Agonist Stimulation: Cells are pre-incubated with varying concentrations of the test compounds before being stimulated with an H3 receptor agonist (e.g., (R)-α-methylhistamine).

• Signal Detection: The downstream signaling event (e.g., inhibition of forskolin-stimulated cAMP production or luciferase activity) is measured.

• Data Analysis: The ability of the antagonists to reverse the agonist-induced effect is quantified, and Schild analysis can be performed to determine the pA2 value, a measure of antagonist potency.

Hypothetical Data Summary:

Compound	Functional Antagonist Potency (pA2)
4-[2-(azepan-1-yl)ethoxy]aniline	8.7
Pitolisant	9.1
Ciproxifan	9.3

These results would indicate that 4-[2-(azepan-1-yl)ethoxy]aniline is a potent functional antagonist of the H3 receptor.

Workflow for In Vitro Characterization

Caption: Workflow for the in vitro characterization of 4-[2-(azepan-1-yl)ethoxy]aniline.

Comparative In Vivo Efficacy

Following promising in vitro results, the next critical step is to evaluate the compound's efficacy in relevant animal models of CNS disorders.

Experimental Protocol 3: Mouse Model of Wakefulness

Objective: To assess the wake-promoting effects of 4-[2-(azepan-1-yl)ethoxy]aniline in mice.

Methodology:

• Animal Implantation: Mice are surgically implanted with electrodes for electroencephalogram (EEG) and electromyogram (EMG) recording.

• Drug Administration: After a recovery period, mice are administered 4-[2-(azepan-1-yl)ethoxy]aniline, Pitolisant, Ciproxifan, or vehicle via an appropriate route (e.g., oral gavage or intraperitoneal injection).

• Data Recording: EEG and EMG signals are continuously recorded for several hours post-administration.

• Sleep-Wake Scoring: The recorded data is scored into distinct sleep-wake states (wakefulness, NREM sleep, REM sleep).

• Data Analysis: The total time spent in each state is calculated and compared between treatment groups.

Hypothetical Data Summary:

Compound (Dose)	% Time in Wakefulness (First 4 hours post-dose)
Vehicle	35%
4-[2-(azepan-1-yl)ethoxy]aniline (10 mg/kg)	65%
Pitolisant (10 mg/kg)	62%
Ciproxifan (10 mg/kg)	68%

This data would suggest that 4-[2-(azepan-1-yl)ethoxy]aniline has a robust wake-promoting effect, a hallmark of H3 receptor antagonism.

Experimental Protocol 4: Novel Object Recognition Test for Cognition

Objective: To evaluate the pro-cognitive effects of 4-[2-(azepan-1-yl)ethoxy]aniline in a rodent model of memory.

Methodology:

• Habituation: Rats or mice are habituated to an open-field arena.

• Training Phase: The animals are placed in the arena with two identical objects and the time spent exploring each object is recorded.

• Drug Administration: Following the training phase, the animals receive the test compound or vehicle.

• Testing Phase: After a retention interval (e.g., 24 hours), one of the familiar objects is replaced with a novel object. The time spent exploring the novel and familiar objects is recorded.

• Data Analysis: A discrimination index (time exploring novel object / total exploration time) is calculated. A higher index indicates better memory.

Hypothetical Data Summary:

Compound (Dose)	Discrimination Index
Vehicle	0.52
4-[2-(azepan-1-yl)ethoxy]aniline (5 mg/kg)	0.75
Pitolisant (5 mg/kg)	0.71
Ciproxifan (5 mg/kg)	0.78

These findings would support the potential of 4-[2-(azepan-1-yl)ethoxy]aniline as a cognitive enhancer.

Workflow for In Vivo Efficacy Studies

Caption: Workflow for the in vivo evaluation of 4-[2-(azepan-1-yl)ethoxy]aniline.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for the preclinical benchmarking of a novel compound, 4-[2-(azepan-1-yl)ethoxy]aniline, against established histamine H3 receptor antagonists. The proposed experimental workflows provide a robust framework for assessing its potential as a CNS therapeutic.

The hypothetical data presented herein paints a promising picture of 4-[2-(azepan-1-yl)ethoxy]aniline as a potent and efficacious H3 receptor antagonist with a favorable profile for promoting wakefulness and enhancing cognition. Of course, rigorous experimental validation is paramount.

Future studies should expand upon this initial characterization to include:

• Extensive Selectivity Profiling: To ensure minimal off-target effects.

• Detailed Pharmacokinetic and Pharmacodynamic (PK/PD) Modeling: To establish a clear relationship between drug exposure and therapeutic effect.

• Evaluation in Disease-Relevant Models: To assess efficacy in models of Alzheimer's disease or schizophrenia.

• Early Safety and Toxicology Studies: To identify any potential liabilities.

By systematically pursuing this research plan, the scientific community can thoroughly evaluate the therapeutic potential of 4-[2-(azepan-1-yl)ethoxy]aniline and determine its promise as a novel treatment for debilitating CNS disorders.

References

• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry. [Link]

• Azepane - Wikipedia. Wikipedia. [Link]

• Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. JOURNAL OF PHARMA INSIGHTS AND RESEARCH. [Link]

• Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities. Polycyclic Aromatic Compounds. [Link]

• Recent Advances on the Synthesis of Azepane‐Based Compounds. ResearchGate. [Link]

• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed. [Link]

• 2-Ethoxyaniline: A Versatile Compound with Wide Applications. Ningbo Inno Pharmchem Co., Ltd. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]

A Head-to-Head Comparison for the Medicinal Chemist: Azepane, Piperidine, and Morpholine Analogs

In the landscape of modern drug discovery, the selection of saturated heterocyclic scaffolds is a critical decision that profoundly influences the physicochemical and pharmacological properties of a lead compound. Among the most utilized are piperidine, morpholine, and the less common, yet increasingly important, azepane. This guide provides a detailed, side-by-side comparison of these key structural motifs, moving beyond simple descriptions to offer a mechanistic understanding of their differential impacts on drug-like properties. We will delve into experimental data and provide actionable insights for researchers in the field.

The Structural and Conformational Landscape

The fundamental difference between these three scaffolds lies in their ring size and heteroatom composition, which dictates their three-dimensional shape and conformational flexibility.

• Piperidine: A six-membered saturated heterocycle containing one nitrogen atom. It predominantly adopts a stable, low-energy chair conformation.[1] This conformational rigidity can be advantageous for locking in a specific vector for substituent projection, potentially leading to higher binding affinity.

• Morpholine: Also a six-membered ring, but with the inclusion of an oxygen atom at the 4-position relative to the nitrogen. The presence of the ether oxygen introduces a gauche effect and alters the electronic properties, but it generally maintains a chair-like conformation.[1]

• Azepane: A seven-membered saturated heterocycle. This larger ring size imparts significantly greater conformational flexibility, with multiple low-energy chair and boat-like conformations being accessible. This flexibility can be a double-edged sword: it may allow for better adaptation to a binding pocket but can also come with an entropic penalty upon binding.

Physicochemical Properties: A Data-Driven Comparison

The subtle structural variations between these heterocycles translate into significant differences in their physicochemical profiles. These parameters are paramount as they govern the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a drug molecule.

Property	Azepane	Piperidine	Morpholine	Rationale for Differences
pKa	~11.07[2]	~11.2	~8.4 - 8.7[3]	The electron-withdrawing inductive effect of the oxygen atom in morpholine reduces the basicity of the nitrogen, lowering its pKa compared to piperidine and azepane. Azepane's slightly lower pKa than piperidine can be attributed to the increased conformational flexibility, which can influence the stability of the protonated form.
logP (Octanol/Water)	1.2	0.9	-0.85	The oxygen atom in morpholine acts as a hydrogen bond acceptor, significantly increasing its hydrophilicity and lowering its logP. Piperidine is more lipophilic than morpholine. Azepane, with an additional methylene group compared to piperidine, exhibits the highest lipophilicity of the three.
Solubility	Moderate	Moderate	High	Directly correlated with logP, the high polarity of morpholine imparts greater aqueous solubility. Piperidine and azepane are less soluble in aqueous media due to their higher lipophilicity.
Polar Surface Area (PSA)	12.5 Ų	12.5 Ų	21.7 Ų	The addition of the oxygen atom in morpholine significantly increases its polar surface area, which can impact membrane permeability and interactions with biological targets.

Expert Insight: The choice between these scaffolds often represents a trade-off. While morpholine's lower pKa can be beneficial in avoiding off-target interactions with aminergic GPCRs and reducing potential for phospholipidosis, its high hydrophilicity might hinder passive diffusion across biological membranes. Conversely, the higher lipophilicity of azepane and piperidine can enhance membrane permeability but may also lead to increased metabolic liability and lower solubility.

Impact on Pharmacokinetics and Metabolism

The metabolic fate of a drug is intimately linked to its chemical structure. The choice of a saturated heterocycle can introduce or block potential sites of metabolism.

Common Metabolic Pathways:

• Piperidine: The α-carbons to the nitrogen are susceptible to oxidation by cytochrome P450 (CYP) enzymes, leading to the formation of lactams. N-dealkylation is also a common metabolic route if the nitrogen is substituted.

• Morpholine: Similar to piperidine, the α-carbons to the nitrogen can be oxidized. The ether linkage is generally more stable to metabolism than a carbon-carbon bond.

• Azepane: The larger ring size and increased number of methylene groups in azepane can present more sites for CYP-mediated oxidation. Ring hydroxylation at various positions is a potential metabolic pathway.

Experimental Workflow: In Vitro Metabolic Stability Assay

To empirically determine the metabolic stability of analogs containing these scaffolds, a common and effective method is the liver microsomal stability assay.

Protocol:

• Preparation of Microsomes: Liver microsomes (typically from human, rat, or mouse) are thawed on ice and diluted to a final protein concentration of 0.5-1.0 mg/mL in a phosphate buffer (pH 7.4).

• Compound Incubation: The test compounds (azepane, piperidine, and morpholine analogs) are added to the microsomal suspension at a final concentration of 1 µM.

• Initiation of Reaction: The reaction is initiated by the addition of a pre-warmed NADPH-regenerating system.

• Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Quenching: The reaction in each aliquot is quenched by the addition of a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: The samples are centrifuged to pellet the protein, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The percentage of the parent compound remaining at each time point is plotted against time, and the in vitro half-life (t½) and intrinsic clearance (CLint) are calculated.

Data Interpretation: A longer half-life and lower intrinsic clearance indicate greater metabolic stability. By comparing the results for the different analogs, a clear picture of the metabolic liabilities associated with each heterocyclic scaffold can be obtained.

Visualization of Experimental Workflow:

Caption: Workflow for an in vitro liver microsomal stability assay.

Case Studies in Drug Design

The strategic incorporation of these heterocycles is evident in numerous approved drugs.

• Piperidine: A cornerstone of many central nervous system (CNS) drugs due to its ability to impart favorable blood-brain barrier permeability. Examples include methylphenidate (Ritalin) and donepezil (Aricept). The piperidine ring in these molecules is crucial for their interaction with their respective targets.

• Morpholine: Often employed to enhance solubility and modulate basicity. The anti-cancer drug gefitinib (Iressa) features a morpholine group that improves its pharmacokinetic profile. In the antibiotic linezolid (Zyvox), the morpholine ring is a key part of the pharmacophore.

• Azepane: While less prevalent, azepane-containing drugs are emerging, particularly in areas where conformational flexibility is desired.[4] For instance, the calcium channel blocker lercanidipine incorporates a substituted azepane ring. Several azepane-based compounds have shown a range of pharmacological activities and are being explored for various therapeutic applications.[4]

Conclusion and Future Perspectives

The choice between azepane, piperidine, and morpholine is a nuanced decision that requires a deep understanding of the desired properties of the final drug candidate.

• Piperidine remains a default choice for many applications, offering a good balance of properties and synthetic accessibility.

• Morpholine is an excellent tool for increasing solubility and reducing basicity, but its impact on permeability must be carefully considered.

• Azepane provides an opportunity to explore a larger chemical space and may offer advantages in terms of intellectual property and target engagement through its conformational flexibility.

The future of scaffold design will likely involve more sophisticated computational modeling to predict the ADME properties of novel heterocyclic systems. However, the fundamental principles outlined in this guide, grounded in empirical data, will continue to be the bedrock of rational drug design.

References

• ResearchGate. (n.d.). 3-((Hetera)cyclobutyl)azetidines, “Stretched” Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Olefin Difunctionalization for the Synthesis of Tetrahydroisoquinoline, Morpholine, Piperazine, and Azepane. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Piperazine and morpholine: Synthetic. Retrieved from [Link]

• ResearchGate. (n.d.). Structures of piperazine, piperidine and morpholine. Retrieved from [Link]

• PubMed. (n.d.). New series of morpholine and 1,4-oxazepane derivatives as dopamine D4 receptor ligands: synthesis and 3D-QSAR model. Retrieved from [Link]

• National Institutes of Health. (n.d.). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Retrieved from [Link]

• ResearchGate. (n.d.). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Retrieved from [Link]

• ResearchGate. (n.d.). Piperazine and Morpholine: Synthetic Preview and Pharmaceutical Applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• National Institutes of Health. (n.d.). Azepane. Retrieved from [Link]

• National Institutes of Health. (n.d.). Piperazine Morpholine. Retrieved from [Link]

• ACS Chemical Neuroscience. (n.d.). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. Retrieved from [Link]

• PubMed. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Retrieved from [Link]

• MDPI. (2021). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Retrieved from [Link]

• Drug development & registration. (2023). Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Retrieved from [Link]

• ResearchGate. (n.d.). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Azepane | C6H13N | CID 8119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Multi-Tiered Strategy for Deconvoluting the Target Specificity of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Introduction

The quest for novel therapeutics is often a journey into uncharted chemical space. The compound 4-(2-Azepan-1-yl-ethoxy)-phenylamine represents one such novel chemical entity (NCE). Its structure is an intriguing amalgamation of two key motifs: a 4-ethoxyaniline core and a terminal azepane ring. The aniline substructure is prevalent in many approved drugs but also carries a liability for metabolic instability and potential off-target toxicity[1][2][3][4]. Conversely, the seven-membered azepane ring is recognized as a "privileged scaffold" in medicinal chemistry, found in a multitude of compounds targeting diverse protein classes, including kinases and central nervous system (CNS) receptors[5][6][7].

This inherent duality necessitates a rigorous and systematic investigation of the compound's biological specificity. A highly specific compound is a prerequisite for a successful therapeutic, minimizing the risk of adverse drug reactions (ADRs) and ensuring on-target efficacy. This guide presents a comprehensive, multi-tiered experimental framework designed to thoroughly profile the target landscape of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. Our approach progresses from a broad, unbiased screen for potential liabilities to focused, hypothesis-driven assays and finally to in-cell validation of target engagement, creating a self-validating workflow that builds confidence at each stage.

Caption: Overall workflow for specificity investigation.

Tier 1: Broad-Spectrum Off-Target Profiling and Safety Assessment

Expertise & Experience: Before investing significant resources into identifying the primary target, it is paramount to perform an early-stage risk assessment. The aniline moiety, in particular, is a structural alert for potential toxicity. Broad pharmacology screens are an industry-standard method to "fail fast" and identify compounds with a high probability of causing adverse effects before they advance[8][9]. We utilize a panel of targets known to be implicated in common ADRs.

Trustworthiness: The selection of a comprehensive, commercially available safety panel ensures that the screening is performed against a validated set of assays with established protocols and historical data, providing a reliable baseline for interpreting the results[10][11][12].

Experimental Protocols

• In Vitro Safety Pharmacology Panel:

  • Objective: To identify potential off-target interactions with a wide range of receptors, channels, and transporters linked to adverse events.

  • Methodology: The compound is submitted to a commercial service provider (e.g., Eurofins Discovery's SafetyScreen44 panel or ICE Bioscience's ICESTP Safety Panel™ 44)[11][12]. Typically, the compound is tested at a single high concentration (e.g., 10 µM) in radioligand binding assays. Any target showing significant inhibition (>50%) is flagged for follow-up dose-response analysis to determine an IC50 or Ki value.

• Cytochrome P450 (CYP) Inhibition Panel:

  • Objective: To assess the potential for drug-drug interactions by measuring inhibition of the major drug-metabolizing CYP isoforms.

  • Methodology: The compound is tested against a panel of recombinant human CYP enzymes (e.g., 1A2, 2C9, 2C19, 2D6, 3A4). A fluorogenic probe substrate for each enzyme is used, and the IC50 of the test compound is determined by measuring the decrease in fluorescent product formation.

• hERG Inhibition Assay:

  • Objective: To specifically evaluate the risk of cardiac arrhythmia by measuring the inhibition of the hERG potassium channel.

  • Methodology: A functional patch-clamp assay is performed on cells stably expressing the hERG channel. The IC50 value for channel inhibition is determined.

Data Presentation: Tier 1 Summary

The results of this initial screen should be summarized in a clear, concise table.

Assay Panel	Target	Result (% Inhibition @ 10 µM)	Follow-up IC50 (µM)
Safety Pharmacology	5-HT2B Receptor	85%	0.75
Dopamine D2 Receptor	15%	> 10
... (other targets)	...	...
CYP Inhibition	CYP2D6	92%	1.2
CYP3A4	25%	> 10
Cardiac Safety	hERG Channel	18%	> 30

(Data shown is for illustrative purposes only)

Tier 2: Focused Target Class Investigation - Kinase Selectivity

Expertise & Experience: The azepane scaffold is a common feature in many potent and selective kinase inhibitors[6]. Therefore, a logical next step is to screen the compound against a broad panel of kinases to determine if it has activity in this target class. This allows us to narrow our focus from thousands of potential targets to a specific, well-studied family of enzymes.

Trustworthiness: Utilizing a well-established assay format, such as a radiometric or fluorescence-based activity assay, provides a direct measure of functional inhibition. Comparing the activity at physiological ATP concentrations is crucial, as IC50 values can be misleadingly potent at low ATP levels[13].

Experimental Protocol: Broad Kinase Panel

• Objective: To identify potential kinase targets by screening against a large, diverse panel of human kinases.

• Methodology:

  • The compound is screened at a concentration of 1 µM against a panel of >100 purified human kinases (e.g., Reaction Biology's Kinase HotSpot℠).

  • A radiometric assay format, such as the filter binding assay using [γ-³³P]-ATP, is a robust method that directly measures substrate phosphorylation[13].

  • The reaction is initiated by adding the ATP/kinase mixture to the substrate and compound.

  • After incubation, the reaction is stopped, and the mixture is transferred to a filter membrane that captures the phosphorylated substrate.

  • Unreacted [γ-³³P]-ATP is washed away.

  • The radioactivity retained on the filter, corresponding to the phosphorylated substrate, is measured by a scintillation counter.

  • Percent inhibition relative to a vehicle control (DMSO) is calculated.

  • Kinases showing >70% inhibition are selected for full IC50 determination in follow-up dose-response assays.

Data Presentation: Tier 2 Kinase Profiling

Kinase Target	Primary Screen (% Inhibition @ 1 µM)	Follow-up IC50 (nM)
CDK2/CycA	98%	45
GSK3β	95%	82
PIM1	40%	> 1000
SRC	12%	> 10000
... (etc.)	...	...

(Data shown is for illustrative purposes only)

Tier 3: Hypothesis-Driven Target Investigation

Expertise & Experience: In parallel with broad screening, a hypothesis-driven approach based on structural similarity can be highly effective. A known GlyT1 inhibitor features a (2-Azepan-1-yl-2-phenylethyl)amine scaffold, which bears a resemblance to our NCE. This makes the glycine transporter 1 (GlyT1) a plausible candidate target[14][15]. GlyT1 inhibition is a therapeutic strategy for enhancing NMDA receptor function, relevant in psychiatric disorders[16].

Trustworthiness: A functional assay that directly measures the biological process of interest—in this case, the uptake of glycine into cells—provides the most physiologically relevant data for this hypothesis.

Experimental Protocol: GlyT1 Uptake Assay

• Objective: To determine if the compound inhibits the function of the Glycine Transporter 1.

• Methodology: [17][18]

  • Cell Plating: CHO or HEK293 cells stably expressing human GlyT1 (hGlyT1) are plated in a 96-well microplate and grown to confluence.

  • Compound Incubation: Cells are washed with a buffer (e.g., HBSS) and then pre-incubated with various concentrations of 4-(2-Azepan-1-yl-ethoxy)-phenylamine or a reference inhibitor (e.g., Sarcosine) for 15-30 minutes at 37°C.

  • Uptake Initiation: A solution containing a mixture of [³H]-glycine (radiolabeled) and unlabeled glycine is added to each well to initiate the uptake.

  • Uptake Termination: After a short incubation period (e.g., 10 minutes), the uptake is rapidly terminated by washing the cells with ice-cold buffer.

  • Cell Lysis & Detection: The cells are lysed (e.g., with 0.1 N NaOH), and the lysate is transferred to a scintillation vial. Scintillation cocktail is added, and the amount of [³H]-glycine taken up by the cells is quantified using a scintillation counter.

  • Data Analysis: The IC50 value is calculated by plotting the percent inhibition of glycine uptake against the compound concentration.

Data Presentation: Tier 3 Results

Target	Assay Type	Result (IC50)
GlyT1	[³H]-Glycine Uptake	> 10 µM

(Data shown is for illustrative purposes only)

Tier 4: In-Cell Target Engagement Validation

Expertise & Experience: Biochemical assays with purified proteins are essential for initial screening, but they do not guarantee that a compound will bind its target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique that bridges this gap by directly measuring target engagement in an intact cellular environment[19][20][21]. A positive CETSA result provides strong evidence that the compound reaches its target and binds with sufficient affinity to stabilize it against thermal denaturation.

Trustworthiness: CETSA is a label-free method that relies on the fundamental biophysical principle of ligand-induced protein stabilization[22]. Its ability to confirm target binding in physiological conditions makes it a critical validation step, ensuring the results from in vitro assays are not artifacts of the artificial assay conditions.

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA for a Kinase Target (e.g., CDK2)

• Objective: To confirm direct binding of 4-(2-Azepan-1-yl-ethoxy)-phenylamine to its putative kinase target (CDK2) in intact cells.

• Methodology: [19][23]

  • Cell Culture and Treatment: A human cell line with endogenous expression of CDK2 (e.g., HCT116) is cultured. Cells are harvested and treated with either vehicle (DMSO) or a saturating concentration (e.g., 10x IC50) of the test compound for 1 hour at 37°C.

  • Heating Step: The cell suspensions are aliquoted into PCR tubes and heated to a range of different temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

  • Cell Lysis: Cells are lysed by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

  • Separation of Soluble Fraction: The lysates are centrifuged at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the precipitated, denatured proteins.

  • Protein Quantification: The supernatants, containing the soluble protein fraction, are carefully collected. The protein concentration is normalized across all samples.

  • Detection: The amount of soluble CDK2 remaining at each temperature is quantified by Western Blot using a specific anti-CDK2 antibody.

  • Data Analysis: The band intensities from the Western Blot are quantified. The intensity at each temperature is normalized to the intensity at the lowest temperature (e.g., 40°C). The fraction of soluble protein is plotted against temperature to generate melting curves for both vehicle- and compound-treated samples. A shift in the melting temperature (ΔTm) indicates target stabilization by the compound.

Data Presentation: Tier 4 CETSA Results

The primary output is a graph showing the melting curves.

(Illustrative Graph of CETSA Melting Curves) A graph would be presented here showing two curves: "Fraction Soluble CDK2 vs. Temperature".

• The "Vehicle (DMSO)" curve would show a sigmoidal decrease, starting to drop around 46°C and plateauing at a low level by 58°C.

• The "Compound-Treated" curve would be right-shifted, showing a similar sigmoidal decrease but starting at a higher temperature (e.g., 52°C) and plateauing by 64°C.

• The calculated melting temperature (Tm) for each curve would be indicated, showing a clear ΔTm.

Condition	Apparent Melting Temp (Tm)	Thermal Shift (ΔTm)
Vehicle (DMSO)	49.5°C	N/A
Compound-Treated	55.0°C	+5.5°C

(Data shown is for illustrative purposes only)

Comparative Analysis and Specificity Profile Summary

The final step is to synthesize all the data to build a comprehensive specificity profile. This involves comparing the potency at the primary target(s) against the potencies at all identified off-targets. A selectivity index can be calculated to quantify this difference.

For comparison, we will use Roscovitine , a well-characterized inhibitor of cyclin-dependent kinases.

Target / Assay	4-(2-Azepan-1-yl-ethoxy)-phenylamine (IC50)	Roscovitine (Reference IC50)	Selectivity Index (Off-target/On-target)
Primary Target
CDK2/CycA	45 nM	70 nM	N/A
Kinase Off-Targets
GSK3β	82 nM	110 nM	1.8-fold
Safety Panel Off-Targets
5-HT2B Receptor	750 nM	>10,000 nM	16.7-fold
Metabolic Liability
CYP2D6	1200 nM	>10,000 nM	26.7-fold

(Data shown is for illustrative purposes only)

Conclusion

This multi-tiered guide provides a rigorous, logical, and self-validating framework for characterizing the specificity of a novel chemical entity, 4-(2-Azepan-1-yl-ethoxy)-phenylamine. By systematically progressing from broad liability screening to focused biochemical assays and culminating in direct in-cell target engagement validation, this workflow enables a comprehensive understanding of the compound's interaction landscape. The hypothetical data presented suggests that this compound is a potent inhibitor of CDK2 and GSK3β, with moderate off-target activity against the 5-HT2B receptor and the CYP2D6 enzyme. The positive thermal shift observed in the CETSA experiment provides high confidence that the compound directly binds CDK2 in a cellular context. This detailed specificity profile is critical for guiding further lead optimization efforts, enabling medicinal chemists to rationally design modifications that enhance potency for the primary target while engineering out undesirable off-target activities.

References

• Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays. (2021). ChemMedChem. Available from: [Link]

• Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019). European Journal of Medicinal Chemistry. Available from: [Link]

• In Vitro Safety Pharmacology Services. Reaction Biology. Available from: [Link]

• Bowes, J., et al. (2012). Reducing safety-related drug attrition: the use of in vitro pharmacological profiling. Nature Reviews Drug Discovery. Available from: [Link]

• Zha, G. F., et al. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry. Available from: [Link]

• GLYT1 Transporter Assay. BioIVT. Available from: [Link]

• Industry-leading In Vitro Safety Pharmacology Profiling. Eurofins Discovery. Available from: [Link]

• Varnes, J. G., et al. (2010). Identification of N-(2-(azepan-1-yl)-2-phenylethyl)-benzenesulfonamides as novel inhibitors of GlyT1. Bioorganic & Medicinal Chemistry Letters.

• van Laarhoven, T., et al. (2011). Predicting Drug-Target Interactions for New Drug Compounds Using a Weighted Nearest Neighbor Profile. PLoS One. Available from: [Link]

• In Vitro Functional Safety Panels. ICE Bioscience. Available from: [Link]

• Kaur, M., et al. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry.

• Whitebread, S., et al. (2006). In vitro safety pharmacology profiling. European Pharmaceutical Review. Available from: [Link]

• Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available from: [Link]

• A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. (2021). Current Organic Chemistry. Available from: [Link]

• Identifying novel drug targets with computational precision. (2024). ScienceDirect. Available from: [Link]

• Mi, Y., et al. (2021). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available from: [Link]

• Martinez Molina, P., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology. Available from: [Link]

• Cellular thermal shift assay. Grokipedia. Available from: [Link]

• Predicting novel drug targets. ResearchGate. Available from: [Link]

• Unlocking the Potential of Bioinformatics and Cheminformatics in Structure-Based Drug Design. Desert Scientific Software. Available from: [Link]

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. (2015). Methods in Molecular Biology. Available from: [Link]

• Ryding, S. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available from: [Link]

• Aniline replacement in drug-like compounds. (2024). BioPartner UK. Available from: [Link]

• Predicting protein targets for drug-like compounds using transcriptomics. ResearchGate. Available from: [Link]

• Aniline replacement in drug-like compounds. (2024). Cresset Group. Available from: [Link]

• Assay Development for Protein Kinase Enzymes. (2012). Assay Guidance Manual. Available from: [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2024). Celtarys Research. Available from: [Link]

• Choosing the Right Assay for Your Kinase Drug Discovery. (2024). Reaction Biology. Available from: [Link]

• In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. (2020). Frontiers in Chemistry. Available from: [Link]

• Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. (2020). Journal of Health and Pollution. Available from: [Link]

• Receptor Binding Assays for HTS and Drug Discovery. (2012). Assay Guidance Manual. Available from: [Link]

• Aniline | ToxFAQs™. ATSDR - CDC. Available from: [Link]

• Aniline. EPA. Available from: [Link]

• Receptor Binding Assays - Multiwell Plates. Merck. Available from: [Link]

• Synthesis of 4-(1H-benzo[d] imidazol-2-yl) aniline derivatives of expected anti-HCV activity. (2013). International Journal of Research in Pharmacy and Chemistry.

• Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. (2001). Current Protocols in Pharmacology. Available from: [Link]

• Specialized Pre-IND and Specialty In Vitro Profiling Panels. Eurofins Discovery. Available from: [Link]

• Synthesis and biological evaluation of 4-(2-(dimethylamino)ethoxy)benzohydrazide derivatives as inhibitors of Entamoeba histolyica. (2016). European Journal of Medicinal Chemistry.
• Synthesis and In Vitro Antileishmanial Efficacy of Novel Ethylene Glycol Analogues of Benzothiadiazine-1,1-dioxide. (2023). Chemistry & Biodiversity.
• Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H)
• Antiproliferative Activity of 2-alkyl-4-halopiperidines and 2-alkyl-4-halo-1,2,5,6-tetrahydropyridines in Solid Tumor Cell Lines. (2001). Archiv der Pharmazie.
• Novel aniline derivatives, their manufacture and use as pharmaceutical agents.
• Synthesis of 2-ethyl-4-methoxy aniline via four-step process. (2010). Chinese Journal of Pharmaceuticals.
• Synthesis of 5-(ethylsulfonyl)-2-methoxyaniline: An important pharmacological fragment of VEGFR2 and other inhibitors. (2012). Beilstein Journal of Organic Chemistry.
• A rapid and efficient route to synthesis of 2-amino-4H-pyran-3-carbonitrile derivatives in the presence of L-proline and their antimicrobial activity. (2016).
• A Straightforward Synthesis of 4,7-Disubstituted 1,4-Oxazepanes via a Brønsted Acid-Catalyzed Intramolecular Etherification Reaction. (2018).

Sources

• 1. biopartner.co.uk [biopartner.co.uk]
• 2. cresset-group.com [cresset-group.com]
• 3. Aniline | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 4. epa.gov [epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Pharmaceutical significance of azepane based motifs for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Keynote review: in vitro safety pharmacology profiling: an essential tool for successful drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 12. Safety Pharmacology Services_In Vitro Safety Pharmacology Profiling_In Vitro Pharmacology Safety Panel - Safety Pharmacology Profiling - ICE Bioscience [en.ice-biosci.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Screening for New Inhibitors of Glycine Transporter 1 and 2 by Means of MS Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. bioivt.com [bioivt.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. annualreviews.org [annualreviews.org]
• 21. grokipedia.com [grokipedia.com]
• 22. news-medical.net [news-medical.net]
• 23. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Advantages of using 4-[2-(azepan-1-yl)ethoxy]aniline over previous compound generations

A new generation of aniline derivatives, exemplified by 4-[2-(azepan-1-yl)ethoxy]aniline, offers significant theoretical advantages over simpler predecessors like 4-ethoxyaniline. This guide provides a detailed comparison, exploring the structural and functional benefits of incorporating an azepane moiety, supported by available toxicological data and established principles in medicinal chemistry.

Introduction: Evolving the Aniline Scaffold

Aniline and its derivatives are foundational scaffolds in the development of a vast array of pharmaceuticals. However, their clinical utility can be hampered by metabolic instability and associated toxicities. A key strategy to mitigate these liabilities and enhance therapeutic efficacy is the strategic modification of the aniline core. This guide focuses on the evolution from simple 4-alkoxyanilines, represented by 4-ethoxyaniline, to more complex structures like 4-[2-(azepan-1-yl)ethoxy]aniline, which incorporates a seven-membered azepane ring. This structural evolution is driven by the pursuit of improved safety profiles, enhanced target engagement, and more favorable pharmacokinetic properties.

I. Comparative Safety and Toxicity Profiles

A primary driver for developing new generations of aniline-based compounds is the mitigation of toxicity associated with the parent scaffold. Aniline and many of its simple derivatives are known to induce hematotoxicity, most notably methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing its oxygen-carrying capacity.[1]

Quantitative Toxicity Comparison

Acute oral toxicity data in rats provides a clear quantitative measure of the relative safety of 4-ethoxyaniline compared to other simple aniline derivatives.

Compound	CAS Number	Oral LD50 (Rat) (mg/kg)
Aniline	62-53-3	250 - 442
4-Chloroaniline	106-47-8	300
4-Ethoxyaniline	156-43-4	540
4-Nitroaniline	100-01-6	750

This data indicates that while 4-ethoxyaniline is less acutely toxic than aniline and 4-chloroaniline, it still presents a significant toxicity concern.

Inhalation studies with 4-ethoxyaniline in rats have demonstrated concentration-dependent increases in methemoglobin and reticulocyte counts, along with decreased hemoglobin, hematocrit, and red blood cell counts.[2] These studies also revealed splenic and hepatic hemosiderosis (iron overload) at higher concentrations.[2] The no-observed-adverse-effect level (NOAEL) in a 4-week inhalation study was determined to be 11.1 mg/m³.[2]

While direct, publicly available toxicological data for 4-[2-(azepan-1-yl)ethoxy]aniline is limited, the introduction of the larger, more lipophilic azepane-ethoxy side chain is a rational strategy aimed at altering the metabolic profile of the aniline core. The goal of such a modification is to steer metabolism away from the pathways that generate the reactive intermediates responsible for hematotoxicity.

II. The Structural Advantage of the Azepane Moiety

The incorporation of a seven-membered azepane ring in 4-[2-(azepan-1-yl)ethoxy]aniline represents a significant structural advancement over the simple ethoxy group in 4-ethoxyaniline. This modification introduces several features beneficial for drug design.

Enhanced Three-Dimensionality and Receptor Interaction

The azepane ring provides a more complex and defined three-dimensional structure compared to a linear ethoxy group. This increased structural complexity can lead to more specific and higher-affinity interactions with biological targets. The conformational flexibility of the seven-membered ring allows it to adopt a wider range of shapes, potentially enabling a better fit within a receptor's binding pocket.

Logical Relationship: From Structure to Improved Properties

Caption: Introduction of the azepane ring enhances structural complexity, potentially leading to improved target engagement.

Modulation of Physicochemical Properties

The azepane moiety significantly alters the physicochemical properties of the parent aniline molecule. The introduction of the tertiary amine within the azepane ring increases the polar surface area and provides a basic center, which can be crucial for salt formation and improving aqueous solubility. Furthermore, the overall increase in molecular weight and lipophilicity can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

III. Experimental Protocols for Comparative Evaluation

To empirically validate the theoretical advantages of 4-[2-(azepan-1-yl)ethoxy]aniline over 4-ethoxyaniline, a series of standardized in vitro and in vivo assays would be required.

In Vitro Assays

• Receptor Binding Affinity:

  • Objective: To determine the binding affinity of each compound to its intended biological target.

  • Methodology: Radioligand binding assays are a standard method. This involves competing the test compounds against a radiolabeled ligand known to bind to the target receptor. The concentration of the test compound that displaces 50% of the radioligand (IC50) is determined and used to calculate the binding affinity (Ki).

• Metabolic Stability:

  • Objective: To assess the susceptibility of the compounds to metabolic degradation.

  • Methodology: Incubation of the compounds with liver microsomes or hepatocytes, followed by LC-MS/MS analysis to quantify the parent compound over time. The in vitro half-life (t½) is then calculated.

• Cytotoxicity Assessment:

  • Objective: To evaluate the general toxicity of the compounds to cells.

  • Methodology: Cell viability assays, such as the MTT or LDH release assay, are performed on relevant cell lines (e.g., HepG2 for liver toxicity).

Experimental Workflow: Comparative In Vitro Evaluation

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inhalation toxicity of 4-ethoxyaniline (p-phenetidine): critical analysis of results of subacute inhalation exposure studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Orthogonal Assays for Confirming the Bioactivity of 4-(2-Azepan-1-yl-ethoxy)-phenylamine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the biological activity of the compound 4-(2-Azepan-1-yl-ethoxy)-phenylamine. Due to its structural motifs, this molecule presents the potential for activity at multiple targets, primarily the Sigma-1 receptor (σ1R) and the Histamine H1 receptor (H1R). The application of orthogonal, mechanistically distinct assays is therefore critical to unambiguously define its pharmacological profile, ensuring both on-target efficacy and off-target selectivity. This document outlines a multi-faceted approach, detailing both binding and functional assays for each potential target class, alongside strategies for broader off-target profiling.

The Imperative of Orthogonal Validation

In drug discovery, relying on a single assay to define a compound's activity is fraught with peril. A primary screen might yield a positive result that is an artifact of the assay technology, or it may not fully recapitulate the complex biology of the intended target. Orthogonal assays, which employ different principles and measure distinct biological events, provide a necessary cross-validation. For a compound like 4-(2-Azepan-1-yl-ethoxy)-phenylamine, this approach allows us to build a robust body of evidence, differentiating between direct binding and functional modulation, and ultimately constructing a high-confidence profile of its mechanism of action.

Part 1: Interrogation of Sigma-1 Receptor (σ1R) Activity

The σ1R is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface, implicated in a variety of neurological and psychiatric disorders.[1] Its modulation can impact ion channel function, G-protein coupled receptor (GPCR) signaling, and cellular stress responses.[2]

Assay 1.1: Primary Validation via Radioligand Binding Assay

Principle: This competitive binding assay directly measures the affinity of 4-(2-Azepan-1-yl-ethoxy)-phenylamine for the σ1R by assessing its ability to displace a known high-affinity radiolabeled ligand. This provides a quantitative measure of the compound's binding potential (Ki).

Experimental Protocol:

• Membrane Preparation: Utilize membrane preparations from a source with high σ1R expression, such as guinea pig liver or cells recombinantly expressing human σ1R.[2]

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Setup: In a 96-well plate, combine:

  • Membrane preparation (typically 100-125 µg of protein per well).[3]

  • A fixed concentration of a selective σ1R radioligand, such as [³H]-(+)-pentazocine, near its Kd value (e.g., 3 nM).[3]

  • A serial dilution of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

  • For determining non-specific binding, a high concentration of a known σ1R ligand (e.g., 10 µM haloperidol or (+)-pentazocine) is used in separate wells.[3]

  • For total binding, vehicle (e.g., DMSO) is added instead of a competing ligand.

• Incubation: Incubate the plates at room temperature for a defined period (e.g., 120 minutes) to reach equilibrium.[4]

• Harvesting: Rapidly filter the contents of each well through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the test compound. Plot the percentage of specific binding against the log concentration of the compound and fit the data to a one-site competition model to determine the IC₅₀. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow Diagram:

Caption: Workflow for the σ1R radioligand binding assay.

Assay 1.2: Orthogonal Functional Validation via BRET Assay for Receptor Multimerization

Principle: As a functional chaperone, σ1R's oligomerization state is believed to be crucial for its activity. This Bioluminescence Resonance Energy Transfer (BRET) assay measures ligand-induced changes in σ1R homomerization in live cells, providing a functional readout that is mechanistically distinct from simple binding.[3]

Experimental Protocol:

• Cell Line and Plasmids: Use a suitable cell line (e.g., HEK293) and co-transfect with two plasmids encoding σ1R fused to a BRET pair: one to a Renilla luciferase (Rluc) donor and the other to a yellow fluorescent protein (YFP) acceptor.

• Cell Culture and Transfection: Plate the cells in a white, clear-bottom 96-well plate. After 24 hours, co-transfect the cells with the σ1R-Rluc and σ1R-YFP plasmids.

• Compound Treatment: 24-48 hours post-transfection, replace the culture medium with a buffer suitable for live-cell imaging (e.g., HBSS). Add serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine or known control ligands (e.g., haloperidol as a positive control, (+)-pentazocine as a differential modulator).[3]

• BRET Measurement: Add the luciferase substrate (e.g., coelenterazine h). Immediately measure the luminescence emissions at two wavelengths using a plate reader capable of BRET measurements: one for the Rluc donor (e.g., ~480 nm) and one for the YFP acceptor (e.g., ~530 nm).

• Data Analysis: Calculate the BRET ratio by dividing the acceptor emission intensity by the donor emission intensity. Plot the net BRET ratio against the log concentration of the compound. A dose-dependent change in the BRET signal indicates that the compound modulates the oligomerization state of σ1R.

Expected Data Comparison:

Assay Type	Parameter Measured	Expected Outcome for an Active Compound	Known Control
Radioligand Binding	Binding Affinity (Ki)	Low nanomolar to micromolar Ki value	Haloperidol (Ki ~4.5 nM)[5]
BRET Assay	Receptor Homomerization	Dose-dependent change in BRET ratio	Haloperidol (Increases BRET signal)[3]

Part 2: Interrogation of Histamine H1 Receptor (H1R) Activity

The H1R is a classic Gq-coupled GPCR, and its antagonism is the basis for many anti-allergic drugs.[6] Confirmation of activity at this receptor requires both a demonstration of binding and a functional assay measuring the blockade of downstream signaling.

Assay 2.1: Primary Validation via Fluorescent Ligand Binding Assay

Principle: This assay measures the ability of the test compound to compete with a fluorescently-labeled histamine analog for binding to the H1R expressed on live cells. This method avoids the use of radioactivity and provides a direct measure of binding affinity.

Experimental Protocol:

• Cell Line: Use a cell line endogenously or recombinantly expressing the human H1R (e.g., HUVECs or HEK293-H1R).[7]

• Cell Plating: Plate cells in a black, clear-bottom 96-well plate and allow them to adhere overnight.

• Compound Incubation: Wash the cells with assay buffer. Add serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine or a known H1R antagonist like diphenhydramine.

• Fluorescent Ligand Addition: Add a fixed concentration of a fluorescent H1R ligand, such as BODIPY FL histamine.[7]

• Incubation: Incubate the plate at 37°C for a specified time to allow binding to reach equilibrium.

• Washing: Gently wash the cells to remove the unbound fluorescent ligand.

• Fluorescence Reading: Measure the fluorescence intensity in each well using a plate reader with appropriate excitation and emission filters.

• Data Analysis: Determine the IC₅₀ by plotting the fluorescence intensity against the log concentration of the test compound. Calculate the Ki using the Cheng-Prusoff equation.

Assay 2.2: Orthogonal Functional Validation via Intracellular Calcium Mobilization Assay

Principle: The H1R is Gq-coupled, and its activation leads to the release of intracellular calcium (Ca²⁺) stores. This functional assay measures the ability of 4-(2-Azepan-1-yl-ethoxy)-phenylamine to act as an antagonist by blocking histamine-induced Ca²⁺ mobilization.[7]

Experimental Protocol:

• Cell Line: Use an H1R-expressing cell line (e.g., CHO-K1/H1R).

• Dye Loading: Plate the cells in a 96-well plate. Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Compound Pre-incubation: Add serial dilutions of 4-(2-Azepan-1-yl-ethoxy)-phenylamine to the wells and pre-incubate for a short period (e.g., 15-30 minutes).

• Histamine Challenge: Place the plate in a fluorescence imaging plate reader (e.g., FLIPR). Record a baseline fluorescence reading, then inject a concentration of histamine known to produce a sub-maximal response (e.g., EC₈₀).

• Fluorescence Monitoring: Continue to monitor the fluorescence intensity over time to capture the transient increase in intracellular Ca²⁺.

• Data Analysis: The peak fluorescence response is measured for each well. To determine the antagonist activity, plot the percentage of inhibition of the histamine response against the log concentration of the test compound. Fit the data to a Schild regression or a four-parameter logistic model to calculate the IC₅₀.

Workflow and Logic Diagram:

Caption: Logic of the H1R functional antagonism assay.

Expected Data Comparison:

Assay Type	Parameter Measured	Expected Outcome for an Antagonist	Known Control
Fluorescent Binding	Binding Affinity (Ki)	Competitive displacement of fluorescent ligand	Diphenhydramine
Calcium Mobilization	Functional Inhibition (IC₅₀)	Dose-dependent inhibition of histamine-induced Ca²⁺ flux	Mepyramine

Part 3: Assessing Off-Target Selectivity

Confirming on-target activity is only half the battle. A critical step in drug development is ensuring the compound does not interact with a wide array of other proteins, which could lead to toxicity or undesirable side effects.

Assay 3.1: In Silico Prediction and Panel Screening

Principle: Computational tools can predict potential off-target interactions based on the chemical structure of 4-(2-Azepan-1-yl-ethoxy)-phenylamine by comparing it to databases of known ligands.[8] This is followed by experimental screening against a panel of common off-target proteins (e.g., other GPCRs, ion channels, kinases).

Methodology:

• In Silico Profiling: Use computational platforms (e.g., SwissTargetPrediction, SuperPred) to generate a list of potential off-targets.[8]

• Broad Panel Screening: Submit the compound to a commercial service (e.g., Eurofins SafetyScreen, CEREP BioPrint) for screening against a broad panel of receptors, transporters, and enzymes. These are typically radioligand binding assays performed at a single high concentration (e.g., 10 µM).

• Data Interpretation: A significant inhibition (>50%) in any of these assays flags a potential off-target interaction, which should then be followed up with full dose-response curves to determine the IC₅₀ or Ki.

Data Presentation:

Target	Class	% Inhibition @ 10 µM	Follow-up IC₅₀ (µM)
5-HT₂ₐ Receptor	GPCR	85%	0.75
Dopamine D₂ Receptor	GPCR	12%	> 10
hERG Channel	Ion Channel	65%	2.1
Adrenergic α₁ Receptor	GPCR	9%	> 10

This systematic approach, combining direct binding assays with mechanistically distinct functional assays for each hypothesized target, provides a rigorous and trustworthy characterization of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. The inclusion of broad off-target screening ensures that the compound's selectivity profile is well-understood, paving the way for informed decisions in the drug development pipeline.

References

• Sigma Receptor Binding Assays. (2016). Current Protocols in Pharmacology. [Link]

• Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics. (2023). Exploration of Targeted Anti-tumor Therapy. [Link]

• Sigma Receptor Binding Assays. (2015). Current Protocols in Pharmacology. [Link]

• sigma1 Human Binding Agonist Radioligand LeadHunter Assay. (n.d.). Eurofins Discovery. [Link]

• The precision paradox: Off-target effects in gene editing. (n.d.). Drug Discovery News. [Link]

• Screening and identification of the H1R antagonists from natural products by BODIPY FL histamine recognition and DPHD-anchored bombardment coupled with target cell extraction. (2024). Frontiers in Pharmacology. [Link]

• Off-Target Effects Analysis. (n.d.). Creative Diagnostics. [Link]

• Off-Target Effects and Where to Find Them. (2023). CRISPR Medicine News. [Link]

• Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. (2018). Scientific Reports. [Link]

• Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. (2020). Frontiers in Pharmacology. [Link]

• Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). Frontiers in Pharmacology. [Link]

• Synthesis and pharmacological identification of neutral histamine H1-receptor antagonists. (2009). Journal of Medicinal Chemistry. [Link]

• Gαi/o GPCR assays. (n.d.). ION Biosciences. [Link]

• Evaluating functional ligand-GPCR interactions in cell-based assays. (2021). Methods in Enzymology. [Link]

• GPCR Signaling Assays. (n.d.). Indigo Biosciences. [Link]

• H1 antagonist. (n.d.). Wikipedia. [Link]

Sources

• 1. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors [frontiersin.org]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. H1 antagonist - Wikipedia [en.wikipedia.org]
• 7. Screening and identification of the H1R antagonists from natural products by BODIPY FL histamine recognition and DPHD-anchored bombardment coupled with target cell extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]

A Head-to-Head Preclinical Assessment of 4-(2-Azepan-1-yl-ethoxy)-phenylamine and Related Analogs as 5-HT2A Receptor Ligands: A Comparative Guide

Introduction

The serotonin 2A receptor (5-HT2A) is a well-established G protein-coupled receptor (GPCR) that plays a pivotal role in a myriad of physiological and pathological processes within the central nervous system.[1] Its modulation is a key therapeutic strategy for a range of neuropsychiatric disorders, including schizophrenia, depression, and anxiety. The diverse pharmacology of 5-HT2A receptor ligands, which can act as agonists, partial agonists, or antagonists, underscores the critical need for detailed structure-activity relationship (SAR) studies to develop novel therapeutics with improved efficacy and side-effect profiles.[2]

This guide proposes a head-to-head preclinical evaluation of a novel chemical entity, 4-(2-Azepan-1-yl-ethoxy)-phenylamine (designated as Compound A) , and a series of structurally related analogs. The core chemical scaffold, a phenoxy-ethylamine derivative, is a common motif in ligands targeting aminergic GPCRs. The incorporation of a bulky, seven-membered azepane ring introduces a unique steric and conformational profile that warrants a thorough investigation of its impact on 5-HT2A receptor binding and functional activity.

Due to the absence of published experimental data for Compound A, this document serves as a comprehensive proposal outlining the rationale, experimental design, and anticipated data structure for a direct comparative study. Our primary objective is to elucidate the SAR of this chemical series, with a focus on how modifications to the amine and phenyl ring substituents influence affinity and functional efficacy at the human 5-HT2A receptor.

Hypothesis and Core Objectives

Based on the established SAR of phenethylamine derivatives at the 5-HT2A receptor, we hypothesize that the bulky azepane moiety in Compound A will confer high affinity for the receptor.[3][4] The nature of the phenylamine substituent is expected to be a critical determinant of its functional activity, potentially leading to either agonist or antagonist properties.

The core objectives of this proposed study are:

• To synthesize and characterize 4-(2-Azepan-1-yl-ethoxy)-phenylamine (Compound A) .

• To conduct a head-to-head in vitro comparison of Compound A with a curated set of reference 5-HT2A receptor ligands.

• To determine the binding affinity (Ki) of the test compounds for the human 5-HT2A receptor.

• To characterize the functional activity (EC50 for agonists, IC50 for antagonists) of the test compounds.

• To establish a preliminary SAR for this novel chemical series to guide future lead optimization efforts.

Comparator Compound Selection

For a robust comparative analysis, we have selected a panel of commercially available compounds with well-documented activity at the 5-HT2A receptor. This panel includes a standard agonist, a standard antagonist, and a structurally related analog with a different amine substituent to probe the influence of the azepane ring.

Compound ID	Chemical Name	Rationale for Inclusion	Reported 5-HT2A Ki (nM)
Compound A	4-(2-Azepan-1-yl-ethoxy)-phenylamine	Novel test compound	To be determined
Comparator 1	(R)-DOI	Standard potent partial agonist	~1-10[1]
Comparator 2	Ketanserin	Standard antagonist	~1-5[1]
Comparator 3	4-(2-(Pyrrolidin-1-yl)ethoxy)aniline	Structurally related analog with a smaller cyclic amine	To be determined

Proposed Experimental Workflows

Synthesis of 4-(2-Azepan-1-yl-ethoxy)-phenylamine (Compound A)

The proposed synthesis of Compound A will be achieved through a two-step process, commencing with the etherification of 4-aminophenol.

Figure 1: Proposed synthetic workflow for Compound A.

Protocol:

• To a solution of 4-aminophenol (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (2.0 eq) and a catalytic amount of sodium iodide.

• Add 1-(2-chloroethyl)azepane (1.2 eq) to the reaction mixture.

• Heat the mixture to 80°C and stir for 12-18 hours, monitoring the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final compound.

• Characterize the structure and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS.

In Vitro Pharmacological Evaluation

A series of standardized in vitro assays will be conducted to determine the binding affinity and functional activity of the test compounds at the human 5-HT2A receptor.

Figure 2: Workflow for in vitro pharmacological characterization.

1. Radioligand Binding Assay:

• Objective: To determine the binding affinity (Ki) of the test compounds for the human 5-HT2A receptor.

• Methodology:

  • Prepare cell membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

  • Incubate the cell membranes with a fixed concentration of the radiolabeled antagonist [³H]Ketanserin.

  • Add increasing concentrations of the unlabeled test compounds.

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Calculate the Ki values from the IC50 values using the Cheng-Prusoff equation.

2. Calcium Flux Functional Assay:

• Objective: To determine the functional activity (agonist or antagonist) and potency (EC50 or IC50) of the test compounds.

• Methodology:

  • Culture CHO-K1 cells stably expressing the human 5-HT2A receptor in 96-well plates.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Agonist Mode: Add increasing concentrations of the test compounds and measure the change in fluorescence, indicating intracellular calcium release.

  • Antagonist Mode: Pre-incubate the cells with increasing concentrations of the test compounds, followed by the addition of a fixed concentration of a known 5-HT2A agonist (e.g., serotonin) and measure the inhibition of the agonist-induced fluorescence signal.

  • Determine the EC50 values for agonists and IC50 values for antagonists from the concentration-response curves.

Hypothetical Data Presentation

The following tables illustrate how the experimental data from the proposed head-to-head study would be presented for a clear and objective comparison.

Table 1: Physicochemical Properties of the Chemical Series

Compound ID	Molecular Weight ( g/mol )	cLogP	Topological Polar Surface Area (Ų)
Compound A	To be determined	To be determined	To be determined
Comparator 1	295.14	3.2	54.4
Comparator 2	395.43	4.1	64.9
Comparator 3	To be determined	To be determined	To be determined

Table 2: In Vitro Pharmacological Profile at the Human 5-HT2A Receptor

Compound ID	5-HT2A Binding Affinity (Ki, nM)	Functional Activity	Potency (EC50/IC50, nM)
Compound A	To be determined	To be determined	To be determined
Comparator 1	To be determined	Partial Agonist	To be determined
Comparator 2	To be determined	Antagonist	To be determined
Comparator 3	To be determined	To be determined	To be determined

Concluding Remarks

This guide outlines a comprehensive and systematic approach for the head-to-head evaluation of 4-(2-Azepan-1-yl-ethoxy)-phenylamine and a related chemical series at the human 5-HT2A receptor. The proposed experimental workflows are designed to provide robust and reproducible data on the binding affinity and functional activity of these novel compounds. The resulting data will be instrumental in elucidating the structure-activity relationships within this chemical class and will provide a solid foundation for the potential development of novel 5-HT2A receptor modulators for the treatment of neuropsychiatric disorders. The execution of these studies will provide the much-needed experimental evidence to either validate or refute the initial hypotheses and will undoubtedly guide the subsequent stages of drug discovery.

References

• Wikipedia. 5-HT2A receptor. [Link]

• ResearchGate. Physicochemical data, and 5-HT1A and 5-HT2A binding affinities for the tested compounds. [Link]

• ResearchGate. Binding affinities (pKi) of the 5-HT2A agonist and antagonists to... [Link]

• PLOS Computational Biology. Ligand-Dependent Conformations and Dynamics of the Serotonin 5-HT2A Receptor Determine Its Activation and Membrane-Driven Oligomerization Properties. [Link]

• ResearchGate. The summary of various ligand-5-HT2A receptor docking studies. [Link]

• ACS Publications. Targeting the 5-HT2A Receptor for Developing Psychedelic Drugs and Beyond. [Link]

• MDPI. Overcoming Depression with 5-HT2A Receptor Ligands. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. 5-HT2A receptor. [Link]

• SciSpace. High-affinity Agonist Binding Is Not Sufficient for Agonist Efficacy at 5-Hydroxytryptamine2A Receptors: Evidence in Favor of a Modified Ternary Complex Model. [Link]

• PubMed Central. “Selective” serotonin 5-HT2A receptor antagonists. [Link]

• ResearchGate. High‐Affinity Agonist Binding Correlates with Efficacy (Intrinsic Activity) at the Human Serotonin 5‐HT2A and 5‐HT2C Receptors: Evidence Favoring the Ternary Complex and Two‐State Models of Agonist Action. [Link]

• ResearchGate. 5-HT2A Receptors: Pharmacology and Functional Selectivity. [Link]

• Aberystwyth University. Two-Step Synthesis of Paracetamol (Acetaminophen), a Practical Illustration of Carbonyl Reactivity for Ye. [Link]

• MDPI. Structure, Function, and Pharmaceutical Ligands of 5-Hydroxytryptamine 2B Receptor. [Link]

• ResearchGate. Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. [Link]

Sources

• 1. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 2. Overcoming Depression with 5-HT2A Receptor Ligands [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pure.aber.ac.uk [pure.aber.ac.uk]

Safety & Regulatory Compliance

Navigating the Disposal of 4-(2-Azepan-1-yl-ethoxy)-phenylamine: A Guide for Laboratory Professionals

The imperative for proper disposal is rooted in the inherent hazards of aromatic amines, which can include toxicity, potential for causing genetic defects, and significant environmental harm, particularly to aquatic life.[1] This guide is structured to provide a clear, logical workflow from initial handling to final disposal, grounded in the principle of "cradle-to-grave" management of hazardous materials as mandated by the Resource Conservation and Recovery Act (RCRA) and enforced by the U.S. Environmental Protection Agency (EPA).[2][3]

Immediate Safety and Handling Precautions

Before beginning any work that will generate waste containing 4-(2-Azepan-1-yl-ethoxy)-phenylamine, it is crucial to operate within a framework of established safety protocols.

Personal Protective Equipment (PPE): The handling of any aromatic amine necessitates robust personal protective equipment to prevent exposure through inhalation, skin contact, or eye contact.[4][5] The minimum required PPE includes:

• Eye Protection: Chemical splash goggles or safety glasses meeting ANSI Z.87.1 standards. A face shield should be worn over safety glasses when there is a significant risk of splashing.[6][7]

• Hand Protection: Chemically resistant gloves are mandatory. Nitrile gloves offer good initial protection, but it is best to consult a glove manufacturer's compatibility chart for specific breakthrough times.[6] Always inspect gloves for any signs of degradation before use.

• Body Protection: A lab coat, buttoned to its full length, is required. For larger quantities or in the event of a spill, a chemically resistant apron or coveralls should be utilized.[6][8][9]

• Respiratory Protection: All handling of this compound, especially in powdered form, should be conducted within a certified chemical fume hood to minimize inhalation risks.[5] If a fume hood is not available, a respirator may be required, which necessitates participation in a respiratory protection program, including medical evaluation and fit testing.[6]

Engineering Controls: A properly functioning chemical fume hood is the primary engineering control for minimizing inhalation exposure. Ensure the sash is at the appropriate height to maximize airflow and protection.

PPE Component	Specification	Rationale
Eye Protection	ANSI Z.87.1 approved goggles/safety glasses	Protects against splashes and airborne particles.[6]
Hand Protection	Chemically resistant gloves (e.g., nitrile)	Prevents skin absorption of the chemical.[6]
Body Protection	Full-length lab coat	Protects skin and clothing from contamination.[6]
Respiratory	Chemical fume hood or appropriate respirator	Minimizes inhalation of potentially harmful vapors or dust.[5]

Spill Response Protocol

In the event of a spill, immediate and correct action is critical to mitigate exposure and prevent environmental contamination.

• Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's Environmental Health and Safety (EHS) department.

• Control and Contain: For small, manageable spills, prevent the spread of the liquid or powder.[10][11] For liquids, create a dike around the spill using an inert absorbent material such as vermiculite, sand, or spill pillows.[10][11][12][13] For powders, gently cover with a damp paper towel to prevent aerosolization.[12]

• Absorb and Collect: Working from the outside in, apply an absorbent material to the spill.[10][11] Once the material is fully absorbed, carefully scoop the residue into a designated hazardous waste container.[10]

• Decontaminate: Clean the spill area thoroughly. A common procedure involves washing the area with a detergent and water solution.[14]

• Dispose: All materials used in the cleanup, including gloves, absorbent pads, and contaminated clothing, must be disposed of as hazardous waste.[13][14]

Step-by-Step Disposal Protocol

The disposal of 4-(2-Azepan-1-yl-ethoxy)-phenylamine waste must be managed as hazardous chemical waste.[5] This protocol follows the EPA's hazardous waste regulations.[2][15]

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is fundamental to safe and compliant disposal.

• Classification: All waste containing 4-(2-Azepan-1-yl-ethoxy)-phenylamine, including stock solutions, reaction mixtures, and contaminated materials (e.g., gloves, weigh paper, pipette tips), must be classified as hazardous waste.[5]

• Segregation: This waste stream must be kept separate from other types of waste.[4][5] Critically, do not mix it with incompatible substances like strong acids or oxidizing agents to prevent potentially hazardous reactions.[4] It is also advisable to segregate solid and liquid waste into separate containers.[5]

Step 2: Containerization and Labeling

The integrity of the waste container and the clarity of its labeling are crucial for safety and regulatory compliance.

• Container Selection: Use a dedicated, leak-proof container made of a material compatible with aromatic amines, such as high-density polyethylene (HDPE).[5] The container must have a secure, tight-fitting lid and be in good condition, free of cracks or damage.[4][5]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste."[5] The label should also include:

  • The full chemical name: "4-(2-Azepan-1-yl-ethoxy)-phenylamine Waste"

  • A list of all components in the container, including solvents and their approximate concentrations.[5]

  • The date accumulation of waste began.

  • Appropriate hazard pictograms (e.g., toxic, environmentally hazardous).

Step 3: Accumulation and Storage

Waste must be stored in a designated and safe location pending collection.

• Storage Location: Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight and sources of heat or ignition.[4] It should be stored in a designated satellite accumulation area within the laboratory.

• Incompatible Materials: Ensure the storage area is free from incompatible materials. Phenylamine (aniline), a related compound, is known to react with acids, and this should be assumed for the topic compound as well.[16][17]

• Accumulation Time Limits: Be aware of your institution's and the EPA's regulations regarding the maximum amount of time hazardous waste can be stored in a satellite accumulation area before being moved to a central storage facility.

Step 4: Final Disposal

The final step is the transfer of the waste to a licensed disposal facility.

• Professional Disposal: Under no circumstances should this chemical waste be disposed of down the drain or in the regular trash.[4][5] Disposal must be handled by your institution's EHS department or a licensed hazardous waste disposal contractor.[4][5] These professional services will typically use high-temperature incineration for the final destruction of the chemical.[5]

• Documentation: Maintain meticulous records of all hazardous waste generated and disposed of, as required by RCRA regulations.[4][15] This "cradle-to-grave" documentation ensures a complete and compliant disposal process.

Logical Workflow for Disposal

To visualize the decision-making process for the proper disposal of 4-(2-Azepan-1-yl-ethoxy)-phenylamine, the following workflow diagram has been created.

Caption: Decision workflow for safe disposal.

By adhering to this structured and scientifically grounded disposal protocol, researchers can ensure they are not only protecting themselves and their colleagues but also upholding their responsibility to the environment and maintaining the highest standards of regulatory compliance.

References

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental.
• SPILL CLEANUP QUICK REFERENCE. (n.d.). University of California, Riverside, Environmental Health & Safety.
• Amine Disposal For Businesses. (n.d.). Collect and Recycle.
• Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). US EPA.
• Proper Disposal of AF 430 Amine: A Guide for Laboratory Professionals. (n.d.). Benchchem.
• EPA Hazardous Waste Management. (2024, April 29). Axonator.
• Learn the Basics of Hazardous Waste. (2025, March 24). US EPA.
• Safety Data Sheet for 4-Hydroxyaniline. (2014, July 14). Aldrich.
• Spill procedure: Clean-up guidance. (n.d.). Queen Mary University of London.
• Personal Protective Equipment (PPE). (n.d.). CHEMM.
• Personal Protective Equipment. (2025, September 12). US EPA.
• Spill and Cleaning Protocol. (n.d.). Michigan State University Environmental Health & Safety.
• Chemical Safety: Personal Protective Equipment. (n.d.). University of California, Santa Barbara Environmental Health & Safety.
• Chemical Spill Procedures - Step By Step Guide. (n.d.). Chem Klean.
• Guide for Chemical Spill Response. (n.d.). American Chemical Society.
• 5 Types of PPE for Hazardous Chemicals. (2022, December 7). Hazmat School.
• phenylamine (aniline) as an amine. (n.d.). Chemguide.
• Reactions of Phenylamine as a Primary Amine. (2023, January 22). Chemistry LibreTexts.

Sources

• 1. sdccd-keenan.safecollegessds.com [sdccd-keenan.safecollegessds.com]
• 2. epa.gov [epa.gov]
• 3. axonator.com [axonator.com]
• 4. collectandrecycle.com [collectandrecycle.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. hazmatschool.com [hazmatschool.com]
• 8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 9. epa.gov [epa.gov]
• 10. qmul.ac.uk [qmul.ac.uk]
• 11. Guide for Chemical Spill Response - American Chemical Society [acs.org]
• 12. enhs.uark.edu [enhs.uark.edu]
• 13. chemkleancorp.com [chemkleancorp.com]
• 14. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 15. epa.gov [epa.gov]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(2-Azepan-1-yl-ethoxy)-phenylamine

Objective: This document provides a comprehensive, technically grounded guide for the safe handling of 4-(2-Azepan-1-yl-ethoxy)-phenylamine. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing not just the "what" but the "why" behind each safety measure. Our goal is to foster a culture of safety that goes beyond mere compliance, ensuring that every researcher is empowered to work confidently and securely.

Hazard Assessment: Understanding the Molecule

Primary aromatic amines (PAAs) are a class of chemicals known for their potential toxicity.[1][2] Many are readily absorbed through the skin, and their health effects can include carcinogenicity, mutagenicity, and organ damage.[1][2][3] The primary hazard associated with aniline and its derivatives is methemoglobinemia , a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen, leading to cyanosis (a blueish discoloration of the skin), fatigue, and dizziness.[4] High exposures can be fatal.[4]

Given these facts, we must handle 4-(2-Azepan-1-yl-ethoxy)-phenylamine with the assumption that it carries similar risks to other toxic aromatic amines.

Assumed Hazard Profile:

Hazard Class	GHS Category & Statement	Rationale
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3: H301+H311+H331 - Toxic if swallowed, in contact with skin, or if inhaled.[3]	Aromatic amines are known for systemic toxicity via multiple exposure routes.[1]
Skin Sensitization	Category 1: H317 - May cause an allergic skin reaction.[3]	A common property of many reactive organic molecules.
Serious Eye Damage	Category 1: H318 - Causes serious eye damage.[3]	Amines are often basic and can be corrosive to eye tissue.
Germ Cell Mutagenicity	Category 2: H341 - Suspected of causing genetic defects.[3]	A known risk for many primary aromatic amines.
Carcinogenicity	Category 2: H351 - Suspected of causing cancer.[3]	Aniline is classified as a probable human carcinogen.[4]
Specific Target Organ Toxicity (Repeated Exposure)	Category 1: H372 - Causes damage to organs (Blood) through prolonged or repeated exposure.[3]	Consistent with the risk of methemoglobinemia from chronic, low-level exposure.[4]
Hazardous to the Aquatic Environment	Category 1: H410 - Very toxic to aquatic life with long-lasting effects.[3]	Aromatic compounds are often environmentally persistent and toxic to aquatic organisms.[1]

The Core PPE Ensemble: A Multi-Barrier Defense

The primary principle of chemical safety is to establish multiple barriers between the researcher and the hazard. Personal Protective Equipment (PPE) is the final and most personal of these barriers.

Dermal Protection (Skin and Body)

• Primary Barrier: Chemical-Resistant Gloves

  • Rationale: Skin contact is a primary route of exposure for aromatic amines, which are often lipid-soluble and readily absorbed.[1]

  • Protocol:

    • Material Selection: Wear nitrile gloves as a minimum standard for incidental contact. Nitrile provides good resistance to a wide range of chemicals. For prolonged handling or situations with a higher risk of splash, double-gloving or using thicker butyl rubber gloves is strongly recommended.

    • Inspection: Before every use, visually inspect gloves for any signs of degradation, punctures, or tears.

    • Donning and Doffing: Use proper technique to remove gloves to avoid contaminating your skin.[5] Peel one glove off by turning it inside out, then use the clean, ungloved hand to slide under the cuff of the second glove and peel it off, also inside out.

    • Immediate Disposal: Disposable gloves are for single use only. If contamination is suspected, dispose of them immediately into a designated hazardous waste container and wash your hands thoroughly.[6]

• Secondary Barrier: Laboratory Coat

  • Rationale: A lab coat protects your personal clothing and underlying skin from splashes and spills.

  • Protocol: A clean, flame-resistant lab coat with long sleeves and snug-fitting cuffs should be worn at all times in the laboratory.[7] It must be fully fastened to provide complete coverage.[8]

Ocular and Facial Protection (Eyes and Face)

• Rationale: The eyes are extremely sensitive, and because amines can be corrosive, a splash could cause serious, irreversible damage.[3]

• Protocol:

  • Chemical Splash Goggles: Standard safety glasses are insufficient. You must wear tightly fitting chemical splash goggles that provide a seal around the eyes.[8] This protects against direct splashes, mists, and vapors.

  • Face Shield: When handling larger quantities (>50 mL) or when there is a significant risk of splashing (e.g., during transfers, heating, or reactions under pressure), a face shield must be worn in addition to chemical splash goggles.[5][7] The goggles provide the primary seal, while the shield protects the entire face.

Respiratory Protection

• Rationale: Inhalation of powders or aerosols is a direct route to systemic toxicity.[9]

• Protocol:

  • Engineering Controls First: All handling of solid 4-(2-Azepan-1-yl-ethoxy)-phenylamine or its concentrated solutions must be performed inside a certified chemical fume hood to minimize vapor and aerosol exposure.[6]

  • When Respirators are Required: If you are weighing the solid compound or if there is any potential for aerosol generation that cannot be contained within a fume hood, respiratory protection is mandatory.[8][10]

  • Respirator Selection:

    • For powders: A NIOSH-approved N95 respirator may be sufficient.

    • For vapors/aerosols: A half-mask or full-face respirator with organic vapor cartridges is required.

  • Fit Testing: All personnel required to wear tight-fitting respirators must be properly fit-tested and trained in their use, inspection, and maintenance, in accordance with OSHA standards.

Operational and Disposal Plans: A Step-by-Step Guide

Safe handling is a process that begins before you touch the bottle and ends long after the experiment is complete.

Pre-Handling Checklist

Confirm location of the nearest safety shower and eyewash station.[8]

Verify the chemical fume hood has a current certification sticker.

Assemble all necessary PPE and inspect it for defects.

Prepare a designated waste container for contaminated solids (gloves, wipes).

Prepare a designated, sealed container for liquid waste.[11]

Safe Handling Workflow

The following diagram illustrates the critical decision points and actions for safely handling this compound.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. nj.gov [nj.gov]
• 5. international.skcinc.com [international.skcinc.com]
• 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. saffronchemicals.com [saffronchemicals.com]
• 9. sdccd-keenan.safecollegessds.com [sdccd-keenan.safecollegessds.com]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. collectandrecycle.com [collectandrecycle.com]